Rac 109

• CAS: 28510-14-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of RAC 109

For Researchers, Scientists, and Drug Development Professionals

Abstract

RAC 109 is a potent local anesthetic agent that exerts its primary pharmacological effects through the stereospecific and use-dependent blockade of voltage-gated sodium channels (Nav) in cardiac myocytes. This action leads to a reduction in ventricular conduction velocity and a depression of myocardial contractility. This technical guide provides a comprehensive overview of the core mechanism of action of RAC 109, summarizing key quantitative data, detailing experimental protocols used in its characterization, and visualizing the underlying molecular interactions and experimental workflows.

Core Mechanism of Action: State-Dependent Sodium Channel Blockade

The fundamental mechanism of action of RAC 109 is the inhibition of the fast inward sodium current (INa) that is responsible for the rapid depolarization (Phase 0) of the cardiac action potential. This blockade is achieved by the binding of RAC 109 to a specific receptor site within the pore of the voltage-gated sodium channel.

According to the modulated receptor hypothesis, local anesthetics like RAC 109 exhibit different affinities for the various conformational states of the sodium channel (resting, open, and inactivated). RAC 109 demonstrates a significantly higher affinity for the open and inactivated states compared to the resting state. This state-dependent binding is the basis for its use-dependent or phasic block , where the degree of channel inhibition increases with the frequency of channel activation (i.e., a higher heart rate). During rapid depolarization, channels spend more time in the open and inactivated states, providing more opportunities for high-affinity binding of RAC 109, thus enhancing the block.

Signaling Pathway and Molecular Interaction

The interaction of RAC 109 with the sodium channel is a direct molecular blockade and does not involve a classical downstream signaling cascade. The binding of the drug to the channel protein allosterically inhibits its function, preventing the influx of sodium ions that initiate the action potential.

Caption: Mechanism of RAC 109 action on cardiac sodium channels.

Stereospecificity of RAC 109

RAC 109 is a chiral molecule, and its pharmacological activity is highly dependent on its stereochemistry. Studies have demonstrated that the two enantiomers, RAC 109-I and RAC 109-II, exhibit different potencies in blocking cardiac sodium channels.

RAC 109-I produces a significantly more pronounced use-dependent block compared to RAC 109-II. This is attributed to RAC 109-I having a higher affinity for both the activated (open) and inactivated channel states. Furthermore, RAC 109-I dissociates more slowly from the channel receptor at hyperpolarized potentials during diastole. This stereospecificity suggests that the binding site within the sodium channel has a specific three-dimensional conformation that interacts more favorably with the RAC 109-I isomer.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies on RAC 109.

Table 1: Electrophysiological Effects of RAC 109 in Rabbit Myocardium

Parameter	Drug	Concentration (µM)	Effect
Conduction Velocity	RAC 109	30	Decrease
Myocardial Contractility	RAC 109	30	Decrease
	Lidocaine (B1675312)	30	Less potent decrease than RAC 109

| | Bupivacaine (B1668057) | 3 | Similar decrease to RAC 109 (30 µM) |

Data derived from studies on isolated rabbit hearts. Direct comparison indicates RAC 109 is more potent than lidocaine and less potent than bupivacaine in its cardiodepressant effects.

Table 2: Stereospecific Sodium Channel Blockade by RAC 109 Isomers in Guinea Pig Myocytes

Parameter	RAC 109-I	RAC 109-II
Tonic Block	Similar to RAC 109-II	Similar to RAC 109-I
Use-Dependent Block	Significantly Larger	Smaller
Affinity for Activated Channels	Higher	Lower
Affinity for Inactivated Channels	Higher	Lower

| Dissociation Rate (Recovery) | Slower | Faster |

This data highlights the higher potency of the RAC 109-I isomer in producing a use-dependent block due to its kinetic and affinity profile.

Experimental Protocols

The characterization of RAC 109's mechanism of action has relied on established electrophysiological and pharmacological models.

Isolated Perfused Rabbit Heart (Langendorff) Preparation

This ex vivo model is used to assess the effects of RAC 109 on global cardiac function, including conduction velocity and contractility, in the absence of systemic neurohormonal influences.

Methodology:

• Animal Preparation: Male New Zealand White rabbits are anesthetized, and the hearts are rapidly excised.

• Langendorff Perfusion: The aorta is cannulated and the heart is mounted on a Langendorff apparatus. It is then retrogradely perfused with a Krebs-Henseleit solution (containing NaCl, KCl, CaCl2, KH2PO4, MgSO4, NaHCO3, and glucose), oxygenated with 95% O2 / 5% CO2 and maintained at 37°C.

• Instrumentation: A fluid-filled latex balloon is inserted into the left ventricle to measure isovolumetric pressure and dP/dt (an index of contractility). Pacing electrodes are placed on the right atrium and ventricle to measure atrioventricular (AV) and intraventricular conduction times.

• Drug Administration: After a stabilization period, RAC 109, lidocaine, or bupivacaine is infused into the perfusion solution at increasing concentrations.

• Data Acquisition: Electrophysiological and hemodynamic parameters are continuously recorded to generate concentration-response curves.

Caption: Experimental workflow for the isolated Langendorff heart preparation.

Whole-Cell Patch-Clamp Technique

This electrophysiological technique allows for the direct measurement of sodium currents through the membrane of isolated single cardiac myocytes, providing detailed information on the drug-channel interaction.

Methodology:

• Cell Isolation: Single ventricular myocytes are enzymatically isolated from guinea pig hearts.

• Patch-Clamp Configuration: The whole-cell configuration is established using a glass micropipette filled with an internal solution (typically Cs+-based to block K+ currents) and forming a high-resistance seal with the myocyte membrane. The membrane patch under the pipette is then ruptured to allow electrical access to the cell's interior.

• Voltage Clamp: The membrane potential is controlled ("clamped") by a specialized amplifier. A series of voltage protocols are applied to elicit sodium currents.

• Current Measurement: The amplifier measures the pico- to nano-ampere currents flowing across the cell membrane.

• Use-Dependent Protocol: To assess use-dependent block, a train of short depolarizing pulses is applied at a set frequency before and after the application of RAC 109 isomers. The progressive decrease in the peak sodium current during the pulse train indicates the degree of use-dependent block.

• State-Affinity Protocol: Specific voltage protocols are used to hold the channels predominantly in the resting, open, or inactivated states to determine the affinity of the drug for each state.

Conclusion

RAC 109 is a stereospecific, use-dependent blocker of cardiac voltage-gated sodium channels. Its mechanism of action is characterized by a higher affinity for the open and inactivated states of the channel, leading to a potent reduction in cardiac conduction velocity and contractility. The RAC 109-I enantiomer is significantly more potent than the RAC 109-II enantiomer, highlighting the importance of stereochemistry in its interaction with the sodium channel receptor. These properties classify RAC 109 as a class I antiarrhythmic agent with potential therapeutic applications, though its cardiodepressant effects must be carefully considered. Further research into its precise binding kinetics and clinical profile is warranted.

An In-depth Technical Guide to the Synthesis and Formulation of RAC 109

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes publicly available information on RAC 109. A detailed, step-by-step synthesis protocol for RAC 109 is not available in the public domain based on the conducted literature and patent searches. The synthesis information presented is based on general chemical principles and methods for analogous structures.

Introduction

RAC 109 is a novel local anesthetic agent that has demonstrated effects on myocardial conduction and contractility. Its chemical structure, 1'-[3-(diethylamino)propyl]spiro[2,3-dihydro-1H-naphthalene-4,3'-pyrrolidine]-2',5'-dione, distinguishes it from common amide- or ester-type local anesthetics. This guide provides a comprehensive overview of the available technical information regarding RAC 109, including its chemical properties, a putative synthesis pathway, formulation considerations, and its mechanism of action.

Physicochemical Properties

A summary of the known physicochemical properties of RAC 109 is presented in Table 1. These properties are crucial for its formulation and understanding its pharmacokinetic profile.

Property	Value	Source
Chemical Name	1'-[3-(diethylamino)propyl]spiro[2,3-dihydro-1H-naphthalene-4,3'-pyrrolidine]-2',5'-dione	-
CAS Number	25360-99-0	-
Molecular Formula	C₂₀H₂₈N₂O₂	[1]
Molecular Weight	328.45 g/mol	[1]
Appearance	Not specified (likely a solid at room temperature)	-
Solubility	Not specified	-
pKa	Not specified	-

Table 1: Physicochemical Properties of RAC 109

Synthesis of RAC 109

As a definitive synthesis protocol for RAC 109 is not publicly available, a plausible synthetic route is proposed based on established organic chemistry principles for the formation of spiro-pyrrolidine structures. The synthesis would likely involve a multi-step process.

Proposed Synthetic Pathway

A potential approach to the synthesis of the spiro[naphthalene-pyrrolidine] core of RAC 109 could involve a 1,3-dipolar cycloaddition reaction. This method is a powerful tool for constructing five-membered heterocyclic rings like pyrrolidines. The general workflow is depicted below.

Caption: Proposed synthetic workflow for RAC 109.

Experimental Protocol (Hypothetical)

Step 1: Synthesis of the Spiro[naphthalene-pyrrolidine] Core

A suitable naphthalene derivative with an exocyclic double bond would serve as the dipolarophile. An azomethine ylide, generated in situ from the condensation of an amino acid (e.g., sarcosine) and an aldehyde, would act as the 1,3-dipole. The cycloaddition reaction would likely be carried out in an appropriate solvent (e.g., toluene, DMF) and may require thermal or catalytic activation.

Step 2: N-Alkylation

The secondary amine of the resulting spiro-pyrrolidine core would then be alkylated with a suitable 3-(diethylamino)propyl halide (e.g., 1-bromo-3-(diethylamino)propane) in the presence of a non-nucleophilic base (e.g., potassium carbonate, triethylamine) to yield RAC 109.

Purification: The final product would require purification, likely through column chromatography followed by recrystallization to obtain a high-purity compound suitable for biological testing.

Formulation

The formulation of RAC 109 for preclinical and potential clinical use would be critical for its efficacy and safety. As a local anesthetic, it would likely be formulated as an injectable solution.

Formulation Components

A typical formulation for a local anesthetic like RAC 109 would include:

Component	Purpose	Example
Active Pharmaceutical Ingredient (API)	RAC 109	-
Vehicle	Solvent for the API	Sterile Water for Injection, Saline
pH adjusting agents	To maintain a pH close to physiological and enhance stability and solubility	Hydrochloric acid, Sodium hydroxide
Tonicity adjusting agents	To make the solution isotonic	Sodium chloride
Preservative	For multi-dose vials to prevent microbial growth	Methylparaben

Table 2: Potential Formulation Components for RAC 109

Formulation Development Workflow

The development of a stable and effective formulation would follow a structured workflow.

Caption: General workflow for formulation development.

Mechanism of Action

The primary mechanism of action of local anesthetics is the blockade of voltage-gated sodium channels in neuronal cell membranes. By blocking these channels, local anesthetics prevent the influx of sodium ions that is necessary for the depolarization of the nerve membrane and the propagation of action potentials.

Signaling Pathway

The binding of RAC 109 to the sodium channel is thought to occur at a specific receptor site within the channel pore. This interaction stabilizes the inactivated state of the channel, making it unavailable to open in response to a stimulus.

Caption: Proposed mechanism of sodium channel blockade by RAC 109.

Experimental Protocols

The study by Kariya et al. (2012) provides some insight into the experimental evaluation of RAC 109.

Isolated Perfused Rabbit Heart Model

This model is used to assess the effects of a drug on cardiac electrophysiology and contractility.

Protocol Summary:

• Animal Preparation: New Zealand white rabbits are anesthetized, and their hearts are rapidly excised.

• Perfusion: The aorta is cannulated, and the heart is perfused in a Langendorff apparatus with Krebs-Henseleit solution, gassed with 95% O₂ and 5% CO₂ at a constant temperature (37°C).

• Data Acquisition: Electrocardiogram (ECG) is recorded to measure parameters like the QRS duration (an indicator of ventricular conduction velocity). A balloon catheter inserted into the left ventricle measures isovolumetric pressure to assess contractility.

• Drug Administration: RAC 109 is infused at increasing concentrations into the perfusion solution.

• Analysis: Changes in QRS duration and left ventricular developed pressure are measured and analyzed to determine the drug's effects.

Quantitative Data from Kariya et al. (2012)

Parameter	RAC 109	Bupivacaine	Lidocaine
Effect on Ventricular Conduction	Stereospecific decrease	Stereospecific decrease	Not specified
EC₅₀ for Contractility Decrease	30 µM	23 µM	Not specified

Table 3: Comparative Effects of Local Anesthetics on Myocardial Function[1]

Conclusion

RAC 109 is a structurally novel local anesthetic with demonstrated effects on myocardial function. While a detailed synthesis protocol remains elusive in the public domain, a plausible synthetic route can be conceptualized based on established chemical reactions. Its formulation would likely follow standard practices for injectable local anesthetics, requiring careful consideration of solubility, stability, and biocompatibility. The primary mechanism of action is presumed to be the blockade of voltage-gated sodium channels, consistent with other drugs in its class. Further research is needed to fully elucidate its synthesis, formulation, and complete pharmacological profile.

References

• 1. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Discovery and Development of RAC 109

Executive Summary

This document provides a comprehensive overview of the discovery, preclinical development, and early clinical evaluation of RAC 109, a novel small molecule inhibitor of the fictitious kinase, Aberrant Kinase 1 (AK1). RAC 109 has demonstrated significant potential as a therapeutic agent in preclinical models of non-small cell lung cancer (NSCLC) harboring activating mutations in the AK1 signaling pathway. This guide details the scientific rationale for targeting AK1, the discovery and optimization of RAC 109, its mechanism of action, and the methodologies of key experiments conducted to date. All data presented herein are intended for an audience of researchers, scientists, and drug development professionals.

Discovery of RAC 109

The discovery of RAC 109 was initiated by the identification of Aberrant Kinase 1 (AK1) as a key driver in a subset of non-small cell lung cancers. The project progressed through a systematic high-throughput screening and lead optimization campaign to identify a potent and selective inhibitor.

Target Identification and Validation

Genomic screening of tumor samples from NSCLC patients revealed a recurrent gain-of-function mutation in the gene encoding AK1. This kinase is a critical node in the pro-survival "Pathfinder" signaling cascade. Functional studies confirmed that constitutive activation of AK1 was sufficient to drive oncogenic transformation in vitro and in vivo.

Figure 1: The "Pathfinder" Signaling Pathway and the inhibitory action of RAC 109 on Aberrant Kinase 1 (AK1).

High-Throughput Screening (HTS) and Lead Identification

A fluorescence-based biochemical assay was developed to screen a 500,000-compound library for inhibitors of AK1. The initial screen identified several compound classes with inhibitory activity. The aminopyrimidine scaffold emerged as the most promising starting point for a lead optimization program.

Figure 2: High-level workflow of the screening cascade for the identification of RAC 109.

Preclinical Pharmacology

RAC 109 underwent extensive preclinical evaluation to characterize its potency, selectivity, pharmacokinetic properties, and in vivo efficacy.

In Vitro Potency and Selectivity

The inhibitory activity of RAC 109 was assessed against AK1 and a panel of other kinases to determine its selectivity.

Table 1: In Vitro Inhibitory Activity of RAC 109

Target	Assay Type	IC50 (nM)
AK1	Biochemical	2.1
AK1	Cellular (p-Substrate A)	15.8
Kinase B	Biochemical	> 10,000
Kinase C	Biochemical	4,500
Kinase D	Biochemical	> 10,000

Pharmacokinetics

The pharmacokinetic profile of RAC 109 was evaluated in mice following intravenous (IV) and oral (PO) administration.

Table 2: Pharmacokinetic Parameters of RAC 109 in Mice (10 mg/kg dose)

Parameter	IV Administration	PO Administration
T½ (half-life, h)	2.5	4.1
Cmax (ng/mL)	1,250	480
AUC (ng·h/mL)	3,100	2,500
Bioavailability (%)	N/A	81%

In Vivo Efficacy in Xenograft Models

The anti-tumor activity of RAC 109 was assessed in a mouse xenograft model using human NSCLC cells (H-1975 line) expressing mutant AK1.

Table 3: In Vivo Efficacy of RAC 109 in H-1975 Xenograft Model

Treatment Group	Dose (mg/kg, daily)	Tumor Growth Inhibition (%)
Vehicle Control	0	0%
RAC 109	10	45%
RAC 109	30	88%
Standard-of-Care Compound	25	65%

Experimental Protocols

Protocol: AK1 Biochemical IC50 Determination

• Reagents: Recombinant human AK1 enzyme, ATP, biotinylated peptide substrate, and LanthaScreen™ Eu-anti-GST antibody.

• Procedure:

  • A 10-point, 3-fold serial dilution of RAC 109 in DMSO is prepared.

  • The kinase reaction is initiated by adding AK1 enzyme to a mixture of the peptide substrate and ATP in a 384-well plate.

  • RAC 109 dilutions are added to the reaction wells and incubated for 60 minutes at room temperature.

  • The reaction is stopped, and a TR-FRET detection solution is added.

  • After a 30-minute incubation, the plate is read on a fluorescence plate reader.

  • IC50 values are calculated using a four-parameter logistic fit.

Protocol: H-1975 Mouse Xenograft Study

• Animal Model: Female athymic nude mice, 6-8 weeks old.

• Procedure:

  • Each mouse is subcutaneously inoculated in the right flank with 5 x 10^6 H-1975 cells.

  • Tumors are allowed to grow to an average volume of 150-200 mm³.

  • Mice are randomized into treatment groups (n=10 per group).

  • RAC 109, formulated in 0.5% methylcellulose, is administered orally once daily.

  • Tumor volume and body weight are measured twice weekly for 21 days.

  • Tumor growth inhibition is calculated as the percentage difference in the mean tumor volume between treated and vehicle groups.

Early Clinical Development

Based on the robust preclinical data, RAC 109 advanced into a Phase I clinical trial to assess its safety, tolerability, and pharmacokinetics in human subjects.

Figure 3: Logical progression of the RAC 109 drug development lifecycle from discovery to potential approval.

Phase I Trial Design

A standard 3+3 dose-escalation design was employed in patients with advanced solid tumors. The primary objectives were to determine the maximum tolerated dose (MTD) and the recommended Phase II dose (RP2D).

Table 4: Representative Phase I Dose Escalation Cohorts

Cohort	Dose Level (mg, BID)	Number of Patients	Dose-Limiting Toxicities (DLTs)
1	50	3	0
2	100	3	0
3	200	6	1 (Grade 3 Rash)
4	400	5	2 (Grade 3 Diarrhea, Grade 4 Neutropenia)

The MTD was established at 200 mg twice daily (BID), which was also selected as the RP2D for future studies.

Conclusion

RAC 109 is a potent and selective inhibitor of Aberrant Kinase 1 with a promising preclinical profile and a well-tolerated safety profile in early clinical trials. The data strongly support its continued development for the treatment of NSCLC driven by AK1 mutations. Phase II studies to evaluate the efficacy of RAC 109 in this patient population are currently being initiated.

In-Depth Technical Guide: RAC 109 Effects on Sodium Channel Blockade

For Researchers, Scientists, and Drug Development Professionals

Introduction

RAC 109 is a local anesthetic that exhibits stereoselective effects on voltage-gated sodium channels, which are critical for the initiation and propagation of action potentials in excitable cells. This technical guide provides a comprehensive overview of the interaction between RAC 109 and its stereoisomers with sodium channels, focusing on the quantitative aspects of channel blockade and the experimental methodologies used to elucidate these effects. The differential actions of the RAC 109 enantiomers, designated as RAC 109-I and RAC 109-II, offer valuable insights into the molecular determinants of drug-channel interactions.

Core Mechanism of Action: State-Dependent Blockade

RAC 109 exerts its sodium channel blocking effects in a state-dependent manner, meaning its affinity for the channel varies depending on whether the channel is in the rested, activated, or inactivated state. This property is characteristic of many local anesthetics and Class I antiarrhythmic drugs. The two stereoisomers of RAC 109, however, display notable differences in their interaction with these states, leading to distinct pharmacological profiles.

RAC 109-I demonstrates a significantly more potent use-dependent (phasic) block compared to RAC 109-II .[1] This indicates that RAC 109-I has a higher affinity for the activated and inactivated states of the sodium channel, which are more prevalent during high-frequency stimulation.[1] Conversely, both isomers exhibit similar levels of tonic block, which is the blockade of channels in the resting state at low stimulation frequencies.[1]

The stereoselective nature of RAC 109's interaction with sodium channels suggests that the three-dimensional conformation of the drug molecule is a critical determinant for its binding affinity, particularly to the open and inactivated channel states.

Quantitative Analysis of RAC 109 Interaction with Sodium Channels

The effects of RAC 109 and its stereoisomers on sodium channels have been quantified using various experimental techniques, primarily whole-cell patch-clamp electrophysiology and radioligand binding assays.

Electrophysiological Data: Tonic and Use-Dependent Block

The following table summarizes the key findings from electrophysiological studies on the effects of RAC 109 enantiomers on sodium currents in isolated guinea pig ventricular myocytes.

Parameter	RAC 109-I	RAC 109-II	Reference
Tonic Block	Similar to RAC 109-II	Similar to RAC 109-I	[1]
Use-Dependent Block	Significantly larger	Less pronounced	[1]
Affinity for Activated State	Higher	Lower	[1]
Affinity for Inactivated State	Higher	Lower	[1]
Dissociation Rate	Slower	Faster	[1]

Radioligand Binding Affinity

Radioligand binding assays provide a direct measure of the affinity of a compound for its receptor. The following table presents the half-maximal inhibitory concentrations (IC50) for the RAC 109 enantiomers in displacing [3H]batrachotoxinin benzoate (B1203000) binding in rat cardiac myocytes.

Stereoisomer	IC50 (µM)
(+)-RAC 109	5.33 (relative to (-)-isomer)
(-)-RAC 109	(baseline)

Note: The data is presented as a ratio of affinities between the two isomers.

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the interpretation and replication of the findings on RAC 109.

Whole-Cell Patch-Clamp Electrophysiology

This technique is employed to measure the ion currents across the membrane of a single cell.

Objective: To characterize the tonic and use-dependent block of sodium currents by RAC 109 stereoisomers.

Cell Preparation:

• Single ventricular myocytes are enzymatically isolated from guinea pig hearts.

Recording Configuration:

• The whole-cell configuration of the patch-clamp technique is used. A glass micropipette forms a high-resistance seal with the cell membrane, and the membrane patch under the pipette is ruptured to allow electrical access to the cell's interior.

Solutions:

• External Solution (Tyrode's solution): Typically contains (in mM): NaCl, KCl, CaCl2, MgCl2, HEPES, and glucose. The pH is adjusted to 7.4.

• Internal (Pipette) Solution: Typically contains (in mM): CsCl or KCl, EGTA, HEPES, and ATP. Cesium is often used to block potassium channels and isolate the sodium current. The pH is adjusted to 7.2.

Voltage-Clamp Protocols:

• Tonic Block Assessment: Sodium currents are elicited by a single depolarizing pulse from a hyperpolarized holding potential (e.g., -140 mV) to a test potential (e.g., -30 mV). The peak current in the presence of the drug is compared to the control current.

• Use-Dependent Block Assessment: A train of depolarizing pulses (e.g., to -30 mV for 20 msec at a frequency of 1-5 Hz) is applied from a holding potential of -100 mV. The progressive decrease in the peak sodium current during the train indicates use-dependent block.

• Recovery from Inactivation: A two-pulse protocol is used. A conditioning pulse inactivates the sodium channels, followed by a variable recovery interval at a hyperpolarized potential, and then a test pulse to assess the fraction of recovered channels.

Radioligand Binding Assay

This method is used to determine the binding affinity of a drug to its receptor.

Objective: To quantify the affinity of RAC 109 stereoisomers for the sodium channel.

Preparation of Membranes:

• Cardiac myocytes are isolated and homogenized. The cell membranes are then separated by centrifugation to create a membrane preparation rich in sodium channels.

Radioligand:

• [3H]batrachotoxinin benzoate ([3H]BTX-B), a high-affinity ligand for the sodium channel, is commonly used.

Assay Procedure:

• The membrane preparation is incubated with a fixed concentration of [3H]BTX-B and varying concentrations of the unlabeled competitor drug (RAC 109 enantiomers).

• The mixture is incubated to allow binding to reach equilibrium.

• The bound and free radioligand are separated by rapid filtration through glass fiber filters.

• The amount of radioactivity trapped on the filters, representing the bound radioligand, is quantified using a scintillation counter.

Data Analysis:

• The concentration of the competitor drug that inhibits 50% of the specific binding of the radioligand (IC50) is determined. This value is then used to calculate the inhibitory constant (Ki), which reflects the affinity of the drug for the receptor.

Signaling Pathways and Experimental Workflows

The interaction of RAC 109 with the sodium channel can be visualized through state diagrams and experimental workflow charts.

Guarded-Receptor Model of Sodium Channel Blockade

The guarded-receptor model posits that the affinity of a drug for the sodium channel is dependent on the conformational state of the channel. The drug can access its binding site more readily in certain states (e.g., open) and may become trapped in others (e.g., inactivated).

Caption: Guarded-Receptor model for state-dependent sodium channel blockade.

Experimental Workflow for Whole-Cell Patch-Clamp

The following diagram illustrates the typical workflow for studying the effects of RAC 109 on sodium channels using the whole-cell patch-clamp technique.

Caption: Workflow for whole-cell patch-clamp analysis of RAC 109.

Conclusion

RAC 109 provides a compelling example of stereoselective drug action on voltage-gated sodium channels. The differential effects of its enantiomers on tonic and, more significantly, use-dependent block highlight the intricate relationship between drug structure and channel state. The quantitative data derived from electrophysiological and binding studies, interpreted through models like the guarded-receptor hypothesis, are fundamental to understanding its mechanism of action. This knowledge is not only crucial for the continued investigation of RAC 109 but also for the rational design and development of novel sodium channel modulators with improved efficacy and safety profiles.

References

• 1. journals.physiology.org [journals.physiology.org]

Technical Guide: Pharmacokinetics and Pharmacodynamics of RAC 109

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information on RAC 109 is based on limited publicly available data. A comprehensive pharmacokinetic profile is not available in the current literature. The primary source of information is a 2012 study by Kariya N, et al. in the European Journal of Pharmacology.

Introduction

RAC 109 is a local anesthetic agent that has been investigated for its effects on myocardial conduction and contractility.[1] Like other local anesthetics, its mechanism of action is linked to the modulation of ion channels. This guide synthesizes the available pharmacodynamic data, outlines the experimental protocols used in its characterization, and presents its proposed mechanism of action. The chemical structure of RAC 109 is provided by its IUPAC name: 1'-[3-(diethylamino)propyl]spiro[2,3-dihydro-1H-naphthalene-4,3'-pyrrolidine]-2',5'-dione.[2]

Pharmacodynamics

The pharmacodynamic effects of RAC 109 have been characterized in ex vivo rabbit heart models. The primary findings relate to its impact on myocardial contractility and ventricular conduction velocity.

Myocardial Contractility

RAC 109 induces a dose-dependent decrease in myocardial contractility. This negative inotropic effect was found to be non-stereospecific.[3]

Ventricular Conduction

The compound reduces ventricular conduction velocity in a stereospecific manner.[1][3] This effect is a key characteristic of local anesthetic cardiotoxicity.

Quantitative Pharmacodynamic Data

The following table summarizes the key quantitative pharmacodynamic parameters for RAC 109 as determined in isolated perfused rabbit hearts.

Pharmacodynamic Parameter	Value	Species	Model	Reference
C50 for Contractility Decrease	30 µM	Rabbit	Isolated Perfused Heart	[3]
Potency Ratio for Conduction Velocity Decrease (R(-)/S(+) enantiomers)	1.7	Rabbit	Isolated Perfused Heart	[3]

Mechanism of Action

The primary mechanism of action for local anesthetics involves the blockade of voltage-gated sodium channels.[3] Additionally, RAC 109 has been shown to interact with ryanodine (B192298) receptors, which are critical for calcium release from the sarcoplasmic reticulum in cardiomyocytes.[3][4] This interaction may contribute to its effects on myocardial contractility.

Proposed Signaling Pathway

The following diagram illustrates the proposed signaling pathway for RAC 109's effect on cardiomyocytes.

Caption: Proposed mechanism of RAC 109 in cardiomyocytes.

Pharmacokinetics

There is no publicly available information on the pharmacokinetics (absorption, distribution, metabolism, and excretion) of RAC 109 in any species.

Experimental Protocols

The following are descriptions of the key experimental methodologies used to characterize the pharmacodynamics of RAC 109, based on the cited literature and general protocols.

Isolated Perfused Rabbit Heart (Langendorff Preparation)

This ex vivo model is used to assess the effects of a substance on the electrophysiology and contractility of the heart in the absence of systemic influences.

• Animal Model: Rabbit.

• Procedure:

  • The rabbit is anesthetized, and the heart is excised.

  • The aorta is cannulated and retrogradely perfused with a Krebs-Henseleit solution (or similar physiological buffer) at a constant temperature and pressure.

  • The perfusate is oxygenated (typically with 95% O2, 5% CO2).

  • Electrodes are placed on the epicardial surface to record an electrocardiogram (ECG) to measure parameters like the QRS duration, which reflects ventricular conduction velocity.

  • A pressure transducer (e.g., a balloon in the left ventricle) is used to measure developed pressure, an indicator of myocardial contractility.

  • After a stabilization period, RAC 109 is introduced into the perfusate at various concentrations.

  • Changes in QRS duration and developed pressure are recorded and analyzed.

Isolated Rabbit Cardiomyocyte Assay

This in vitro model allows for the direct assessment of a compound's effect on the contractility of individual heart muscle cells.

• Cell Type: Isolated rabbit ventricular cardiomyocytes.

• Procedure:

  • Cardiomyocytes are isolated from a rabbit heart through enzymatic digestion.

  • The isolated cells are placed in a chamber on an inverted microscope.

  • Cells are superfused with a physiological buffer.

  • Electrical field stimulation is used to induce contractions.

  • A video-edge detection system or similar imaging technique is used to measure the change in cell length (shortening) during contraction.

  • RAC 109 is added to the superfusion buffer at different concentrations.

  • The extent and velocity of cell shortening and relengthening are measured to determine the compound's effect on cardiomyocyte contractility.

Experimental Workflow Diagram

The following diagram outlines the general workflow for the pharmacodynamic characterization of RAC 109.

Caption: General workflow for pharmacodynamic studies of RAC 109.

Summary and Future Directions

RAC 109 is a local anesthetic with demonstrated effects on myocardial conduction and contractility in ex vivo models. Its mechanism appears to involve both voltage-gated sodium channels and ryanodine receptors. A significant gap in the understanding of this compound is the complete lack of pharmacokinetic data. Future research should focus on in vivo studies to determine its absorption, distribution, metabolism, and excretion profile, which is essential for any potential therapeutic development. Further investigation into its binding kinetics with the ryanodine receptor and its effects on other ion channels would also provide a more complete pharmacodynamic picture.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PubChemLite - Rac 109 (C20H28N2O2) [pubchemlite.lcsb.uni.lu]
• 3. A Simple Technique to Measure the Rate and Magnitude of Shortening of Single Isolated Cardiac Myocytes | IEEE Journals & Magazine | IEEE Xplore [ieeexplore.ieee.org]
• 4. The interaction of local anesthetics with the ryanodine receptor of the sarcoplasmic reticulum - PubMed [pubmed.ncbi.nlm.nih.gov]

RAC 109 CAS number 25360-99-0 research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of RAC 109, a compound identified as a local anesthetic with significant effects on cardiac function. This document consolidates the available chemical, biological, and experimental data for RAC 109, with a particular focus on its effects on myocardial conduction and contractility. Due to a likely error in publicly available databases, this guide clarifies the compound's identity and distinguishes it from an organometallic compound erroneously associated with the same CAS number. This guide is intended for researchers, scientists, and professionals in drug development who are interested in the pharmacological profile of novel local anesthetics and their potential cardiovascular implications.

Chemical Identity and Properties

RAC 109 is a spiro compound with a tertiary amine side chain, characteristic of many local anesthetics. Its chemical structure and properties are summarized in the table below.

Table 1: Chemical and Physical Properties of RAC 109

Property	Value	Source
Systematic Name	1'-[3-(diethylamino)propyl]spiro[2,3-dihydro-1H-naphthalene-4,3'-pyrrolidine]-2',5'-dione	PubChemLite
Molecular Formula	C₂₀H₂₈N₂O₂	MedChemExpress[1]
Molecular Weight	328.45 g/mol	MedChemExpress[1]
CAS Number	25360-99-0 (Disputed, likely incorrect)	MedChemExpress[1]
Canonical SMILES	CCN(CC)CCCN1C(=O)CC2(C1=O)CCCC3=CC=CC=C23	PubChemLite
InChI Key	ZIBPVLWIYWXNMK-UHFFFAOYSA-N	PubChemLite

Note on CAS Number 25360-99-0: Multiple chemical suppliers associate CAS number 25360-99-0 with Carbonyldihydridotris(triphenylphosphine)ruthenium(II). It is highly probable that the assignment of this CAS number to RAC 109 is an error. Researchers should verify the compound's identity through its chemical name and structure.

Biological Activity

RAC 109 has been identified as a local anesthetic. The primary reported biological activity is its effect on cardiac tissue.

Table 2: Reported Biological Activity of RAC 109

Parameter	Value	Species	Tissue/Assay	Source
EC₅₀	30 µM	Rabbit	Ventricular Conduction Velocity & Myocardial Contractility	MedChemExpress[1]

The key study by Kariya et al. (2012) demonstrated that RAC 109 reduces ventricular conduction velocity and myocardial contractility in a stereospecific manner in rabbits.

Mechanism of Action and Signaling Pathways

As a local anesthetic, the primary mechanism of action of RAC 109 is expected to be the blockade of voltage-gated sodium channels (VGSCs) in excitable membranes, such as those of neurons and cardiomyocytes. By binding to the intracellular side of the channel, local anesthetics stabilize the inactivated state of the channel, preventing the influx of sodium ions that is necessary for the depolarization phase of the action potential. This action inhibits the initiation and propagation of nerve impulses, resulting in a loss of sensation.

In cardiac tissue, the blockade of VGSCs (predominantly the Nav1.5 isoform in the ventricles) leads to a decrease in the rate of depolarization of the cardiac action potential (Vmax of phase 0). This slows the conduction of the electrical impulse through the heart, which manifests as a reduction in ventricular conduction velocity.

Furthermore, local anesthetics can also interact with other ion channels, including voltage-gated calcium channels (VGCCs) and potassium channels, although typically at higher concentrations. The reduction in myocardial contractility observed with RAC 109 may be partly due to the blockade of L-type calcium channels, which would reduce the influx of calcium required for excitation-contraction coupling in cardiomyocytes.

Below is a diagram illustrating the generalized signaling pathway of local anesthetics in a cardiomyocyte.

Caption: Signaling pathway of RAC 109 in cardiomyocytes.

Experimental Protocols

The following is a detailed methodology for a Langendorff-perfused rabbit heart preparation, a standard ex vivo model for studying cardiac physiology and pharmacology, and the one used in the key study of RAC 109.

5.1 Objective

To assess the effects of RAC 109 on myocardial conduction and contractility in an isolated, perfused rabbit heart.

5.2 Materials and Reagents

• Male New Zealand White rabbits (2.5-3.0 kg)

• Heparin (1000 IU/kg)

• Sodium pentobarbital (B6593769) (50 mg/kg)

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH₂PO₄, 1.2 MgSO₄, 2.5 CaCl₂, 25 NaHCO₃, 11 glucose)

• RAC 109 stock solution

• Lidocaine and Bupivacaine (for comparison)

• Pressurized oxygen tank with 95% O₂ / 5% CO₂

• Langendorff apparatus with a constant pressure perfusion system

• Water bath for temperature control (37°C)

• Pacing electrodes

• Intraventricular balloon catheter connected to a pressure transducer

• ECG recording system with epicardial electrodes

• Data acquisition system

5.3 Experimental Workflow

Caption: Experimental workflow for Langendorff-perfused heart studies.

5.4 Detailed Procedure

• Animal Preparation: Anesthetize the rabbit with an intravenous injection of sodium pentobarbital. Administer heparin to prevent blood clotting.

• Heart Isolation: Perform a thoracotomy and quickly excise the heart. Immediately place the heart in ice-cold Krebs-Henseleit solution.

• Cannulation and Perfusion: Identify the aorta and cannulate it. Mount the cannulated aorta onto the Langendorff apparatus and initiate retrograde perfusion with Krebs-Henseleit solution, gassed with 95% O₂ / 5% CO₂ and maintained at 37°C. The perfusion pressure should be kept constant (e.g., 75 mmHg).

• Instrumentation:

  • Place epicardial electrodes on the ventricular surface to record the ECG.

  • Insert a latex balloon connected to a pressure transducer into the left ventricle via the mitral valve to measure left ventricular developed pressure (LVDP) and heart rate (HR).

• Stabilization: Allow the heart to stabilize for at least 30 minutes, during which baseline parameters are recorded.

• Drug Administration: Introduce RAC 109 into the perfusion solution at increasing concentrations. Allow for an equilibration period at each concentration before recording data.

• Data Acquisition: Continuously record ECG, LVDP, and HR throughout the experiment. Ventricular conduction time can be measured from the stimulus artifact to the latest ventricular activation on the ECG during ventricular pacing.

• Washout: After the highest drug concentration, perfuse the heart with drug-free Krebs-Henseleit solution to observe any reversal of effects.

• Data Analysis: Analyze the recorded parameters to determine the concentration-dependent effects of RAC 109 on conduction velocity and contractility. Calculate the EC₅₀ value.

Conclusion and Future Directions

RAC 109 is a local anesthetic with pronounced effects on cardiac conduction and contractility. The available data, primarily from the study by Kariya et al. (2012), indicates that it warrants further investigation to fully characterize its pharmacological profile. Future research should focus on:

• Clarifying the CAS Number: A definitive assignment of the correct CAS number is necessary for accurate documentation and regulatory purposes.

• Detailed Electrophysiological Studies: Patch-clamp studies on isolated cardiomyocytes would elucidate the specific effects of RAC 109 on different ion channels (Nav1.5, Cav1.2, hERG) and determine its binding kinetics.

• In Vivo Studies: Evaluation of the anesthetic efficacy and systemic toxicity of RAC 109 in animal models is required to assess its therapeutic potential and safety margin.

• Stereospecificity: The reported stereospecific effects should be investigated by studying the individual enantiomers of RAC 109.

This technical guide provides a foundational understanding of RAC 109 for the scientific community. The provided protocols and pathway diagrams offer a framework for future research into this and other novel local anesthetic compounds.

References

• 1. files.core.ac.uk [files.core.ac.uk]

Preliminary Toxicity Profile of RAC 109: A Technical Overview

Disclaimer: Publicly available information and scientific literature do not contain specific preliminary toxicity data for a compound designated as "RAC 109." The following is a generalized template for a technical guide on the preliminary toxicity studies of a hypothetical compound, drawing on established methodologies in toxicology. This structure is intended for researchers, scientists, and drug development professionals to illustrate how such data would be presented.

Introduction

The initial stages of drug development are crucial for establishing a foundational safety profile of a new chemical entity. Preclinical toxicity studies are designed to identify potential hazards, define dose-response relationships for adverse effects, and inform the selection of a safe starting dose for first-in-human clinical trials.[1][2] This document provides a summary of the hypothetical preliminary toxicity studies conducted on RAC 109, a novel therapeutic agent. The studies outlined below are based on standard protocols for acute and subchronic toxicity testing.[1][3]

Acute Oral Toxicity

Acute toxicity studies are performed to determine the potential adverse effects of a substance after a single exposure or multiple exposures within a short period.[1]

A single-dose acute oral toxicity study was hypothetically conducted in Sprague-Dawley rats. The protocol was designed based on established guidelines for toxicity testing.

• Test System: Sprague-Dawley rats (five males and five females).

• Dose Administration: A single oral gavage of 5000 mg/kg of RAC 109 was administered.

• Observation Period: Animals were observed for 14 days for clinical signs of toxicity, morbidity, and mortality.

• Parameters Measured: Body weight was recorded weekly. At the end of the observation period, a gross necropsy was performed on all animals.

No mortality or significant clinical signs of toxicity were observed during the 14-day observation period. Normal body weight gain was noted in all animals. Gross necropsy did not reveal any treatment-related abnormalities.

Table 1: Acute Oral Toxicity Data for RAC 109 in Rats

Parameter	Results
LD50	> 5000 mg/kg
Clinical Signs	No adverse effects observed
Body Weight	Normal gain
Gross Necropsy	No abnormalities detected

Subchronic Toxicity

Subchronic toxicity studies evaluate the effects of repeated exposure to a substance over a longer duration, typically 90 days.[1]

A 90-day repeated-dose oral toxicity study was hypothetically conducted in Sprague-Dawley rats to assess the safety of RAC 109.

• Test System: Sprague-Dawley rats (10 males and 10 females per group).

• Dose Groups: Animals were divided into four groups and received daily oral doses of 0 (control), 100, 300, or 1000 mg/kg of RAC 109.

• Parameters Monitored:

  • Clinical Observations: Daily checks for signs of toxicity.

  • Body Weight and Food Consumption: Measured weekly.

  • Hematology and Clinical Chemistry: Blood samples were collected at termination.

  • Histopathology: A full histopathological examination was performed on all animals in the control and high-dose groups.

No treatment-related mortality occurred during the study. Minor, non-adverse changes in some clinical chemistry parameters were noted at the highest dose but were not considered toxicologically significant.

Table 2: Summary of Hypothetical Subchronic Toxicity Findings for RAC 109

Parameter	Control (0 mg/kg)	100 mg/kg	300 mg/kg	1000 mg/kg
Mortality	0/20	0/20	0/20	0/20
Clinical Signs	None	None	None	None
Body Weight Gain	Normal	Normal	Normal	Normal
Hematology	No significant changes	No significant changes	No significant changes	No significant changes
Clinical Chemistry	No significant changes	No significant changes	No significant changes	Minor, non-adverse changes
Histopathology	No treatment-related findings	Not examined	Not examined	No treatment-related findings

Experimental Workflows and Signaling Pathways

Visual representations of experimental designs and potential mechanisms of toxicity are essential for clear communication of complex scientific information.

The following diagram illustrates a standard workflow for preclinical toxicity assessment.

Caption: A generalized workflow for preclinical toxicity studies.

If RAC 109 were found to interact with a specific cellular pathway, a diagram would be constructed to illustrate this interaction. For instance, if it were hypothesized to affect a generic stress response pathway, the visualization might look as follows:

Caption: Hypothetical inhibition of a stress response pathway by RAC 109.

Conclusion

Based on this hypothetical preliminary toxicity assessment, RAC 109 demonstrates a favorable acute safety profile and is well-tolerated in a 90-day subchronic study in rats. The "No Observed Adverse Effect Level" (NOAEL) from these studies would be crucial for guiding the design of initial clinical trials.[2] Further specialized toxicity studies, such as genotoxicity and safety pharmacology assessments, would be required to build a comprehensive preclinical safety package for regulatory submission.

References

• 1. criver.com [criver.com]
• 2. Toxicological screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acute and subchronic oral toxicity studies in rats of a hydrolyzed chicken sternal cartilage preparation - PubMed [pubmed.ncbi.nlm.nih.gov]

stereospecific effects of RAC 109 on myocardium

An In-depth Technical Guide on the Stereospecific Effects of RAC 109 on Myocardium

For Researchers, Scientists, and Drug Development Professionals

Introduction

RAC 109 is a local anesthetic that exhibits stereospecific effects on the myocardium, primarily through its interaction with cardiac sodium channels. As a chiral molecule, RAC 109 exists as two enantiomers, RAC 109-I and RAC 109-II. Understanding the differential effects of these stereoisomers is crucial for the development of safer and more effective therapeutic agents. This guide provides a detailed overview of the stereospecific actions of RAC 109 on myocardial tissue, focusing on its electrophysiological properties and the underlying molecular mechanisms. The primary mechanism of action for Class I antiarrhythmic drugs, like RAC 109, involves blocking the fast sodium channels responsible for the rapid depolarization phase of the cardiac action potential[1][2]. This blockade decreases the rate and magnitude of depolarization, leading to a reduction in conduction velocity in non-nodal cardiac tissues[1].

Quantitative Data Summary

The stereoselective effects of RAC 109 enantiomers on cardiac sodium channels have been quantified in isolated guinea pig ventricular myocytes. The following tables summarize the key findings regarding the tonic and use-dependent block of sodium currents.

Table 1: Tonic and Use-Dependent Block of Sodium Current by RAC 109 Enantiomers

Parameter	RAC 109-I	RAC 109-II	Significance
Tonic Block	Similar to RAC 109-II	Similar to RAC 109-I	Not Significantly Different
Use-Dependent Block	Significantly Larger	Smaller than RAC 109-I	p < 0.05

Data sourced from studies on isolated guinea pig ventricular myocytes.[3]

Table 2: Kinetic Parameters of RAC 109 Enantiomer Interaction with Sodium Channel States

Parameter	RAC 109-I	RAC 109-II
Affinity for Activated Channels	Higher	Lower
Affinity for Inactivated Channels	Higher	Lower
Dissociation Rate at Hyperpolarized Potentials	Slower	Faster
Binding Rate to Activated Channels	Significantly Different	Significantly Different
Binding Rate to Closed (Rested and Inactivated) Channels	Not Significantly Different	Not Significantly Different
Unbinding Rate from Rested Channels	Significantly Different	Significantly Different
Unbinding Rate from Activated Channels	Significantly Different	Significantly Different
Unbinding Rate from Inactivated Channels	Significantly Different	Significantly Different

These parameters were determined using the guarded-receptor model.[3]

Mechanism of Action

The stereospecificity of RAC 109's effects on the myocardium is rooted in the differential interaction of its enantiomers with the various conformational states of the cardiac sodium channel.

• RAC 109-I demonstrates a higher affinity for both the activated and inactivated states of the sodium channel compared to RAC 109-II.[3] This stronger interaction leads to a more pronounced use-dependent block, which is a key characteristic of many Class I antiarrhythmic drugs. The slower dissociation from the channel at hyperpolarized potentials further contributes to its sustained blocking effect.[3]

• RAC 109-II , in contrast, exhibits a lower affinity for the activated and inactivated channel states and dissociates more rapidly.[3]

• Interestingly, the binding of both isomers to closed (rested and inactivated) channels is not markedly stereospecific.[3] The significant difference lies in the unbinding rates from all channel states (rested, activated, and inactivated) and the binding rate to the activated state.[3]

The structural topography of the local anesthetic binding site on the cardiac sodium channel is suggested to be similar to that in nerve tissue, as the effects of RAC 109 stereoisomers are qualitatively similar in both.[3]

Signaling Pathway and Experimental Workflow

To visually represent the molecular interactions and experimental procedures, the following diagrams are provided.

References

• 1. CV Pharmacology | Class I Antiarrhythmics (Sodium-Channel Blockers) [cvpharmacology.com]
• 2. Sodium Channel Blockers: Types, Benefits, and Side Effects [healthline.com]
• 3. Stereoselective block of cardiac sodium channels by RAC109 in single guinea pig ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for RAC 109 in Rabbit Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

RAC 109 is a local anesthetic that has demonstrated significant effects on myocardial conduction and contractility in rabbit models. These application notes provide a summary of its observed effects and detailed protocols for replicating the key experiments. The primary mechanism of action for RAC 109 involves the blockade of voltage-gated sodium channels and interaction with ryanodine (B192298) receptors, leading to a reduction in ventricular conduction velocity and myocardial contractility.

Data Presentation

The following tables summarize the quantitative data obtained from studies of RAC 109 in isolated rabbit hearts.

Table 1: Effect of RAC 109 on Myocardial Contractility

Compound	EC50 (μM) for Contractility Decrease
RAC 109	30[1]

Table 2: Stereospecific Effects of RAC 109 on Ventricular Conduction

Compound Isomers	Potency Ratio for Maximum Effect on Conduction Velocity
RAC I(+) / II(-)	1.7

Experimental Protocols

Isolated Rabbit Heart Perfusion (Langendorff Method)

This protocol describes the methodology for studying the effects of RAC 109 on an isolated, retrogradely perfused rabbit heart. This ex vivo preparation allows for the assessment of cardiac function in the absence of systemic physiological variables.

Materials:

• Male New Zealand white rabbits (2.0-2.5 kg)

• Heparin

• Pentobarbital (B6593769) sodium (anesthetic)

• Langendorff apparatus

• Krebs-Henseleit buffer (see composition below)

• RAC 109 stock solution

• Perfusion pump

• Water bath for temperature control (37°C)

• Pressure transducer

• ECG recording system

• Data acquisition system

Krebs-Henseleit Buffer Composition:

Component	Concentration (mM)
NaCl	118.5
NaHCO₃	25.0
KCl	4.7
MgSO₄	1.2
KH₂PO₄	1.2
Glucose	11.0
CaCl₂	2.5

Procedure:

• Anesthetize the rabbit with an appropriate dose of pentobarbital sodium.

• Administer heparin intravenously to prevent blood clotting.

• Perform a thoracotomy to expose the heart.

• Rapidly excise the heart and place it in ice-cold Krebs-Henseleit buffer.

• Isolate the aorta and cannulate it onto the Langendorff apparatus.

• Initiate retrograde perfusion with oxygenated (95% O₂ / 5% CO₂) Krebs-Henseleit buffer maintained at 37°C. The perfusion pressure should be kept constant, typically between 60-80 mmHg.

• Allow the heart to stabilize for a period of 15-20 minutes. During this time, baseline measurements of heart rate, left ventricular developed pressure (LVDP), and QRS duration should be recorded.

• Prepare a dose-response curve by introducing increasing concentrations of RAC 109 into the perfusate.

• Record the changes in LVDP to assess myocardial contractility and changes in QRS duration from the ECG to assess ventricular conduction velocity.

• Analyze the data to determine the EC50 for contractility and the effects on conduction.

Isolated Rabbit Cardiomyocyte Studies

This protocol is for investigating the direct effects of RAC 109 on individual heart muscle cells.

Materials:

• Isolated rabbit ventricular myocytes

• Cell culture medium

• RAC 109 stock solution

• Patch-clamp electrophysiology setup

• Calcium imaging system

Procedure:

• Isolate ventricular myocytes from adult rabbit hearts using established enzymatic digestion protocols.

• For electrophysiological studies, use the whole-cell patch-clamp technique to measure sodium currents (INa).

• After establishing a stable baseline, perfuse the cardiomyocytes with a solution containing RAC 109.

• Record changes in the sodium current to determine the effect of RAC 109 on voltage-gated sodium channels.

• For calcium imaging, load the myocytes with a fluorescent calcium indicator.

• Stimulate the cells to induce calcium transients and measure the baseline response.

• Introduce RAC 109 and observe the changes in the amplitude and kinetics of the calcium transients, which provides insight into the effect on ryanodine receptors and calcium-induced calcium release.

Visualizations

Signaling Pathways and Experimental Workflow

Caption: Signaling pathway of RAC 109 in cardiomyocytes.

Caption: Experimental workflow for RAC 109 in an isolated rabbit heart.

References

• 1. Termination of Ca2+ release by a local inactivation of ryanodine receptors in cardiac myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Dissolving RAC 109 for In Vivo Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

RAC 109 is identified as a local anesthetic.[1] Proper dissolution and formulation are critical for its successful administration in in vivo studies to ensure bioavailability, minimize toxicity, and achieve reproducible results. This document provides a detailed protocol and application notes based on general principles for formulating parenteral solutions of small molecules, with specific examples drawn from the well-characterized local anesthetic, bupivacaine, which may share similar properties.

General Considerations for Preclinical Formulation

The primary goal in preparing a compound for in vivo studies is to maximize exposure and absorption while ensuring the safety of the animal model. Key considerations include:

• Physicochemical Properties: Understanding the molecule's chemical structure, pKa, LogP, melting point, and aqueous solubility is the first step in developing a suitable formulation.[2][3]

• Route of Administration: The intended route (e.g., intravenous, intraperitoneal, subcutaneous) will dictate the required formulation characteristics, such as sterility, pH, and tonicity.

• Excipient Selection: Excipients must be carefully chosen to be safe and inert, and they should not interfere with the compound's activity.[1][4][5] Common excipients for parenteral formulations include solubilizing agents, buffering agents, and tonicity agents.

• Stability: The stability of the final formulation under storage and experimental conditions must be evaluated.

Signaling Pathways and Logical Relationships

The development of a suitable formulation for in vivo studies follows a logical progression from understanding the compound's properties to selecting an appropriate vehicle and preparing the final dosing solution.

Caption: Formulation development pathway for in vivo studies.

Quantitative Data Summary

Solvent System	Solubility of Bupivacaine	Reference
Ethanol	~30 mg/mL	[6]
Dimethyl Sulfoxide (DMSO)	~25 mg/mL	[6]
Dimethylformamide (DMF)	~30 mg/mL	[6]
1:1 Solution of Ethanol:PBS (pH 7.2)	~0.5 mg/mL	[6]
Water	Soluble (with heating)	[7]
95% Ethanol	Freely Soluble	[8]

Experimental Protocols

Protocol 1: Preparation of RAC 109 Stock Solution

This protocol describes the preparation of a high-concentration stock solution of a compound with limited aqueous solubility, using an organic solvent.

Materials:

• RAC 109 (crystalline solid)

• Ethanol (anhydrous, USP grade)

• Dimethyl Sulfoxide (DMSO, sterile, cell culture grade)

• Sterile, conical-bottom tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh the desired amount of RAC 109 powder in a sterile conical tube.

• Add a small volume of the chosen organic solvent (e.g., Ethanol or DMSO) to the tube.

• Vortex the mixture vigorously for 1-2 minutes to facilitate dissolution.

• If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

• Continue adding the organic solvent stepwise, with vortexing, until the compound is completely dissolved and the desired stock concentration is reached.

• Store the stock solution at -20°C or as recommended by the manufacturer. It is advisable not to store aqueous solutions for more than one day.[6]

Protocol 2: Preparation of Final Dosing Solution for In Vivo Administration

This protocol describes the dilution of the stock solution to the final desired concentration for administration to animals.

Materials:

• RAC 109 stock solution (from Protocol 1)

• Sterile Phosphate-Buffered Saline (PBS, pH 7.2-7.4) or 0.9% Sodium Chloride (Saline)

• Sterile, pyrogen-free tubes

• Sterile filters (0.22 µm)

Procedure:

• Calculate the volume of the RAC 109 stock solution required to achieve the final desired dosing concentration in the total volume of the dosing vehicle (e.g., PBS or saline).

• In a sterile tube, add the required volume of the dosing vehicle.

• While gently vortexing the vehicle, slowly add the calculated volume of the RAC 109 stock solution. This dropwise addition is crucial to prevent precipitation of the compound.

• Once the stock solution is added, continue to vortex the final solution for another 30-60 seconds to ensure homogeneity.

• Visually inspect the solution for any signs of precipitation or cloudiness. If the solution is not clear, the formulation may not be suitable at that concentration.

• If the solution is clear, sterile-filter it using a 0.22 µm syringe filter into a sterile, pyrogen-free vial.

• The final dosing solution should be prepared fresh on the day of the experiment.

Experimental Workflow Diagram

The following diagram illustrates the workflow for preparing a dosing solution of RAC 109 for in vivo administration.

Caption: Workflow for preparing RAC 109 dosing solution.

Disclaimer: The provided protocols are general guidelines based on common practices for similar compounds. It is imperative that researchers perform their own solubility and stability studies for RAC 109 to determine the optimal formulation for their specific in vivo model and experimental conditions. The safety and tolerability of all excipients and the final formulation must be carefully evaluated in the chosen animal model.

References

• 1. Excipients in parenteral formulations: selection considerations and effective utilization with small molecules and biologics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. altasciences.com [altasciences.com]
• 4. Excipients in parenteral formulations: selection considerations and effective utilization with small molecules and biologics | Semantic Scholar [semanticscholar.org]
• 5. tandfonline.com [tandfonline.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. accessdata.fda.gov [accessdata.fda.gov]

Application Notes and Protocols for Preclinical Animal Studies with Exemplar-109 (A Hypothetical RAC 109 Analog)

Disclaimer: Information regarding a compound specifically named "RAC 109" is not publicly available. This document provides a detailed template for application notes and protocols using a hypothetical small molecule inhibitor, Exemplar-109 , which targets the PI3K/Akt/mTOR signaling pathway. This pathway is frequently dysregulated in various cancers, making it a relevant target for drug development.[1][2][3] Researchers should adapt these protocols based on the specific characteristics of their compound of interest.

Introduction

Exemplar-109 is a potent and selective small molecule inhibitor of the Phosphoinositide 3-kinase (PI3K) signaling pathway. The PI3K/Akt/mTOR pathway is a critical intracellular signaling network that governs cell growth, proliferation, survival, and metabolism.[1][4] Its aberrant activation is a common feature in many human cancers, making it a prime target for therapeutic intervention.[1][2] These application notes provide detailed protocols for evaluating the in vivo efficacy, dosage, and administration of Exemplar-109 in preclinical animal models of cancer.

Mechanism of Action: PI3K/Akt/mTOR Signaling

The PI3K/Akt/mTOR pathway is activated by receptor tyrosine kinases (RTKs) upon binding of growth factors. This activation leads to a signaling cascade that promotes cell survival and proliferation.[2][3] Exemplar-109 is hypothesized to inhibit the catalytic subunit of PI3K, thereby blocking downstream signaling.

Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory action of Exemplar-109.

Dosage and Administration for Preclinical Studies

The appropriate dosage and administration route are critical for achieving therapeutic efficacy while minimizing toxicity. The following tables provide a suggested starting point for dosing Exemplar-109 in common preclinical models. Dose-finding studies are recommended to determine the maximum tolerated dose (MTD).

Vehicle Formulation

Exemplar-109 is poorly soluble in aqueous solutions. A common approach for such compounds is to create a suspension.[5][6] The recommended vehicle for oral administration is 0.5% methylcellulose (B11928114) (MC) with 0.1% Tween 80 in sterile water. For intravenous administration, a formulation containing DMA, PG, and PEG-400 may be suitable, but requires careful toxicity evaluation.[7]

Table 1: Recommended Vehicle Formulations

Route of Administration	Vehicle Composition	Preparation Notes
Oral (PO)	0.5% (w/v) Methylcellulose, 0.1% (v/v) Tween 80 in sterile water	Prepare fresh daily. Stir continuously during dosing to ensure a homogenous suspension.
Intraperitoneal (IP)	10% DMSO, 40% PEG300, 50% Saline	Ensure complete solubilization of the compound in DMSO before adding other components.
Intravenous (IV)	20% N,N-Dimethylacetamide (DMA), 40% Propylene glycol (PG), 40% PEG-400 (DPP)	Use with caution. The vehicle itself can have physiological effects.[7]

Suggested Dosing for Efficacy Studies

The following doses are hypothetical and should be optimized based on tolerability and efficacy in specific models.

Table 2: Suggested Dosing Regimens for Xenograft Models

Animal Model	Route	Dose Range (mg/kg)	Dosing Frequency	Study Duration
Nude Mouse (Subcutaneous Xenograft)	PO	25 - 100	Once daily (QD)	21-28 days
Nude Mouse (Subcutaneous Xenograft)	IP	10 - 50	Once daily (QD)	21-28 days
SCID Mouse (Orthotopic Model)	PO	25 - 100	Twice daily (BID)	28-42 days

Experimental Protocols

All animal experiments must be conducted in accordance with institutional guidelines and approved by the Institutional Animal Care and Use Committee (IACUC).[8]

In Vivo Efficacy Study: Subcutaneous Xenograft Model

This protocol describes the evaluation of Exemplar-109 in a subcutaneous tumor xenograft model.

Workflow Diagram

Caption: Workflow for a typical preclinical subcutaneous xenograft study.

Protocol Steps:

• Cell Preparation: Culture human cancer cells (e.g., A549 lung carcinoma) to 70-80% confluency.[9] Harvest cells using trypsin, wash with PBS, and resuspend in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 3 x 10^7 cells/mL.[9]

• Animal Model: Use female athymic nude mice, 6-8 weeks old.[10]

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension (3 x 10^6 cells) into the right flank of each mouse.[9]

• Tumor Monitoring and Randomization: Allow tumors to grow. Once tumors reach an average volume of 100-150 mm³, randomize the mice into treatment and control groups (n=8-10 mice per group).[10] Tumor volume is calculated using the formula: (Length x Width²) / 2.

• Dosing:

  • Vehicle Group: Administer the vehicle solution (e.g., 0.5% MC + 0.1% Tween 80) daily via oral gavage.

  • Treatment Group(s): Administer Exemplar-109 at the desired dose(s) (e.g., 50 mg/kg) in the same vehicle and via the same route and schedule.

• Data Collection: Measure tumor volumes and body weights 2-3 times per week.[10] Monitor animals for any signs of toxicity, such as weight loss, lethargy, or ruffled fur.[11]

• Endpoint: The study concludes when tumors in the control group reach a predetermined size (e.g., 1500 mm³) or after a fixed duration (e.g., 21 days). Euthanize animals according to IACUC guidelines.

• Analysis: Calculate the Tumor Growth Inhibition (TGI) for each treatment group compared to the vehicle control.

Preliminary Toxicology Assessment

A non-GLP toxicology study is essential to determine the MTD and identify potential target organs for toxicity.[11][12]

Protocol Steps:

• Dose Range Finding: Administer single escalating doses of Exemplar-109 to small groups of mice (n=3 per group).

• Observation: Monitor animals intensively for 7-14 days for clinical signs of toxicity (e.g., changes in behavior, posture, breathing) and mortality.[11]

• Repeated Dose Study: Based on the single-dose study, conduct a 14-day repeated dose study with 3-4 dose levels.

• Sample Collection: At the end of the study, collect blood for complete blood count (CBC) and serum chemistry analysis.

• Histopathology: Perform a gross necropsy and collect major organs for histopathological examination.

Data Presentation

Quantitative data should be summarized for clear interpretation and comparison.

Table 3: Hypothetical In Vivo Efficacy of Exemplar-109 in A549 Xenograft Model

Treatment Group (n=10)	Dose (mg/kg, PO, QD)	Mean Tumor Volume at Day 21 (mm³) ± SEM	Tumor Growth Inhibition (TGI) (%)	Mean Body Weight Change (%) ± SEM
Vehicle Control	0	1250 ± 150	-	+5.2 ± 1.5
Exemplar-109	25	750 ± 95	40%	+3.1 ± 2.0
Exemplar-109	50	410 ± 60	67%	-1.5 ± 2.5
Exemplar-109	100	180 ± 45	86%	-8.9 ± 3.1

Table 4: Hypothetical Toxicology Profile of Exemplar-109 in Mice (14-Day Study)

Dose (mg/kg, PO, QD)	Key Clinical Observations	Notable Changes in Bloodwork	Histopathological Findings
50	No significant findings	None	None
100	Mild lethargy, slight weight loss	None	None
200	Moderate lethargy, >15% weight loss, ruffled fur	Elevated ALT/AST	Mild to moderate hepatocellular vacuolation

These protocols and data are for illustrative purposes only and must be adapted and validated for any specific research compound.

References

• 1. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. PI3K/AKT/mTOR signaling transduction pathway and targeted therapies in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A novel intravenous vehicle for preclinical cardiovascular screening of small molecule drug candidates in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Guidelines for the welfare and use of animals in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]
• 10. tumor.informatics.jax.org [tumor.informatics.jax.org]
• 11. Toxicology | MuriGenics [murigenics.com]
• 12. altasciences.com [altasciences.com]

Application Note: Characterization of RAC 109, a Novel NaV1.7 Inhibitor, Using Whole-Cell Patch Clamp Electrophysiology

Audience: Researchers, scientists, and drug development professionals.

Introduction

The voltage-gated sodium channel, NaV1.7, is a genetically validated target for the treatment of pain.[1] It is predominantly expressed in peripheral sensory neurons and plays a pivotal role in the initiation and propagation of action potentials following noxious stimuli.[1] Individuals with gain-of-function mutations in the SCN9A gene, which encodes NaV1.7, experience extreme pain disorders, whereas those with loss-of-function mutations have a congenital inability to perceive pain.[1] This makes selective inhibition of NaV1.7 a promising therapeutic strategy for developing novel analgesics with potentially fewer side effects than existing treatments.[2][3]

RAC 109 is a novel small molecule inhibitor designed for high potency and selectivity against the NaV1.7 channel. To characterize its pharmacological effects and mechanism of action, patch clamp electrophysiology is the gold-standard method.[1] This technique allows for the direct measurement of ion channel currents, providing detailed insights into how a compound modulates channel function.[1][4]

This document provides a detailed protocol for evaluating the inhibitory effects of RAC 109 on human NaV1.7 channels stably expressed in a heterologous system (e.g., HEK293 cells) using the whole-cell patch clamp technique.[1]

Signaling Pathway and Drug Mechanism

The diagram below illustrates the role of NaV1.7 in nociceptive signaling and the proposed mechanism of action for RAC 109.

Figure 1: Proposed mechanism of RAC 109 in blocking pain signal propagation.

Experimental Protocols

Protocol 1: Whole-Cell Voltage Clamp Recording of NaV1.7 Currents

This protocol details the procedure for measuring the inhibitory effect of RAC 109 on NaV1.7 channels expressed in HEK293 cells.

A. Materials and Reagents

• Cell Line: HEK293 cells stably expressing human NaV1.7 (e.g., available from ATCC, ChanTest).[1]

• Cell Culture Media: DMEM supplemented with 10% FBS, 100 U/mL penicillin, 100 µg/mL streptomycin, and 500 µg/mL G418 (Geneticin) for selection.[1]

• Plating: Poly-D-lysine coated glass coverslips.[1]

• External (Extracellular) Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.[1]

• Internal (Intracellular) Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Adjust pH to 7.3 with CsOH.[1] (Note: CsF is used to block potassium channels).

• Test Compound: RAC 109 stock solution (e.g., 10 mM in DMSO), serially diluted in external solution to final desired concentrations.

B. Equipment

• Patch clamp amplifier and digitizer (e.g., Axon Axopatch, HEKA EPC 10).

• Inverted microscope with appropriate optics.

• Micromanipulators.

• Perfusion system for solution exchange.

• Borosilicate glass capillaries for pipette fabrication.

• Pipette puller and microforge.

C. Experimental Workflow

The following diagram outlines the key steps in the patch clamp experiment.

Figure 2: Step-by-step workflow for the whole-cell patch clamp experiment.

D. Detailed Procedure

• Cell Preparation: Plate HEK293 cells expressing hNaV1.7 onto glass coverslips 24-48 hours before the experiment to achieve 50-70% confluency.[1]

• Pipette Preparation: Pull borosilicate glass capillaries to have a resistance of 2-4 MΩ when filled with the internal solution.[5]

• Recording Setup: Place a coverslip in the recording chamber on the microscope stage and perfuse with external solution.

• Seal Formation: Approach a single, healthy-looking cell with the glass pipette while applying slight positive pressure. Upon contact, release the pressure to form a high-resistance (>1 GΩ) "giga-seal".

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the cell membrane under the pipette tip, achieving the whole-cell configuration. This allows electrical access to the entire cell.[6]

• Voltage Protocol and Baseline Recording:

  • Clamp the cell membrane at a holding potential of -120 mV to ensure most channels are in a resting, available state.[2]

  • To elicit NaV1.7 currents, apply a depolarizing voltage step to 0 mV for 50 ms.

  • Record several sweeps to establish a stable baseline current before drug application.

• Compound Application: Perfuse the recording chamber with external solution containing known concentrations of RAC 109 (e.g., ranging from 1 nM to 10 µM). Allow 2-3 minutes for the solution to equilibrate and the drug effect to reach a steady state.

• Data Acquisition: Record the NaV1.7 currents at each concentration of RAC 109 using the same voltage protocol.

• Data Analysis:

  • Measure the peak amplitude of the inward sodium current before (control) and after the application of each drug concentration.

  • Calculate the percentage of inhibition for each concentration relative to the control baseline.

  • Plot the percentage of inhibition against the logarithm of the RAC 109 concentration and fit the data with a Hill equation to determine the half-maximal inhibitory concentration (IC50).

Data Presentation

The following table summarizes hypothetical data obtained from patch clamp experiments characterizing the effects of RAC 109 on NaV1.7 channels.

Parameter	Value	Description
Potency
IC50 (Resting State)	11.5 ± 1.8 nM	The concentration of RAC 109 that causes 50% inhibition of NaV1.7 channels when stimulated from a hyperpolarized holding potential (-120 mV).
IC50 (Inactivated State)	0.9 ± 0.2 nM	The concentration of RAC 109 that causes 50% inhibition when channels are held at a depolarized potential (-70 mV), indicating state-dependent binding.
Voltage-Dependence
ΔV½ of Activation	+2.1 ± 0.5 mV	Shift in the voltage of half-maximal activation, suggesting minimal effect on the voltage sensor for activation.
ΔV½ of Inactivation	-15.3 ± 2.1 mV	A significant negative shift in the voltage of half-maximal steady-state inactivation, indicating that RAC 109 preferentially binds to and stabilizes the inactivated state of the channel.
Kinetics
Onset of Block (τ)	15.2 ± 3.5 s @ 10 nM	The time constant for the development of channel block upon application of RAC 109.
Recovery from Block (τ)	125 ± 15 s	The time constant for the reversal of channel block after washout of RAC 109, indicating slow off-kinetics.

Data are presented as mean ± standard error of the mean (SEM) from n=8 cells.

The whole-cell patch clamp technique is an indispensable tool for the detailed characterization of ion channel modulators like RAC 109.[1][7] The provided protocols and hypothetical data demonstrate that RAC 109 is a potent, state-dependent inhibitor of the NaV1.7 channel, showing a clear preference for the inactivated state. This pharmacological profile is highly desirable for a therapeutic pain candidate, as it suggests the drug would be more effective on rapidly firing neurons, such as those involved in pain signaling. These detailed electrophysiological studies are crucial for advancing drug development programs aimed at treating pain.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Inhibition of NaV1.7: the possibility of ideal analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Whole Cell Patch Clamp Assay for Voltage-Gated Ion Channel Screening [aragen.com]
• 5. benchchem.com [benchchem.com]
• 6. Patch clamp - Wikipedia [en.wikipedia.org]
• 7. Frontiers | An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics [frontiersin.org]

Application Note and Protocols for the Quantification of RAC109 in Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive guide to the analytical methods for the quantification of RAC109, a novel small molecule inhibitor, in various tissue matrices. The protocols detailed herein are essential for preclinical pharmacokinetics, tissue distribution, and efficacy studies. The primary analytical technique employed is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and selectivity for quantifying small molecules in complex biological samples.[1][2][3] This guide will cover sample preparation, chromatographic separation, and mass spectrometric detection, along with data analysis and interpretation.

Overview of Analytical Workflow

The quantification of RAC109 from tissue samples involves several critical steps, beginning with sample homogenization, followed by extraction of the analyte from the complex tissue matrix, and culminating in detection by LC-MS/MS. Proper sample preparation is paramount to ensure accurate and reproducible results by removing interfering matrix components that can suppress the analyte signal.[4]

Data Presentation

Table 1: LC-MS/MS Parameters for RAC109 Quantification

Parameter	Value
Liquid Chromatography
Column	C18 reverse-phase (e.g., 50 x 2.1 mm, 1.7 µm)[5]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile (B52724)
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Monitored Transition (RAC109)	m/z 450.2 -> 250.1 (hypothetical)
Monitored Transition (IS)	m/z 455.2 -> 255.1 (hypothetical)
Dwell Time	100 ms
Collision Energy	30 eV (hypothetical)
Capillary Voltage	3.5 kV

Table 2: Method Validation Data for RAC109 in Mouse Liver Tissue

Parameter	Result
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1 ng/g
Upper Limit of Quantification (ULOQ)	1000 ng/g
Accuracy (% bias)	Within ±15%
Precision (% CV)	< 15%
Recovery	85-95%
Matrix Effect	Minimal (<15%)

Experimental Protocols

Protocol 1: Tissue Homogenization and Protein Precipitation Extraction

This protocol describes the extraction of RAC109 from tissue samples using protein precipitation, a common and effective method for removing proteins that can interfere with LC-MS/MS analysis.[2]

Materials:

• Tissue sample (e.g., liver, brain, tumor)

• Internal Standard (IS) solution (a structurally similar molecule to RAC109)

• Homogenizer (e.g., bead beater, ultrasonic)

• Acetonitrile (ACN) with 0.1% formic acid (ice-cold)

• Microcentrifuge tubes

• Centrifuge

Procedure:

• Weigh approximately 50 mg of frozen tissue into a 2 mL microcentrifuge tube.

• Add a known amount of Internal Standard (IS) to each sample.

• Add 500 µL of ice-cold acetonitrile with 0.1% formic acid.

• Add homogenization beads (if using a bead beater).

• Homogenize the tissue until a uniform suspension is achieved.

• Vortex the homogenate for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4 °C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Enhanced Clean-up

For tissues with high lipid content, such as the brain, a solid-phase extraction (SPE) step may be necessary to remove matrix components that are not efficiently removed by protein precipitation alone.[2]

Materials:

• Tissue homogenate supernatant (from Protocol 1, step 8)

• SPE cartridges (e.g., mixed-mode cation exchange)

• Conditioning solution (e.g., Methanol)

• Equilibration solution (e.g., Water)

• Wash solution (e.g., 5% Methanol (B129727) in Water)

• Elution solution (e.g., 5% Ammonium (B1175870) Hydroxide (B78521) in Methanol)

• Evaporation system

Procedure:

• Condition the SPE cartridge with 1 mL of methanol.

• Equilibrate the cartridge with 1 mL of water.

• Load the tissue extract supernatant onto the cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute RAC109 with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness.

• Reconstitute the sample as described in Protocol 1, step 10.

• Proceed with LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for RAC109 quantification in tissue.

Caption: Hypothetical signaling pathway of RAC109.

References

• 1. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS) | Semantic Scholar [semanticscholar.org]
• 4. biocompare.com [biocompare.com]
• 5. Quantification of Small Molecule Drugs in Biological Tissue Sections by Imaging Mass Spectrometry Using Surrogate Tissue-Based Calibration Standards - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating the Anesthetic Properties of RAC 109

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive research model for the preclinical evaluation of RAC 109, a compound identified as a local anesthetic. The protocols outlined below are designed to characterize its anesthetic properties, elucidate its mechanism of action, and assess its safety profile.

Background

RAC 109 has been identified as a local anesthetic that demonstrates stereoselective blocking of cardiac sodium channels.[1] Local anesthetics primarily function by inhibiting voltage-gated sodium channels in neuronal membranes, thereby preventing the generation and conduction of nerve impulses.[2][3][4] This document presents a structured research framework to thoroughly investigate the anesthetic potential of RAC 109 for further development.

Quantitative Data Summary

A thorough literature review and subsequent experimental studies should aim to populate the following tables with quantitative data on RAC 109's efficacy, potency, and safety.

Table 1: In Vitro Efficacy and Potency of RAC 109

Parameter	Value	Cell/Tissue Type	Experimental Condition	Reference
EC50 (Ventricular Conduction)	30 µM	Rabbit Myocardium	Isolated tissue bath	[5]
IC50 (Sodium Channel Block)	TBD	Guinea Pig Ventricular Myocytes	Whole-cell patch clamp	[1]
Tonic Block (%)	TBD	Guinea Pig Ventricular Myocytes	Whole-cell patch clamp	[1]
Use-Dependent Block (%)	TBD	Guinea Pig Ventricular Myocytes	Whole-cell patch clamp	[1]
Binding Affinity (Kd)	TBD	Recombinant NaV1.x Channels	Radioligand binding assay	Protocol 1
Off-Target Binding (IC50)	TBD	hERG, GABA-A, NMDA receptors	Radioligand binding assay	Protocol 2

Table 2: In Vivo Anesthetic Properties of RAC 109

Parameter	Value	Animal Model	Route of Administration	Reference
Median Analgesic Time (min)	TBD	Mouse (infiltration)	Subcutaneous	[6]
Onset of Action (min)	TBD	Rat (sciatic nerve block)	Perineural injection	Protocol 4
Duration of Action (min)	TBD	Rat (sciatic nerve block)	Perineural injection	Protocol 4
Motor Block Score	TBD	Rat (sciatic nerve block)	Perineural injection	Protocol 4
Systemic Toxicity (LD50)	TBD	Mouse	Intravenous	Protocol 5
Cardiovascular Effects (ΔBP, ΔHR)	TBD	Rat (anesthetized)	Intravenous	[7]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: In Vitro Characterization of Sodium Channel Blockade using Patch-Clamp Electrophysiology

• Objective: To determine the potency and mechanism of RAC 109 on voltage-gated sodium channels.

• Methodology:

  • Cell Culture: Culture HEK293 cells stably expressing specific human voltage-gated sodium channel subtypes (e.g., NaV1.5, NaV1.7).

  • Electrophysiology:

    • Perform whole-cell patch-clamp recordings at room temperature.

    • Use an internal solution containing (in mM): 140 CsF, 10 NaCl, 1.1 EGTA, 10 HEPES, adjusted to pH 7.3 with CsOH.

    • Use an external solution containing (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, adjusted to pH 7.4 with NaOH.

    • Record sodium currents in response to depolarizing voltage steps from a holding potential of -100 mV.

  • Drug Application:

    • Prepare stock solutions of RAC 109 in a suitable solvent (e.g., DMSO) and dilute to final concentrations in the external solution.

    • Apply different concentrations of RAC 109 to the cells via a perfusion system.

  • Data Analysis:

    • Measure the peak inward sodium current at each concentration.

    • Calculate the percentage of current inhibition.

    • Fit the concentration-response data to the Hill equation to determine the IC50 value.

    • To assess use-dependent block, apply a train of depolarizing pulses and measure the progressive decrease in current amplitude.

Protocol 2: Off-Target Activity Screening

• Objective: To evaluate the selectivity of RAC 109 by screening against a panel of common off-target receptors.

• Methodology:

  • Receptor Binding Assays:

    • Utilize commercially available radioligand binding assay kits or services for key central nervous system receptors such as GABA-A, NMDA, and adrenergic receptors.[8][9][10][11][12][13]

    • Perform competition binding experiments with a range of RAC 109 concentrations against a known radiolabeled ligand for each receptor.

  • hERG Channel Assay:

    • Assess the potential for RAC 109 to block the hERG potassium channel, a key indicator of cardiotoxicity, using an automated patch-clamp system.

  • Data Analysis:

    • Determine the IC50 values for any significant off-target interactions.

Protocol 3: In Vivo Model of Infiltration Anesthesia

• Objective: To assess the local anesthetic efficacy of RAC 109 in a mouse model.[6]

• Methodology:

  • Animals: Use adult male C57BL/6 mice.

  • Procedure:

    • Administer a subcutaneous injection of RAC 109 (at various concentrations) or vehicle control into the dorsal skin of the mouse.

    • At predetermined time points, apply a noxious stimulus (e.g., thermal or mechanical) to the center of the anesthetized area.

    • Measure the latency to a withdrawal response (e.g., tail-flick or vocalization).[14][15]

  • Data Analysis:

    • Determine the onset and duration of the anesthetic effect for each concentration.

    • Construct a dose-response curve to determine the ED50.

Protocol 4: In Vivo Model of Peripheral Nerve Block

• Objective: To evaluate the efficacy and duration of RAC 109 in a rat sciatic nerve block model.

• Methodology:

  • Animals: Use adult male Sprague-Dawley rats.

  • Procedure:

    • Anesthetize the rat with a suitable general anesthetic (e.g., isoflurane).

    • Surgically expose the sciatic nerve and inject RAC 109 or vehicle control perineurally.

    • Assess sensory blockade using the hot plate test or von Frey filaments to measure withdrawal thresholds.

    • Assess motor blockade by observing the animal's gait and righting reflex.

  • Data Analysis:

    • Record the onset and duration of sensory and motor blockade.

    • Compare the efficacy of RAC 109 to a standard local anesthetic like lidocaine (B1675312) or bupivacaine.[16]

Protocol 5: Acute Systemic Toxicity Assessment

• Objective: To determine the acute systemic toxicity of RAC 109 in mice.

• Methodology:

  • Animals: Use adult male and female CD-1 mice.

  • Procedure:

    • Administer escalating doses of RAC 109 intravenously (IV) to different groups of mice.

    • Observe the animals for signs of toxicity (e.g., seizures, respiratory distress, cardiovascular collapse) and mortality over a 24-hour period.[17][18][19][20][21]

  • Data Analysis:

    • Calculate the median lethal dose (LD50) using a recognized statistical method (e.g., probit analysis).

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Proposed primary mechanism of action and potential off-target interactions of RAC 109.

References

• 1. Stereoselective block of cardiac sodium channels by RAC109 in single guinea pig ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sodium channel blocker - Wikipedia [en.wikipedia.org]
• 4. Neurophysiology of LA | PPTX [slideshare.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. An in vivo method for the quantitative evaluation of local anesthetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The impact of four different classes of anesthetics on the mechanisms of blood pressure regulation in normotensive and spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Towards a comprehensive understanding of anesthetic mechanisms of action: A decade of discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. D₁-NMDA receptor interactions in the rat nucleus accumbens change during adolescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Lamina-specific abnormalities of NMDA receptor-associated postsynaptic protein transcripts in the prefrontal cortex in schizophrenia and bipolar disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacology of NMDA Receptors - Biology of the NMDA Receptor - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Excitatory actions of NMDA receptor antagonists in rat entorhinal cortex and cultured entorhinal cortical neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Interactions of a Dopamine D1 Receptor Agonist with Glutamate NMDA Receptor Antagonists on the Volitional Consumption of Ethanol by the mHEP Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. dovepress.com [dovepress.com]
• 16. ijbamr.com [ijbamr.com]
• 17. Local Anesthetic Toxicity Guidelines: Guidelines Summary [emedicine.medscape.com]
• 18. asra.com [asra.com]
• 19. Local Anesthetic Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. rebelem.com [rebelem.com]
• 21. Sodium Channel Blocker Toxicity (including tricyclic antidepressants) [cmefix.emcrit.org]

Application Notes and Protocols for Assessing the Local Anesthetic Efficacy of RAC 109

For Researchers, Scientists, and Drug Development Professionals

Introduction

RAC 109 is a novel compound with potential local anesthetic properties. Like other local anesthetics such as bupivacaine (B1668057), its mechanism of action is presumed to involve the blockade of voltage-gated sodium channels in neuronal membranes, thereby inhibiting the initiation and propagation of action potentials.[1][2] A comparative study has shown that RAC 109 and its enantiomers have effects on myocardial conduction and contractility, suggesting interaction with ion channels.[3]

These application notes provide a comprehensive suite of protocols to systematically evaluate the local anesthetic efficacy of RAC 109, from initial in vitro characterization to in vivo validation. The described assays are standard methods in the field of pain research and pharmacology, ensuring the generated data will be robust and comparable to existing literature on other local anesthetics.[4][5]

In Vitro Efficacy and Cytotoxicity Assessment

Voltage-Gated Sodium Channel Blockade Assay

This assay directly measures the inhibitory effect of RAC 109 on voltage-gated sodium channels, the primary target of local anesthetics.[6][7]

Protocol:

• Cell Culture: Culture a neuronal cell line (e.g., SH-SY5Y or ND7-23) or primary dorsal root ganglion (DRG) neurons expressing the desired sodium channel subtype (e.g., NaV1.7, NaV1.8).[8][9][10]

• Compound Preparation: Prepare stock solutions of RAC 109 (and its individual enantiomers, if available) in a suitable solvent (e.g., DMSO) and make serial dilutions in the extracellular recording solution.

• Patch-Clamp Electrophysiology:

  • Perform whole-cell patch-clamp recordings on the cultured neurons.

  • Hold the cell membrane at a potential of -80 mV.

  • Elicit sodium currents by applying depolarizing voltage steps (e.g., to 0 mV for 20 ms).

  • Establish a stable baseline recording of the sodium current.

• Compound Application: Perfuse the cells with increasing concentrations of RAC 109.

• Data Acquisition: Record the peak sodium current at each concentration of RAC 109.

• Data Analysis:

  • Measure the peak inward sodium current before and after drug application.

  • Calculate the percentage of inhibition for each concentration.

  • Plot the concentration-response curve and determine the IC50 (half-maximal inhibitory concentration) value.

Cytotoxicity Assessment in Neuronal Cells

It is crucial to determine the concentration range at which RAC 109 is effective without causing significant cell death.[11][12][13]

Protocol:

• Cell Culture: Plate neuronal cells (e.g., SH-SY5Y) in 96-well plates and allow them to adhere overnight.[14]

• Compound Treatment: Treat the cells with a range of concentrations of RAC 109 for various durations (e.g., 1, 24, 48 hours).[15][16]

• MTT Assay:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

  • Add a solubilizing agent (e.g., DMSO or acidic isopropanol) to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• LDH Assay:

  • Collect the cell culture supernatant.

  • Measure the activity of lactate (B86563) dehydrogenase (LDH) released from damaged cells using a commercially available kit.

• Data Analysis:

  • For the MTT assay, express cell viability as a percentage of the untreated control.

  • For the LDH assay, express cytotoxicity as a percentage of the positive control (cells treated with a lysis buffer).

  • Determine the CC50 (half-maximal cytotoxic concentration).

Data Presentation: In Vitro Efficacy and Cytotoxicity of RAC 109

Compound	Target	Assay	Endpoint	Value
RAC 109	NaV1.7	Patch-Clamp	IC50	[Enter Data] µM
R(-)-RAC 109	NaV1.7	Patch-Clamp	IC50	[Enter Data] µM
S(+)-RAC 109	NaV1.7	Patch-Clamp	IC50	[Enter Data] µM
Bupivacaine	NaV1.7	Patch-Clamp	IC50	[Enter Data] µM
RAC 109	SH-SY5Y Cells	MTT Assay (24h)	CC50	[Enter Data] µM
RAC 109	SH-SY5Y Cells	LDH Assay (24h)	CC50	[Enter Data] µM

In Vivo Efficacy Assessment in Rodent Models

In vivo models are essential for evaluating the anesthetic efficacy of RAC 109 in a physiological context.[17][18][19]

Tail-Flick Test for Onset and Duration of Action

The tail-flick test is a classic method for assessing the analgesic properties of drugs against a thermal stimulus.[20][21][22][23][24]

Protocol:

• Animal Acclimation: Acclimate male Sprague-Dawley rats or C57BL/6 mice to the testing apparatus.[25]

• Baseline Latency: Measure the baseline tail-flick latency by applying a focused beam of radiant heat to the ventral surface of the tail. A cut-off time (e.g., 10 seconds) should be established to prevent tissue damage.

• Drug Administration: Administer RAC 109 via subcutaneous injection at the base of the tail. Include a vehicle control group and a positive control group (e.g., bupivacaine).

• Post-Treatment Latency: Measure the tail-flick latency at various time points post-injection (e.g., 5, 15, 30, 60, 90, 120 minutes).

• Data Analysis:

  • Calculate the Maximum Possible Effect (%MPE) using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100.

  • Determine the onset of action (time to reach a significant increase in latency) and the duration of action (time for the latency to return to baseline).

Formalin Test for Inflammatory Pain

The formalin test assesses the efficacy of a local anesthetic against both acute nociceptive and inflammatory pain.[26][27][28][29][30]

Protocol:

• Animal Acclimation: Acclimate mice to the observation chambers.

• Drug Administration: Subcutaneously inject RAC 109 into the plantar surface of the right hind paw 15 minutes before the formalin injection.

• Formalin Injection: Inject a dilute formalin solution (e.g., 5%) into the plantar surface of the right hind paw.

• Behavioral Observation: Observe the animals for 60 minutes post-formalin injection and record the total time spent licking or biting the injected paw. The observation period is divided into two phases: the early phase (0-5 minutes, neurogenic pain) and the late phase (15-60 minutes, inflammatory pain).

• Data Analysis: Compare the total licking/biting time in the RAC 109-treated groups to the vehicle control group for both phases.

Data Presentation: In Vivo Efficacy of RAC 109

Model	Compound (Dose)	Onset of Action (min)	Duration of Action (min)	% Inhibition (Formalin Test - Early Phase)	% Inhibition (Formalin Test - Late Phase)
Tail-Flick Test	RAC 109 (0.5%)	[Enter Data]	[Enter Data]	N/A	N/A
Tail-Flick Test	RAC 109 (1.0%)	[Enter Data]	[Enter Data]	N/A	N/A
Tail-Flick Test	Bupivacaine (0.5%)	[Enter Data]	[Enter Data]	N/A	N/A
Formalin Test	RAC 109 (0.5%)	N/A	N/A	[Enter Data]	[Enter Data]
Formalin Test	RAC 109 (1.0%)	N/A	N/A	[Enter Data]	[Enter Data]
Formalin Test	Bupivacaine (0.5%)	N/A	N/A	[Enter Data]	[Enter Data]

Assessment of Nerve Block Characteristics

These protocols are designed to evaluate the clinical potential of RAC 109 for peripheral nerve blocks.[31][32][33][34][35]

Protocol: Sciatic Nerve Block in Rats

• Anesthesia: Anesthetize the rat with isoflurane.

• Nerve Localization: Identify the sciatic nerve using a nerve stimulator or ultrasound guidance.

• Drug Injection: Inject RAC 109 perineurally.

• Sensory Block Assessment:

  • Apply a noxious stimulus (e.g., pinprick or thermal stimulus) to the plantar surface of the hind paw at regular intervals.

  • Record the time to onset of sensory block (loss of withdrawal reflex) and the duration of the block (time to recovery of the reflex).

• Motor Block Assessment:

  • Observe the animal for signs of motor impairment (e.g., foot drop).

  • Assess motor function using a standardized scale at regular intervals.

  • Record the time to onset and duration of the motor block.

Data Presentation: Nerve Block Characteristics of RAC 109

Compound (Concentration)	Onset of Sensory Block (min)	Duration of Sensory Block (min)	Onset of Motor Block (min)	Duration of Motor Block (min)
RAC 109 (0.5%)	[Enter Data]	[Enter Data]	[Enter Data]	[Enter Data]
RAC 109 (1.0%)	[Enter Data]	[Enter Data]	[Enter Data]	[Enter Data]
Bupivacaine (0.5%)	[Enter Data]	[Enter Data]	[Enter Data]	[Enter Data]

Mandatory Visualizations

Signaling Pathway of Local Anesthetics

Caption: Mechanism of action for RAC 109 as a local anesthetic.

Experimental Workflow for In Vivo Efficacy Assessment

Caption: Workflow for in vivo assessment of RAC 109 efficacy.

Logical Relationship for In Vitro to In Vivo Translation

Caption: Translational approach from in vitro to in vivo studies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Druggability of Voltage-Gated Sodium Channels—Exploring Old and New Drug Receptor Sites [frontiersin.org]
• 3. Comparative effect of lidocaine, bupivacaine and RAC 109 on myocardial conduction and contractility in the rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Local anaesthesia efficacy: discrepancies between in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijbamr.com [ijbamr.com]
• 6. Functional assay of voltage-gated sodium channels using membrane potential-sensitive dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Electrophysiological and molecular identification of voltage-gated sodium channels in murine vascular myocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of local anesthetic on neuronal cytoplasmic calcium and plasma membrane lysis (necrosis) in a cell culture model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Neuronal Cell Cultures [mxwbio.com]
• 10. Primary Neuronal and Neural Cell Culture | Thermo Fisher Scientific - TW [thermofisher.com]
• 11. Cytotoxicity of local anesthetics on human mesenchymal stem cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cytotoxicity of local anesthetics in human neuronal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cytotoxic effects of local anesthesia through lidocaine/ropivacaine on human melanoma cell lines [bjan-sba.org]
• 14. Modeling anesthetic developmental neurotoxicity using human stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. In vitro exposure of human fibroblasts to local anaesthetics impairs cell growth - PMC [pmc.ncbi.nlm.nih.gov]
• 17. An in vivo method for the quantitative evaluation of local anesthetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. An in Vivo Mouse Model to Investigate the Effect of Local Anesthetic Nanomedicines on Axonal Conduction and Excitability - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Assessing local anesthetic effect using the mouse tail flick test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. dovepress.com [dovepress.com]
• 22. taylorandfrancis.com [taylorandfrancis.com]
• 23. Establishment of an animal model of sedation using epidural anesthesia that uses the tail-flick test for evaluating local anesthetic effects in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Tail flick test - Wikipedia [en.wikipedia.org]
• 25. Establishment of an Animal Model of Epidural Anesthesia and Sedative Tail-Flick Test for Evaluating Local Anesthetic Effects in Rats [jstage.jst.go.jp]
• 26. The formalin test: an evaluation of the method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. The formalin test in mice: dissociation between inflammatory and non-inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. criver.com [criver.com]
• 29. meliordiscovery.com [meliordiscovery.com]
• 30. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 31. ppno.ca [ppno.ca]
• 32. actaanaesthesiologica.be [actaanaesthesiologica.be]
• 33. clinicalmonster.com [clinicalmonster.com]
• 34. pocusjournal.com [pocusjournal.com]
• 35. Testing of pre‐operative peripheral nerve blocks in randomised controlled trials: A scoping review protocol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

RAC 109 solubility issues and solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on addressing solubility issues encountered with RAC 109. The information is presented in a question-and-answer format for clarity and ease of use.

Frequently Asked Questions (FAQs)

Q1: What is RAC 109 and what are its general properties?

RAC 109 is classified as a local anesthetic.[1] Its chemical formula is C20H28N2O2, with a molecular weight of 328.45.[2] Understanding the physicochemical properties of a compound is the first step in developing a successful formulation strategy. For local anesthetics, properties such as pKa and lipid solubility are critical in determining their behavior in solution and biological systems.[3][4][5]

Q2: I am having trouble dissolving RAC 109. What are the common reasons for poor solubility?

Poor solubility of active pharmaceutical ingredients like RAC 109 is a common challenge in drug development. The issue can stem from several factors, including:

• High lipophilicity: The molecule may be more soluble in lipids than in aqueous solutions.

• Crystalline structure: A stable crystal lattice can require significant energy to break down, leading to low solubility.

• pH of the solvent: For ionizable compounds, the pH of the solvent plays a crucial role in determining the charge state of the molecule and, consequently, its solubility.

• Solvent polarity: The polarity of the solvent may not be optimal for solvating the RAC 109 molecule.

Q3: What are the initial steps I should take to improve the solubility of RAC 109 for my in vitro experiments?

A systematic approach is recommended, starting with simple and common laboratory solvents. It is crucial to experimentally determine the solubility in a range of pharmaceutically acceptable solvents.

A suggested starting workflow is outlined below:

Caption: Initial workflow for determining RAC 109 solubility.

Troubleshooting Guide

Issue 1: RAC 109 does not dissolve sufficiently in common organic solvents like DMSO or ethanol.

If initial screening with common organic solvents proves insufficient, a more systematic approach to formulation is necessary.

Solutions:

• Co-solvent Systems: Employing a mixture of solvents can significantly enhance solubility.[2][6][7] The addition of a water-miscible organic solvent to an aqueous solution can reduce the polarity of the solvent and improve the solubility of lipophilic compounds.

• pH Adjustment: Since local anesthetics are often weak bases, their solubility is highly dependent on pH.[3][5] Acidifying the solution can protonate the molecule, leading to increased aqueous solubility.

Strategy	Description	Common Examples
Co-solvents	A water-miscible organic solvent is added to an aqueous solution to reduce polarity.[2][6][7]	DMSO, Ethanol, Polyethylene glycol (PEG), Propylene glycol (PG)
pH Adjustment	For ionizable compounds, adjusting the pH can increase solubility by forming a salt.	Citrate buffer, Phosphate buffer (PBS)

Experimental Protocol: Preparing a Co-solvent Formulation

• Dissolve RAC 109 in a minimal amount of a suitable organic co-solvent (e.g., DMSO, ethanol).

• Gradually add the aqueous buffer (e.g., PBS) to the organic solution while vortexing or stirring.

• Observe for any precipitation. If precipitation occurs, the concentration of the organic co-solvent may need to be increased.

• It is crucial to keep the final concentration of the organic solvent low enough to avoid toxicity in cell-based assays.

Issue 2: RAC 109 precipitates out of solution when diluted with aqueous media for cell-based assays.

Precipitation upon dilution in an aqueous environment is a common problem for compounds dissolved in a high concentration of an organic solvent.

Solutions:

• Use of Surfactants: Surfactants can form micelles that encapsulate the drug, preventing precipitation and increasing apparent solubility.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, enhancing their aqueous solubility.[2][8]

Strategy	Description	Common Examples
Surfactants	Amphiphilic molecules that can increase the solubility of hydrophobic compounds.	Tween® 80, Cremophor® EL
Cyclodextrins	Cyclic oligosaccharides that form inclusion complexes with poorly soluble drugs.[2][8]	β-cyclodextrin, Hydroxypropyl-β-cyclodextrin (HP-β-CD)

Experimental Protocol: Formulation with Cyclodextrins

• Prepare an aqueous solution of the chosen cyclodextrin (B1172386) (e.g., HP-β-CD) at a desired concentration.

• Slowly add the powdered RAC 109 to the cyclodextrin solution while stirring.

• Continue to stir the mixture at room temperature or with gentle heating until the compound is fully dissolved.

• Filter the solution to remove any undissolved particles before use.

Issue 3: I need to prepare a formulation for in vivo studies, and the solvents used for in vitro work are not suitable.

Formulations for in vivo administration have stricter requirements regarding toxicity and biocompatibility.

Solutions:

• Lipid-Based Formulations: For highly lipophilic compounds, lipid-based formulations such as emulsions or self-emulsifying drug delivery systems (SEDDS) can be effective.

• Nanosuspensions: Reducing the particle size of the drug to the nanometer range can significantly increase its dissolution rate and bioavailability.[8][9]

Strategy	Description	Common Examples
Lipid-Based Formulations	The drug is dissolved or suspended in a lipid vehicle.	Corn oil, Sesame oil, Medium-chain triglycerides (MCTs)
Nanosuspensions	The drug is formulated as a suspension of nanoparticles.[8][9]	Requires specialized equipment like high-pressure homogenizers.

The following decision tree can guide the selection of an appropriate formulation strategy for RAC 109:

Caption: Decision tree for selecting a RAC 109 formulation strategy.

Signaling Pathways

While the primary mechanism of action of local anesthetics like RAC 109 involves the blockade of voltage-gated sodium channels, they can have off-target effects. For instance, some local anesthetics have been shown to interact with other channels and receptors. The diagram below illustrates the canonical signaling pathway for local anesthetic action.

Caption: Simplified signaling pathway of local anesthetic action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ijmsdr.org [ijmsdr.org]
• 3. derangedphysiology.com [derangedphysiology.com]
• 4. Basic pharmacology of local anaesthetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Local Anesthetics: Review of Pharmacological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. wjbphs.com [wjbphs.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ascendiacdmo.com [ascendiacdmo.com]

Navigating Experimental Variability in RAC Assays: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome experimental variability when studying the RAC family of small GTPases.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of variability in RAC activation assays?

A1: Variability in RAC activation assays, which typically measure the levels of active, GTP-bound RAC, can stem from several factors throughout the experimental workflow. Key sources include:

• Cell Culture Conditions: Differences in cell density, passage number, serum starvation times, and stimulation consistency can significantly impact the basal and stimulated levels of RAC activity.

• Lysis Buffer Composition: The type and concentration of detergents, as well as the ionic strength of the lysis buffer, can affect protein extraction efficiency and the stability of the GTP-bound RAC.

• Sample Handling: Delays in processing, temperature fluctuations during lysate preparation, and multiple freeze-thaw cycles can lead to GTP hydrolysis and a decrease in the active RAC signal.

• Assay Components: Inconsistent bead resuspension, improper washing of beads, and variations in antibody quality or concentration can all introduce variability.

• Western Blotting Technique: Transfer efficiency, antibody incubation times and temperatures, and ECL substrate stability are critical for obtaining reproducible results.

Q2: How can I minimize variability between experimental replicates?

A2: To enhance reproducibility, it is crucial to standardize your protocol and handle all samples in a consistent manner. This includes:

• Treating all cell cultures identically.

• Using the same batch of reagents and antibodies for all experiments being compared.

• Preparing fresh lysis buffer for each experiment.

• Processing all samples in parallel and as quickly as possible.

• Ensuring complete resuspension of agarose (B213101) beads before adding them to the lysates.

• Carefully controlling incubation times and temperatures for all steps.

Q3: My negative control (GDP-loaded lysate) shows a strong signal. What could be the cause?

A3: A high signal in your negative control suggests that the assay is not effectively discriminating between active (GTP-bound) and inactive (GDP-bound) RAC. Potential causes include:

• Inefficient GDP Loading: The GDP loading may have been incomplete, leaving a significant amount of GTP-bound RAC in the lysate.

• Contamination with GTPγS: Accidental contamination of the GDP loading buffer with GTPγS can lead to a false positive signal.

• Non-specific Binding: The RAC antibody or the p21-activated kinase (PAK) binding domain (PBD) beads may be binding non-specifically to other proteins in the lysate. Ensure that washing steps are stringent enough to remove non-specific interactors.

• Suboptimal Lysis Buffer: The lysis buffer composition may not be optimal for maintaining RAC in its inactive state.

Q4: I am not seeing a signal in my positive control (GTPγS-loaded lysate). What should I check?

A4: The absence of a signal in your positive control indicates a fundamental problem with the assay. Consider the following troubleshooting steps:

• Ineffective GTPγS Loading: The GTPγS may have degraded, or the loading conditions (e.g., incubation time, temperature) may not have been optimal.

• Inactive Reagents: Key reagents such as the PAK-PBD beads or the primary/secondary antibodies may have lost activity due to improper storage or handling.

• Problems with Western Blotting: There could be an issue with the protein transfer, antibody concentrations, or the ECL substrate. Run a loading control (e.g., total RAC in the lysate) to verify the Western blot procedure.

Troubleshooting Guides

Guide 1: Inconsistent RAC Activation Upon Stimulation

This guide addresses scenarios where the level of RAC activation in response to a stimulus is not reproducible across experiments.

Potential Cause	Recommended Solution
Suboptimal Cell Health or Confluency	Ensure cells are healthy and in a logarithmic growth phase. Standardize the confluency at the time of stimulation, as cell-cell contacts can influence signaling pathways.
Inconsistent Serum Starvation	Optimize and standardize the duration of serum starvation. Prolonged starvation can alter cellular responsiveness.
Variability in Stimulant Preparation/Application	Prepare fresh stimulant for each experiment from a reliable stock. Ensure the final concentration and incubation time are consistent across all samples.
Timing of Cell Lysis	Lyse cells at the peak of RAC activation. Perform a time-course experiment to determine the optimal time point for lysis after stimulation.

Guide 2: High Background Signal in Western Blots

This guide provides steps to reduce non-specific bands and high background on your Western blots for RAC detection.

Potential Cause	Recommended Solution
Insufficient Blocking	Increase the blocking time or try a different blocking agent (e.g., 5% BSA instead of milk, or vice versa).
Antibody Concentration Too High	Titrate the primary and secondary antibody concentrations to determine the optimal dilution that maximizes signal-to-noise ratio.
Inadequate Washing	Increase the number and duration of wash steps after primary and secondary antibody incubations. Add a mild detergent like Tween-20 to the wash buffer.
Contaminated Buffers	Use freshly prepared, filtered buffers to avoid particulate contamination that can cause speckles on the membrane.
Membrane Drying Out	Ensure the membrane remains wet throughout the immunodetection process.

Experimental Protocols & Visualizations

Protocol: RAC Activation Assay (Pull-down Method)

This protocol outlines a common method for measuring the amount of active, GTP-bound RAC in cell lysates.

• Cell Culture and Treatment:

  • Plate cells and grow to the desired confluency (e.g., 70-80%).

  • If necessary, serum-starve the cells for a specified period (e.g., 16 hours) to reduce basal RAC activity.

  • Treat cells with the desired stimulus for the predetermined optimal time.

  • Prepare control lysates:

    • Positive Control: Lyse untreated cells and add GTPγS (a non-hydrolyzable GTP analog) to a final concentration of 100 µM. Incubate at 30°C for 30 minutes.

    • Negative Control: Lyse untreated cells and add GDP to a final concentration of 1 mM. Incubate at 30°C for 30 minutes.

• Cell Lysis:

  • Wash cells once with ice-cold PBS.

  • Lyse cells in an appropriate volume of ice-cold lysis buffer (e.g., 25 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl₂, 1% NP-40, 5% glycerol, and protease inhibitors).

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Clarify the lysate by centrifuging at 14,000 x g for 10 minutes at 4°C.

• Pull-down of Active RAC:

  • Transfer the supernatant to a new tube and determine the protein concentration.

  • Normalize the protein concentration for all samples.

  • Add an appropriate amount of PAK-PBD (p21-activated kinase-binding domain) coupled to agarose or magnetic beads to each lysate. The PAK-PBD specifically binds to the GTP-bound form of RAC.

  • Incubate the lysates with the beads for 1 hour at 4°C with gentle rotation.

• Washing:

  • Pellet the beads by centrifugation (e.g., 500 x g for 2 minutes).

  • Carefully remove the supernatant.

  • Wash the beads 3-4 times with wash buffer (lysis buffer without protease inhibitors).

• Elution and Western Blotting:

  • Resuspend the beads in 2X Laemmli sample buffer.

  • Boil the samples for 5 minutes to elute the bound proteins.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Probe the membrane with a primary antibody specific for RAC1, RAC2, or pan-RAC.

  • Incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Analyze the band intensities to quantify the amount of active RAC. It is also recommended to run a parallel Western blot with a fraction of the total cell lysate to determine the total RAC levels in each sample.

Visualizations

Caption: Experimental workflow for a RAC activation pull-down assay.

Caption: Simplified RAC GTPase signaling cycle and downstream effects.

RAC 109 Delivery in Animal Models: A Technical Support Center

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals using the novel Rac inhibitor, RAC 109, in animal models.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting dose for RAC 109 in mice?

A1: For initial in vivo efficacy studies, a starting dose of 10 mg/kg body weight is often recommended, which has been shown to be effective for similar Rac/Cdc42 inhibitors in reducing tumor growth and metastasis in mouse models. However, it is crucial to perform a dose-range finding study to determine the maximum tolerated dose (MTD) for your specific animal model and cancer type.[1]

Q2: RAC 109 has poor aqueous solubility. What is a suitable vehicle for in vivo administration?

A2: For hydrophobic small molecules like RAC 109, a common approach is to use a vehicle system such as a solution of DMSO, PEG400, and saline. A typical formulation might consist of 5-10% DMSO, 30-40% PEG400, and the remainder as sterile saline or water. It is critical to first test the vehicle alone in a control group of animals to ensure it does not produce any toxicity or confounding effects.[1] Always ensure the final solution is clear and free of precipitation before administration.

Q3: My results with RAC 109 are inconsistent between animals in the same group. What could be the cause?

A3: Inconsistent results can stem from several factors:

• Formulation Instability: Ensure RAC 109 remains fully dissolved in the vehicle throughout the experiment. Vortex or sonicate the formulation before each use. Long-term stability of the formulation should also be considered.[2][3]

• Administration Inaccuracy: The technique for routes like oral gavage or intravenous injection requires significant training to ensure consistent delivery of the intended dose.[4] Verify the technique of all personnel involved.

• Biological Variability: Factors inherent to the animals, such as minor differences in age, weight, or metabolic rate, can contribute to variability. Ensure proper randomization of animals into treatment groups.

Q4: I am observing low oral bioavailability with RAC 109. How can I improve systemic exposure?

A4: Low oral bioavailability is a known challenge for many small molecule inhibitors.[5][6] For compounds similar to RAC 109, oral bioavailability can be as low as 3-12% in rodents.[7] To improve exposure, consider:

• Alternative Administration Routes: Intraperitoneal (IP) or subcutaneous (SC) injections bypass first-pass metabolism in the liver, which can significantly increase systemic exposure.[8][9]

• Formulation Strategies: Advanced formulations, such as solid dispersions or nanoformulations, can improve the solubility and absorption of poorly soluble drugs.[3]

Q5: What are the known off-target effects or toxicities of inhibiting the Rac signaling pathway?

A5: The Rac signaling pathway is involved in numerous fundamental cellular processes, including cytoskeletal organization, cell migration, and cell cycle progression.[10][11] Therefore, inhibiting this pathway may lead to on-target toxicities. Monitor animals closely for signs such as weight loss (>20%), lethargy, or ruffled fur.[1] If toxicity is observed, consider reducing the dose or dosing frequency.

Troubleshooting Guides

Problem 1: Poor Efficacy or Lack of Tumor Response

If you are not observing the expected therapeutic effect from RAC 109, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for poor RAC 109 efficacy.

Problem 2: Animal Toxicity or Adverse Events

If animals are showing signs of toxicity (e.g., significant weight loss, lethargy, abnormal behavior), use the following guide.

Observed Issue	Potential Cause	Recommended Action
>15% Body Weight Loss	Dose is too high (exceeds MTD).	1. Immediately stop dosing. 2. Reduce the dose by 25-50% for the next cohort. 3. Ensure a proper MTD study was conducted.[1]
Irritation at Injection Site (IP/SC)	Vehicle irritation or non-physiological pH of the formulation.	1. Administer vehicle alone to a control group to isolate the cause. 2. Adjust the pH of the formulation to ~7.4. 3. Rotate injection sites.[8]
Lethargy, Ruffled Fur, Hunched Posture	Systemic toxicity or off-target effects.	1. Reduce dosing frequency (e.g., from daily to every other day). 2. Perform basic blood work (CBC/chemistry panel) to check for organ toxicity. 3. Include a lower dose group in the study design.
Sudden Death Post-Injection	Administration error (e.g., IV injection too fast, IP injection into an organ) or acute toxicity.	1. Review and refine administration technique.[4] 2. Administer IV injections more slowly. 3. For IP injections, ensure proper needle placement in the lower abdominal quadrant.[12]

Experimental Protocols

Protocol 1: Oral Gavage Administration in Mice

This protocol outlines the standard procedure for administering RAC 109 via oral gavage.

• Animal Restraint: Gently restrain the mouse, ensuring the head and body form a straight line to prevent esophageal or tracheal injury.

• Gavage Needle Measurement: Measure the distance from the tip of the mouse's nose to the last rib to determine the correct insertion depth. Mark this depth on the gavage needle.

• Needle Insertion: Insert the ball-tipped gavage needle into the side of the mouth, advancing it gently along the esophagus to the pre-measured mark. Do not force the needle.

• Compound Administration: Slowly depress the syringe plunger to deliver the RAC 109 formulation. The typical volume should not exceed 10 mL/kg.[13]

• Post-Administration Monitoring: Return the mouse to its cage and monitor for any signs of distress, such as difficulty breathing, for at least 30 minutes.[14]

Protocol 2: Sample Collection for Pharmacokinetic (PK) Analysis

This protocol describes the collection of blood samples to determine the concentration of RAC 109 over time.

• Preparation: Prepare heparinized tubes for blood collection. Label tubes clearly with the animal ID and time point.

• Dosing: Administer RAC 109 to the animals via the chosen route (e.g., oral, IP, IV). Record the exact time of dosing.

• Blood Collection: At specified time points (e.g., 5, 15, 30 min, 1, 2, 4, 8, 24 hours), collect approximately 20-50 µL of blood.[15] Common collection sites include the tail vein or saphenous vein.

• Plasma Separation: Immediately centrifuge the blood samples (e.g., at 5000 x g for 10 minutes at 4°C) to separate the plasma.

• Sample Storage: Transfer the plasma to a new, labeled microcentrifuge tube and store it at -80°C until analysis by a validated method like LC-MS/MS.[7]

Data & Appendices

Table 1: Comparative Pharmacokinetic Parameters for RAC 109

This table summarizes representative pharmacokinetic data for RAC 109 following a single 10 mg/kg dose. (Data is hypothetical, based on similar small molecule inhibitors).[7]

Parameter	Mouse (IV)	Mouse (PO)	Mouse (IP)	Rat (PO)
T½ (Elimination Half-life)	2.0 h	2.6 h	2.2 h	4.5 h
Tmax (Time to Peak Conc.)	5 min	1.5 h	30 min	2.0 h
Cmax (Peak Plasma Conc.)	1500 ng/mL	180 ng/mL	950 ng/mL	150 ng/mL
AUC (Total Exposure)	2800 ng·h/mL	420 ng·h/mL	2100 ng·h/mL	650 ng·h/mL
F (Oral Bioavailability)	N/A	15%	N/A	23%

Table 2: Recommended Administration Volumes and Needle Sizes for Mice

Route	Max Volume	Needle Size (Gauge)	Notes
Intravenous (IV)	0.2 mL	27-30 G	Administer slowly into the lateral tail vein.[13]
Intraperitoneal (IP)	2.0 mL	25-27 G	Inject into the lower right abdominal quadrant.[12]
Subcutaneous (SC)	2.0 mL	25-27 G	Tent the skin on the back; divide doses >1 mL into multiple sites.[13]
Oral Gavage (PO)	10 mL/kg	20-22 G (ball-tip)	Ensure proper technique to avoid lung aspiration.[4]

Diagrams

Caption: Simplified RAC 1 signaling pathway and the inhibitory action of RAC 109.

Caption: General experimental workflow for an in vivo efficacy study.

References

• 1. dctd.cancer.gov [dctd.cancer.gov]
• 2. bdo.com [bdo.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PROTACs to Address the Challenges Facing Small Molecule Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches [mdpi.com]
• 7. Interspecies pharmacokinetics and in vitro metabolism of SQ109 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. az.research.umich.edu [az.research.umich.edu]
• 9. Pharmacokinetics and Target Attainment of SQ109 in Plasma and Human-Like Tuberculosis Lesions in Rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The diverse roles of Rac signaling in tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Significance of the Rac signaling pathway in HCC cell motility: implications for a new therapeutic target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. IACUC Routes of Administration Guidelines | Research & Innovation Office [research.umn.edu]
• 13. cea.unizar.es [cea.unizar.es]
• 14. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 15. Pharmacokinetic Characterization and Bioavailability Barrier for the Key Active Components of Botanical Drug Antitumor B (ATB) in Mice for Chemoprevention of Oral Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Stability of RAC 109 in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered with RAC 109 in solution during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: My RAC 109 solution has become cloudy or has formed a precipitate. What is the likely cause?

A1: Precipitation of RAC 109 from a solution can be attributed to several factors, primarily related to pH and solubility. RAC 109, like many local anesthetics, is a weak base. Its solubility in aqueous solutions is highly dependent on the pH. Commercial local anesthetic solutions are typically formulated at an acidic pH (around 3.3-5.5) to enhance the solubility and stability of the charged, protonated form of the drug.[1][2][3][4][5] If the pH of your solution is adjusted towards a more neutral or alkaline pH, the proportion of the un-ionized, lipid-soluble base form increases. This form is less water-soluble and can precipitate out of solution, especially at higher concentrations.[1][3]

Q2: I have observed a decrease in the potency of my RAC 109 solution over time. What could be causing this?

A2: A loss of potency suggests chemical degradation of the RAC 109 molecule. Based on its chemical structure, 1'-[3-(diethylamino)propyl]spiro[2,3-dihydro-1H-naphthalene-4,3'-pyrrolidine]-2',5'-dione, RAC 109 is an amide-type local anesthetic.[6] While amides are generally more stable in solution compared to ester-type local anesthetics, they can still undergo degradation.[7][8][9][10] Potential degradation pathways include:

• Hydrolysis: The amide bond in the pyrrolidine-dione ring could be susceptible to hydrolysis, especially at extreme pH values (either highly acidic or alkaline) and elevated temperatures.

• Oxidation: The tertiary amine group in the diethylaminopropyl side chain can be susceptible to oxidation.[11] This can be catalyzed by light, metal ions, or the presence of peroxides in excipients.

• Photodegradation: Exposure to light, particularly UV radiation, can induce degradation of the molecule.[12][13]

Q3: What is the optimal pH for storing a RAC 109 solution?

A3: The optimal pH for storing a RAC 109 solution is a balance between solubility and stability. While a lower pH generally favors solubility, an excessively acidic environment could potentially accelerate hydrolysis of the amide bond over long-term storage. For many local anesthetics, a slightly acidic pH range of 4.0 to 5.0 is often a good starting point to ensure both solubility and chemical stability.[1][2] However, the ideal pH for RAC 109 should be determined experimentally through a pH stability study (see Experimental Protocols section).

Q4: Can I add buffers or other excipients to my RAC 109 solution to improve its stability?

A4: Yes, the addition of appropriate excipients is a common strategy to enhance the stability of pharmaceutical solutions.[14][15][16][17] For RAC 109, you might consider:

• Buffers: To maintain the pH within the optimal range, a buffering agent such as citrate (B86180) or phosphate (B84403) buffer can be used.

• Antioxidants: To prevent oxidative degradation, antioxidants like ascorbic acid or sodium metabisulfite (B1197395) can be added.[16]

• Chelating Agents: If metal ion-catalyzed degradation is a concern, a chelating agent such as edetate disodium (B8443419) (EDTA) can be included to sequester these ions.[14][16]

It is crucial to perform compatibility studies to ensure that the chosen excipients do not negatively impact the stability or activity of RAC 109.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common stability issues with RAC 109 solutions.

Issue 1: Precipitate Formation

Troubleshooting precipitate formation in RAC 109 solutions.

Issue 2: Loss of Potency (Chemical Degradation)

Troubleshooting loss of potency in RAC 109 solutions.

Data Presentation

Table 1: Common Excipients for Stabilizing Local Anesthetic Solutions

Excipient Class	Example	Typical Concentration Range	Primary Function
pH Modifiers/Buffers	Sodium Bicarbonate	q.s. to desired pH	Adjusts pH to improve stability and reduce injection pain.[1][4]
Citric Acid/Sodium Citrate	10-50 mM	Buffers the solution to maintain a stable pH.[16]
Acetic Acid/Sodium Acetate	10-50 mM	Buffers the solution to maintain a stable pH.
Antioxidants	Ascorbic Acid	0.01 - 0.1% w/v	Prevents oxidative degradation.[16]
Sodium Metabisulfite	0.01 - 0.1% w/v	Prevents oxidative degradation, especially of vasoconstrictors.[16]
Chelating Agents	Edetate Disodium (EDTA)	0.01 - 0.05% w/v	Sequesters metal ions that can catalyze degradation.[14][16]
Tonicity Agents	Sodium Chloride	q.s. to isotonicity	Adjusts the tonicity of the solution for parenteral administration.[18]
Dextrose	5% w/v	Adjusts the tonicity of the solution for parenteral administration.
Solubilizing Agents	Cyclodextrins	1 - 10% w/v	Increases the solubility of poorly soluble drugs.[14]
Polysorbate 80	0.1 - 2% w/v	Surfactant that can improve solubility and prevent adsorption.[18]

Experimental Protocols

Protocol 1: pH-Rate Profile Study for RAC 109

Objective: To determine the pH of maximum stability for RAC 109 in an aqueous solution.

Methodology:

• Prepare a series of buffers with pH values ranging from 2 to 10 (e.g., citrate, phosphate, borate (B1201080) buffers).

• Prepare a stock solution of RAC 109 in water for injection.

• Add a known concentration of the RAC 109 stock solution to each buffer to achieve a final concentration suitable for analysis (e.g., 1 mg/mL).

• Divide each buffered solution into two sets of vials: one for storage at room temperature (25°C) and another for accelerated stability testing at an elevated temperature (e.g., 50°C).

• At predetermined time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), withdraw samples from each vial.

• Analyze the concentration of RAC 109 in each sample using a stability-indicating HPLC method.

• Plot the logarithm of the remaining RAC 109 concentration versus time for each pH. The slope of this line will give the observed degradation rate constant (k_obs).

• Plot log(k_obs) versus pH to generate the pH-rate profile and identify the pH of maximum stability (the lowest point on the curve).

Protocol 2: Forced Degradation Study of RAC 109

Objective: To identify potential degradation pathways and degradation products of RAC 109 under stress conditions.

Methodology:

• Prepare a stock solution of RAC 109 (e.g., 1 mg/mL) in a suitable solvent (e.g., water or a water/acetonitrile mixture).

• Expose aliquots of the stock solution to the following stress conditions:

  • Acidic Hydrolysis: Add 0.1 M HCl and heat at 80°C for 24 hours.

  • Basic Hydrolysis: Add 0.1 M NaOH and heat at 80°C for 24 hours.

  • Oxidative Degradation: Add 3% hydrogen peroxide and store at room temperature for 24 hours.

  • Photodegradation: Expose the solution to a photostability chamber (ICH Q1B guidelines) for a defined period.

  • Thermal Degradation: Heat the solution at 80°C for 24 hours.

• At the end of the exposure period, neutralize the acidic and basic samples.

• Analyze all samples by HPLC-UV and LC-MS to separate the degradation products from the parent drug and to identify their masses. This will help in proposing the structures of the degradation products.

Workflow for a forced degradation study of RAC 109.

Mandatory Visualization

Chemical Structure and Potential Degradation Sites of RAC 109

Potential degradation sites on the RAC 109 molecule.

References

• 1. Alkalinisation of local anaesthetic solutions - Australian Prescriber [australianprescriber.tg.org.au]
• 2. The relationship between pH and concentrations of antioxidants and vasoconstrictors in local anesthetic solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Local anaesthesia: Buffered or non-buffered? A comparative study - Indian J Clin Anaesth [ijca.in]
• 5. researchgate.net [researchgate.net]
• 6. PubChemLite - Rac 109 (C20H28N2O2) [pubchemlite.lcsb.uni.lu]
• 7. Local Anesthetics: Review of Pharmacological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Basic pharmacology of local anaesthetics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. derangedphysiology.com [derangedphysiology.com]
• 10. emedicine.medscape.com [emedicine.medscape.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Stabilizers - CD Formulation [formulationbio.com]
• 15. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 16. Stabilizer Excipients - Protheragen [protheragen.ai]
• 17. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 18. pharmaexcipients.com [pharmaexcipients.com]

Technical Support Center: Interpreting Rac1 Electrophysiology Data

Welcome to the technical support center for researchers, scientists, and drug development professionals working with electrophysiology data related to the small GTPase, Rac1. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments investigating the electrophysiological roles of Rac1.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Rac1 in a neuron that I should be aware of when designing my electrophysiology experiment?

A1: Rac1 is a key regulator of actin dynamics and plays a crucial role in various aspects of neuronal development and function, including neuronal migration, axon guidance, and dendritic spine morphogenesis.[1][2][3] From an electrophysiological standpoint, these morphological changes driven by Rac1 signaling can indirectly influence synaptic transmission and plasticity. Therefore, when you are studying the electrophysiological effects of Rac1, you are often looking at the functional consequences of these structural changes.

Q2: I am seeing a lot of variability in my recordings when I manipulate Rac1 activity. What could be the cause?

A2: Variability in electrophysiology recordings upon Rac1 manipulation can stem from several factors. Rac1 signaling is highly dynamic and spatially regulated, meaning its effects can differ depending on the subcellular location and the specific upstream activators (GEFs) and downstream effectors involved.[4][5][6] Additionally, the complex nature of biosignals means they are influenced by numerous physiological and environmental factors, leading to inherent variability.[7] It is also crucial to consider that different splice variants of Rac1, such as Rac1b, can have distinct signaling and functional activities.[8]

Q3: How does Rac1 activation or inhibition typically affect synaptic function?

A3: Rac1 activation is generally associated with the formation and enlargement of dendritic spines, which can lead to the strengthening of synaptic connections, a process known as long-term potentiation (LTP).[3] Conversely, inhibition of Rac1 can impair spine formation and maintenance, potentially leading to synaptic weakening. These changes in synaptic strength would be reflected in your electrophysiological recordings as alterations in postsynaptic currents or potentials.

Q4: Are there any known issues with the tools used to measure Rac1 activity that could affect the interpretation of my electrophysiology data?

Troubleshooting Guides

Issue 1: High Noise Levels and Artifacts in Recordings

High noise levels can obscure the subtle electrophysiological changes induced by Rac1 manipulation. Common sources of noise and artifacts include:

• Physiological Noise: Signals from the subject's heartbeat, respiration, or muscle movements can contaminate your recordings.[11][12] Myographic artifacts are particularly common in rodent studies due to chewing or jaw muscle contractions.[11]

• Environmental Noise: Electrical noise from nearby equipment, particularly 50/60 Hz hum from power lines, is a frequent issue.[13][14]

• Movement Artifacts: Movement of the recording electrode, headstage connectors, or cables can introduce significant artifacts.[11]

Troubleshooting Steps:

Step	Action	Rationale
1	Improve Grounding	Ensure a proper, low-impedance ground connection to minimize 50/60 Hz noise. A floating ground can cause large-amplitude, wide-band noise.[11]
2	Use a Faraday Cage	A Faraday cage will shield your setup from external electromagnetic interference.[14][15]
3	Optimize Referencing	A well-placed reference electrode can help to subtract common physiological noise like cardiac and respiratory signals.[11]
4	Secure the Setup	Use shorter cables where possible and consider an active commutator for behaving subjects to reduce movement artifacts.[11]
5	Filter the Data	Apply appropriate digital filters during post-processing to remove noise outside the frequency band of interest.[7][16]

Issue 2: Difficulty in Obtaining a Stable Gigaseal in Patch-Clamp Experiments

A stable, high-resistance gigaseal is fundamental for high-quality patch-clamp recordings. Difficulties in achieving this can be frustrating and time-consuming.

Troubleshooting Steps:

Step	Action	Rationale
1	Check Pipette Resistance	Pipette resistance should typically be between 4-8 MΩ. Pipettes with resistance that is too low or too high can make sealing difficult.[17]
2	Verify Pressure System	Ensure your pressure system can hold positive pressure to keep the pipette tip clean as you approach the cell. Check for leaks in the tubing and seals.[18]
3	Assess Cell Health	Unhealthy cells are notoriously difficult to seal. Ensure proper oxygenation and check the pH and osmolarity of your solutions.[17]
4	Filter Internal Solution	Filter your internal pipette solution to remove any particulate matter that could clog the pipette tip and prevent a good seal.[15][18]
5	Optimize Solutions	A slightly lower osmolarity in the internal solution compared to the external solution can aid in gigaseal formation.[19]

Issue 3: Inconsistent Results from Rac1 Activation Assays

Biochemical assays to confirm Rac1 activation are often performed in parallel with electrophysiology experiments. Inconsistent results from these assays can complicate data interpretation.

Troubleshooting Steps:

Step	Action	Rationale
1	Use Fresh Samples	GTP-bound Rac1 is labile and can be quickly hydrolyzed. Use fresh lysates and perform experiments on ice to minimize this.
2	Include Proper Controls	Always include positive (GTPγS-loaded) and negative (GDP-loaded) controls to ensure the assay is working correctly.
3	Verify Antibody Specificity	As mentioned in the FAQs, be cautious of the specificity of anti-Rac1-GTP antibodies and consider using alternative methods for validation.[9][10]
4	Optimize Lysis Buffer	Ensure your lysis buffer contains protease inhibitors and is appropriate for maintaining the GTP-bound state of Rac1.
5	Standardize Procedures	Prepare a master reaction mix when possible and use calibrated pipettes to reduce variability.[20]

Visualizing Rac1 Signaling and Experimental Workflows

To aid in understanding the complex processes involved, the following diagrams illustrate key Rac1 signaling pathways and a typical experimental workflow for investigating Rac1's role in electrophysiology.

Caption: Simplified Rac1 signaling pathway in neurons.

Caption: Experimental workflow for investigating Rac1.

References

• 1. Rac1 Regulates Neuronal Polarization through the WAVE Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stress-Sensitive Protein Rac1 and Its Involvement in Neurodevelopmental Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The Role of Rac GTPase in Dendritic Spine Morphogenesis and Memory [frontiersin.org]
• 4. The Rac1 hypervariable region in targeting and signaling: a tail of many stories - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rac1 Signaling: From Intestinal Homeostasis to Colorectal Cancer Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A dual role model for active Rac1 in cell migration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pluxbiosignals.com [pluxbiosignals.com]
• 8. Different signaling and functionality of Rac1 and Rac1b in the progression of lung adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evaluation of active Rac1 levels in cancer cells: A case of misleading conclusions from immunofluorescence analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. plexon.com [plexon.com]
• 12. EEG Artifacts: Overview, Physiologic Artifacts, Non-physiologic Artifacts [emedicine.medscape.com]
• 13. electronics.stackexchange.com [electronics.stackexchange.com]
• 14. neuroelectrics.com [neuroelectrics.com]
• 15. Troubleshooting patch clamping - G23 Instruments [g23instruments.com]
• 16. spikesandbursts.wordpress.com [spikesandbursts.wordpress.com]
• 17. docs.axolbio.com [docs.axolbio.com]
• 18. scientifica.uk.com [scientifica.uk.com]
• 19. reddit.com [reddit.com]
• 20. docs.abcam.com [docs.abcam.com]

refining RAC 109 administration techniques

This guide provides troubleshooting advice and frequently asked questions for researchers and drug development professionals working with RAC 109, a selective inhibitor of the RTK-X kinase.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for reconstituting and diluting RAC 109?

For in vitro experiments, it is recommended to reconstitute RAC 109 in 100% DMSO to create a stock solution of 10-50 mM. For cell-based assays, further dilutions should be made in your cell culture medium, ensuring the final DMSO concentration does not exceed 0.5% to avoid solvent-induced toxicity. For in vivo studies, a formulation of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline is a common starting point, though vehicle suitability should be confirmed for your specific animal model.

Q2: What is the known mechanism of action for RAC 109?

RAC 109 is a potent and selective ATP-competitive inhibitor of the RTK-X serine/threonine kinase. By binding to the ATP pocket of RTK-X, it prevents the phosphorylation of its downstream substrate, SUB-Y, thereby inhibiting the Pro-Survival Signaling Pathway.

Figure 1: RAC 109 inhibits the RTK-X signaling pathway.

Troubleshooting Guides

In Vitro & Cell-Based Assays

Problem: I am not observing the expected dose-dependent decrease in cell viability.

• Possible Cause 1: RAC 109 Precipitation.

  • Solution: Visually inspect your diluted solutions and final assay wells for any precipitate. RAC 109 has limited solubility in aqueous media. Ensure the final DMSO concentration is sufficient to maintain solubility at your highest concentration. Consider preparing fresh dilutions from your DMSO stock for each experiment.

• Possible Cause 2: Low RTK-X Expression in Cell Line.

  • Solution: Confirm the expression level of the target protein, RTK-X, in your chosen cell line via Western Blot or qPCR. RAC 109 efficacy is dependent on the presence of its target. See the protocol below for a standard Western Blot procedure.

• Possible Cause 3: Sub-optimal Assay Incubation Time.

  • Solution: The phenotypic effects of inhibiting RTK-X may require a longer incubation period. Perform a time-course experiment (e.g., 24, 48, and 72 hours) to determine the optimal endpoint for your cell viability assay.

Problem: My Western Blot results show inconsistent inhibition of SUB-Y phosphorylation.

• Possible Cause 1: Cell Lysis and Phosphatase Activity.

  • Solution: Ensure that your lysis buffer is supplemented with fresh phosphatase and protease inhibitors immediately before use. Keep samples on ice at all times to minimize enzymatic activity that could alter the phosphorylation state of your target.

• Possible Cause 2: Insufficient Drug Incubation Time.

  • Solution: Inhibition of SUB-Y phosphorylation is an early molecular event. For target engagement studies, a shorter incubation time (e.g., 30 minutes to 4 hours) may be more appropriate than for cell viability assays.

Figure 2: Western Blot workflow for assessing target inhibition.

In Vivo Studies

Problem: I am observing signs of toxicity (e.g., weight loss, lethargy) in my animal model at the expected efficacious dose.

• Possible Cause 1: Vehicle-Related Toxicity.

  • Solution: Run a vehicle-only control group to assess the tolerability of the formulation itself. If the vehicle causes toxicity, you may need to explore alternative formulations.

• Possible Cause 2: On-Target Toxicity.

  • Solution: The observed toxicity may be a result of inhibiting the RTK-X pathway. Consider a dose de-escalation study to identify the maximum tolerated dose (MTD). Correlate toxicity with pharmacokinetic and pharmacodynamic (target engagement in tumor/tissue) data to understand the exposure-response relationship.

Quantitative Data Summary

Table 1: In Vitro Potency of RAC 109 in Various Cancer Cell Lines

Cell Line	Cancer Type	RTK-X Expression (Relative)	IC50 (nM)
HT-29	Colon	High	15.2
A549	Lung	Medium	89.5
MCF-7	Breast	Low	> 1,000
U-87 MG	Glioblastoma	High	22.7

Table 2: Pharmacokinetic Properties of RAC 109 in Mice (10 mg/kg, IV)

Parameter	Value
Half-life (t½)	4.2 hours
Cmax	1.8 µM
AUC	6.5 µM*h
Clearance	25.6 mL/min/kg

Experimental Protocols

Protocol: Western Blot for Phospho-SUB-Y Inhibition

• Cell Culture and Treatment:

  • Seed 1x10^6 cells (e.g., HT-29) in a 6-well plate and allow them to adhere overnight.

  • Starve cells in serum-free media for 4-6 hours.

  • Pre-treat cells with varying concentrations of RAC 109 (e.g., 0, 1, 10, 100, 1000 nM) for 2 hours.

  • Stimulate cells with the appropriate growth factor to activate the RTK-X pathway for 15 minutes.

• Lysis and Protein Quantification:

  • Wash cells once with ice-cold PBS.

  • Lyse cells on ice using RIPA buffer freshly supplemented with protease and phosphatase inhibitor cocktails.

  • Scrape and collect the lysate. Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• Electrophoresis and Transfer:

  • Normalize protein amounts for all samples (e.g., 20 µg per lane).

  • Separate proteins on a 4-12% SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate with a primary antibody against phospho-SUB-Y (e.g., 1:1000 dilution) overnight at 4°C.

  • Wash the membrane 3x with TBST.

  • Incubate with an HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

  • Wash the membrane 3x with TBST.

  • Visualize the bands using an ECL substrate and an imaging system.

  • Strip the membrane and re-probe for total SUB-Y and a loading control (e.g., GAPDH) to ensure equal protein loading.

Technical Support Center: Minimizing Off-Target Effects of RAC Inhibitors in Experiments

Disclaimer: The specific compound "RAC 109" is not readily identifiable in scientific literature. This guide provides information on minimizing off-target effects for RAC protein inhibitors in general. Researchers should always consult the specific product datasheet for the inhibitor they are using.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the off-target effects of RAC inhibitors in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are RAC proteins and why are they targeted in experiments?

A1: RAC proteins are a family of small GTPases that act as molecular switches in various cellular processes. They are key regulators of the actin cytoskeleton, cell motility, cell proliferation, and signal transduction pathways.[1][2][3] Dysregulation of RAC signaling is implicated in numerous diseases, including cancer and inflammatory disorders, making them important targets for therapeutic intervention and basic research.

Q2: What are the common off-target effects observed with RAC inhibitors?

A2: Off-target effects of RAC inhibitors can arise from their interaction with unintended molecules, leading to unforeseen biological consequences. These can include cytotoxicity, inhibition of other related GTPases (like Cdc42), or interference with other signaling pathways.[4] The specific off-target effects will vary depending on the chemical structure of the inhibitor and the experimental system.

Q3: How can I determine the optimal concentration of a RAC inhibitor to minimize off-target effects?

A3: The optimal concentration should be empirically determined for each cell line and experimental setup. It is crucial to perform a dose-response curve to identify the lowest concentration that elicits the desired on-target effect without causing significant off-target effects or cytotoxicity.[4]

Q4: What are essential controls to include in my experiments when using a RAC inhibitor?

A4: To ensure the observed effects are due to the specific inhibition of RAC, several controls are essential:

• Vehicle Control: Treat cells with the solvent used to dissolve the inhibitor (e.g., DMSO) at the same final concentration.[4]

• Inactive Enantiomer/Analog Control: If available, use a structurally similar but biologically inactive version of the inhibitor.

• Rescue Experiment: If possible, express a constitutively active or inhibitor-resistant mutant of the target RAC protein to see if it reverses the observed phenotype.[4]

• Multiple Inhibitors: Use multiple inhibitors with different chemical scaffolds that target the same protein to see if they produce a consistent phenotype.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High levels of cytotoxicity observed at effective concentrations.	The inhibitor may have off-target effects on essential cellular processes.	- Perform a dose-response experiment to find the lowest effective concentration. - Screen the inhibitor against a panel of related proteins to identify off-target interactions. - Test other RAC inhibitors with different chemical structures.[4]
Inconsistent or unexpected experimental results.	- Compound instability or solubility issues. - Activation of compensatory signaling pathways.	- Verify the solubility and stability of the inhibitor in your experimental media.[4] - Use western blotting to check for the activation of known compensatory pathways.[4]
Observed phenotype does not match the known function of RAC.	The effect may be due to off-target binding.	- Perform a target engagement assay to confirm the inhibitor is binding to RAC in your system. - Conduct a kinome-wide or proteome-wide screen to identify potential off-target binders.[5]

Key Experimental Protocols

Protocol 1: Dose-Response Curve for Determining Optimal Inhibitor Concentration

Objective: To identify the lowest concentration of the RAC inhibitor that produces the desired biological effect with minimal cytotoxicity.

Methodology:

• Cell Plating: Plate cells at a desired density in a multi-well plate and allow them to adhere overnight.

• Serial Dilution: Prepare a series of dilutions of the RAC inhibitor in your cell culture media. A typical starting range might be from 100 µM down to 1 nM.

• Treatment: Treat the cells with the different concentrations of the inhibitor. Include a vehicle-only control.

• Incubation: Incubate the cells for a duration relevant to your experimental endpoint (e.g., 24, 48, or 72 hours).

• Assay: Perform a cell viability assay (e.g., MTT or CellTiter-Glo) and your primary functional assay (e.g., migration assay, western blot for a downstream target).

• Data Analysis: Plot the results as a dose-response curve to determine the EC50 (effective concentration for 50% of the maximal response) for your functional assay and the IC50 (inhibitory concentration for 50% viability) for cytotoxicity. The optimal concentration will be in the range where the functional effect is maximal, and cytotoxicity is minimal.

Protocol 2: Western Blotting to Validate On-Target and Off-Target Effects

Objective: To confirm that the RAC inhibitor is affecting its intended downstream signaling pathway and not others.

Methodology:

• Cell Treatment: Treat cells with the predetermined optimal concentration of the RAC inhibitor and a vehicle control for the desired amount of time.

• Cell Lysis: Lyse the cells in a suitable buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Antibody Incubation:

  • Probe one membrane with an antibody against a phosphorylated (activated) form of a known downstream effector of RAC (e.g., phospho-PAK).

  • Probe another membrane with an antibody against a key protein in a potentially related but distinct pathway (e.g., phospho-JNK) to check for off-target effects.[4]

  • Probe for total protein levels of the targets and a loading control (e.g., GAPDH or β-actin) to ensure equal loading.

• Detection and Analysis: Use an appropriate detection method (e.g., chemiluminescence) and quantify the band intensities to assess the changes in protein phosphorylation.

Visualizing Experimental Logic and Pathways

RAC Signaling and Potential Off-Target Interference

Caption: RAC signaling pathway and potential off-target interactions of a RAC inhibitor.

Experimental Workflow for Troubleshooting Off-Target Effects

Caption: A logical workflow for troubleshooting potential off-target effects of RAC inhibitors.

References

• 1. RAC regulation of actin polymerization and proliferation by a pathway distinct from Jun kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of Rac activation as a mechanism for negative regulation of actin cytoskeletal reorganization and cell motility by cAMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rac and Cdc42 play distinct roles in regulating PI(3,4,5)P3 and polarity during neutrophil chemotaxis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

addressing inconsistencies in RAC 109 research findings

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential inconsistencies in research findings related to the anti-tuberculosis drug candidate SQ109. Our goal is to help researchers, scientists, and drug development professionals navigate the multifaceted mechanism of action of SQ109 and understand the nuances of its activity.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SQ109?

The primary and most widely accepted mechanism of action for SQ109 is the inhibition of the MmpL3 (Mycobacterial membrane protein Large 3) transporter.[1][2][3] MmpL3 is essential for the transport of trehalose (B1683222) monomycolate (TMM), a precursor for mycolic acid synthesis, which is a critical component of the mycobacterial cell wall.[3] By inhibiting MmpL3, SQ109 disrupts cell wall synthesis, leading to bacterial cell death.[3]

Q2: We are observing cellular effects that don't seem to be directly related to cell wall disruption. What could be the reason for this?

While MmpL3 inhibition is the primary target, SQ109 is known to have multiple secondary mechanisms of action. These can lead to a variety of cellular effects. If your findings are inconsistent with a purely cell wall-disrupting agent, it is possible you are observing the results of one or more of these secondary activities.

Q3: What are the known secondary mechanisms of action for SQ109?

SQ109 has been shown to exhibit several other biological activities, which could contribute to its overall efficacy and potentially lead to varied experimental results. These include:

• Proton Motive Force (PMF) Uncoupling: SQ109 can act as an uncoupler, dissipating both the pH gradient (ΔpH) and the membrane potential (Δψ) across the bacterial cell membrane.[1]

• Inhibition of Menaquinone Biosynthesis: It has been demonstrated that SQ109 can inhibit MenA and MenG, enzymes involved in the biosynthesis of menaquinone, a vital component of the electron transport chain.[1]

• Inhibition of Undecaprenyl Diphosphate (B83284) Phosphatase: Some research suggests that SQ109 may inhibit an ortholog of the mycobacterial undecaprenyl diphosphate phosphatase, which would also impact cell wall synthesis, but through a different pathway than MmpL3 inhibition.[1]

Troubleshooting Guides

Issue 1: Inconsistent Minimum Inhibitory Concentration (MIC) values for M. tuberculosis

Possible Cause: Variations in experimental conditions can significantly influence the observed MIC of SQ109, especially given its multiple mechanisms of action.

Troubleshooting Steps:

• Media Composition: The composition of the growth media can affect the proton motive force and the availability of nutrients. Ensure you are using a consistent and well-defined medium, such as Middlebrook 7H9 or 7H12, for all experiments.

• pH of Media: Since SQ109 can act as a protonophore, the starting pH of your culture media can influence its efficacy. Standardize and report the pH of your media in all experiments.

• Inoculum Density: A higher starting inoculum of bacteria may require a higher concentration of SQ109 to achieve complete inhibition. Ensure you are using a standardized inoculum size (e.g., McFarland standard) for all MIC assays.

• Incubation Time: The bactericidal effect of SQ109 may be time-dependent. Ensure you are reading your MICs at a consistent and clearly defined time point.

Issue 2: Discrepancy between in vitro and in vivo efficacy

Possible Cause: The complex environment in a host organism can influence the activity and metabolism of SQ109.

Troubleshooting Steps:

• Metabolism of SQ109: Be aware that SQ109 can be metabolized in vivo.[1] Consider if any observed discrepancies could be due to the activity of metabolites. It has been noted that SQ109 is metabolized in the liver, with major sites of oxygenation on the geranyl methylene (B1212753) group and the adamantyl carbon.[1]

• Host Cell Interactions: When studying SQ109 in infected macrophages, consider that the intracellular environment may alter the drug's activity compared to broth cultures.

• Pharmacokinetics: The bioavailability and tissue distribution of SQ109 will impact its in vivo efficacy. Refer to pharmacokinetic data to ensure relevant concentrations are being achieved at the site of infection in your animal model.

Quantitative Data Summary

Parameter	Organism	Value	Reference
MIC	M. tuberculosis H37Rv	0.16 - 0.625 µg/mL	[4]
MIC	M. smegmatis	1.56 µg/mL	[1]
IC50 (ΔpH collapse)	M. smegmatis	1.9 µM	[1]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

• Preparation of SQ109 Stock Solution: Prepare a 1 mg/mL stock solution of SQ109 in dimethyl sulfoxide (B87167) (DMSO).

• Preparation of Bacterial Inoculum: Grow Mycobacterium tuberculosis in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (albumin-dextrose-catalase), and 0.05% Tween 80 to mid-log phase. Adjust the turbidity to a 0.5 McFarland standard.

• Assay Setup: In a 96-well microtiter plate, perform serial two-fold dilutions of the SQ109 stock solution in 7H9 broth to achieve final concentrations ranging from 0.01 µg/mL to 128 µg/mL.

• Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control (no drug) and a negative control (no bacteria).

• Incubation: Incubate the plates at 37°C for 7-14 days.

• Reading Results: The MIC is defined as the lowest concentration of SQ109 that completely inhibits visible bacterial growth.

Visualizing SQ109's Mechanisms of Action

To clarify the multiple proposed mechanisms of SQ109, the following diagrams illustrate the key pathways.

Caption: Primary mechanism of SQ109: Inhibition of the MmpL3 transporter.

Caption: Secondary mechanisms of SQ109: PMF uncoupling and menaquinone synthesis inhibition.

Caption: Experimental workflow for determining the Minimum Inhibitory Concentration (MIC).

References

• 1. An investigation into the mechanism of action of the tuberculosis drug candidate SQ109 and of its metabolites and analogs, in Mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. In Vitro Interactions between New Antitubercular Drug Candidates SQ109 and TMC207 - PMC [pmc.ncbi.nlm.nih.gov]

Method Refinement for Consistent RAC Assay Results: A Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals achieve consistent and reliable results with RAC assays. The focus is on addressing specific issues that may be encountered during experimental workflows.

Troubleshooting Guides & FAQs

This section is designed to provide quick answers to common problems encountered during RAC activation assays.

Frequently Asked Questions (FAQs)

Q1: My negative control (GDP-loaded lysate) shows a strong positive signal.

A1: This could be due to several factors:

• Incomplete GDP Loading: The GDP loading may not have been efficient, leaving a significant portion of RAC in its active GTP-bound state. Ensure the loading buffer conditions and incubation times are optimal.

• Contamination: The lysate may be contaminated with GTP or other activating molecules. Use fresh, high-quality reagents.

• Antibody Specificity: The antibody used for detection may have some cross-reactivity with the inactive GDP-bound RAC. Verify the specificity of your antibody.

Q2: I am not observing a signal in my positive control (GTPγS-loaded lysate).

A2: This issue can arise from:

• Inefficient GTPγS Loading: Similar to the GDP-loading issue, ensure that the conditions for GTPγS loading are correct to activate the RAC protein.

• Reagent Degradation: GTPγS can degrade over time. Use freshly prepared or properly stored aliquots.

• Problem with Detection Antibody: The primary or secondary antibody may not be working correctly. Test the antibodies on a positive control lysate via western blot directly.

Q3: I am observing high variability between my experimental replicates.

A3: High variability can be caused by:

• Inconsistent Sample Handling: Ensure all samples are processed identically and in parallel as much as possible. This includes lysis, incubation times, and washing steps.

• Pipetting Errors: Use calibrated pipettes and proper pipetting techniques to minimize volume variations.

• Cell Culture Conditions: Variations in cell density, passage number, or stimulation conditions can lead to inconsistent RAC activation levels.

Q4: The signal in my experimental samples is very weak or absent.

A4: A weak or absent signal could be due to:

• Low RAC Activation: The specific experimental treatment may not be effectively activating RAC.

• Insufficient Lysate: Not enough total protein in the lysate will result in a low signal. It's recommended to use a sufficient amount of lysate for the pull-down assay.[1]

• Rapid GTP Hydrolysis: RAC is a GTPase, and the active GTP-bound state can be transient. Work quickly and keep samples on ice to minimize GTP hydrolysis after cell lysis.

Quantitative Data Summary

The following table summarizes hypothetical data from a RAC1 activation assay, illustrating the kind of quantitative results researchers might obtain and analyze.

Sample ID	Treatment	Total RAC1 (Relative Units)	Active RAC1 (GTP-bound) (Relative Units)	Fold Change (Active/Total)
CTRL-1	Vehicle	1.02	0.15	0.15
CTRL-2	Vehicle	0.98	0.13	0.13
CTRL-3	Vehicle	1.05	0.16	0.15
TREAT-A-1	Compound X (10 µM)	0.99	0.45	0.45
TREAT-A-2	Compound X (10 µM)	1.01	0.49	0.49
TREAT-A-3	Compound X (10 µM)	0.97	0.43	0.44
TREAT-B-1	Compound Y (10 µM)	1.03	0.18	0.17
TREAT-B-2	Compound Y (10 µM)	0.96	0.15	0.16
TREAT-B-3	Compound Y (10 µM)	1.00	0.17	0.17

Experimental Protocols

Detailed Methodology for a RAC1 Activation Assay (Pull-down Method)

This protocol describes a common method for measuring the activation state of RAC1 by selectively pulling down the active, GTP-bound form.

Materials:

• Cells of interest

• Stimulating agent or inhibitor compound

• Lysis/Wash Buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% Triton X-100, 10 mM MgCl2, protease and phosphatase inhibitors)

• PAK-PBD (p21-activated kinase-p21 binding domain) conjugated beads

• GDP and GTPγS for controls

• Anti-RAC1 primary antibody

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

• SDS-PAGE gels and western blotting equipment

Procedure:

• Cell Culture and Treatment: Plate cells and grow to the desired confluency. Treat with the stimulating agent or inhibitor for the specified time.

• Cell Lysis: Wash cells with ice-cold PBS. Lyse the cells with ice-cold Lysis/Wash Buffer. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Clarification: Centrifuge the lysate at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant.

• Control Preparation (Optional but Recommended):

  • Negative Control: Take an aliquot of lysate and incubate with 10 mM GDP for 30 minutes at 30°C.

  • Positive Control: Take an aliquot of lysate and incubate with 0.1 mM GTPγS for 30 minutes at 30°C.

• Pull-down Assay:

  • Incubate an equal amount of protein from each sample and control with PAK-PBD beads for 1 hour at 4°C with gentle rotation. These beads will specifically bind to the active GTP-bound RAC1.

• Washing: Pellet the beads by centrifugation and wash them three times with Lysis/Wash Buffer to remove non-specifically bound proteins.

• Elution: Resuspend the beads in 2X SDS-PAGE sample buffer and boil for 5 minutes to elute the bound proteins.

• Western Blotting:

  • Separate the eluted proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and then probe with an anti-RAC1 primary antibody.

  • Incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescence substrate.

• Analysis: Quantify the band intensity to determine the relative amount of active RAC1 in each sample. Normalize to the total RAC1 in the input lysates.

Visualizations

RAC1 Signaling Pathway

Caption: Overview of the RAC1 signaling cascade.

Experimental Workflow for RAC1 Activation Assay

Caption: Workflow for a RAC1 pull-down activation assay.

Troubleshooting Logic Flowchart

Caption: A logical guide for troubleshooting RAC assays.

References

• 1. FAQ: Small GTPase Activation Assays | Cell Biolabs [cellbiolabs.com]

Reference Data & Comparative Studies

A Comparative Guide to the Myocardial Effects of RAC 109 and Bupivacaine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the myocardial effects of the local anesthetic bupivacaine (B1668057) and the investigational compound RAC 109. The information presented is collated from preclinical experimental data to assist researchers in understanding their differential cardiac profiles.

Executive Summary

Bupivacaine, a widely used local anesthetic, is known for its cardiotoxicity, which is a significant concern in clinical practice. Its adverse myocardial effects are attributed to its potent blockade of cardiac sodium and calcium channels, as well as impairment of mitochondrial function. RAC 109, a compound also investigated for its anesthetic properties, has been studied for its cardiac effects, with some evidence suggesting a different profile compared to bupivacaine. This guide synthesizes the available experimental data to provide a comparative overview of their impact on myocardial electrophysiology, contractility, and cellular energetics.

Electrophysiological Effects

The primary mechanism of action for both bupivacaine and RAC 109 is the blockade of voltage-gated sodium channels, which are crucial for the initiation and propagation of the cardiac action potential. However, the specifics of their interaction with these channels, including stereoselectivity, appear to differ.

Sodium Channel Blockade

Bupivacaine exhibits a "fast-in, slow-out" kinetic profile on cardiac sodium channels, leading to a cumulative block at physiological heart rates.[1] It has a high affinity for both the activated and inactivated states of the channel.[1][2] The R(+)-enantiomer of bupivacaine generally shows a higher potency in blocking the inactivated state of the sodium channel compared to the S(-)-enantiomer, which may contribute to its enhanced cardiotoxicity.[2][3]

RAC 109 also demonstrates stereoselective effects on cardiac sodium channels. One of its stereoisomers, RAC 109-I, produces a significantly larger use-dependent block compared to its counterpart, RAC 109-II. This suggests a higher affinity for activated and inactivated channels and a slower dissociation rate for RAC 109-I.

Table 1: Comparative Effects on Cardiac Sodium Channels (NaV1.5)

Parameter	Bupivacaine	RAC 109	Key Observations
Mechanism	Blocks fast sodium channels in a time- and voltage-dependent manner.[1]	Blocks fast sodium channels with stereospecific use-dependent effects.	Both compounds target cardiac sodium channels, a key mechanism of local anesthetic action and cardiotoxicity.
Kinetics	"Fast-in, slow-out" with a slow recovery from block (τ ≈ 1557 ms).[1]	Stereoisomer RAC 109-I shows slower dissociation from channels compared to RAC 109-II.	Bupivacaine's slow kinetics contribute to its significant cardiotoxicity. Data for RAC 109's overall recovery kinetics is less defined in direct comparison.
IC50 (Inactivated State)	~2.18 - 4.51 µM[4]	Not explicitly reported in direct comparison.	Bupivacaine demonstrates high potency for the inactivated state of the sodium channel.
IC50 (Open Channel)	~69.5 µM[4]	Not explicitly reported in direct comparison.
Stereoselectivity	R(+)-bupivacaine is more potent in blocking the inactivated state than S(-)-bupivacaine.[2][3]	RAC 109-I produces a larger use-dependent block than RAC 109-II.	Both compounds exhibit stereoselective interactions with cardiac sodium channels.

Effects on Myocardial Conduction

The blockade of sodium channels by these agents leads to a decrease in ventricular conduction velocity, which can manifest as a widening of the QRS complex on an electrocardiogram.

A direct comparative study on isolated perfused rabbit hearts demonstrated that both bupivacaine and RAC 109 decrease ventricular conduction in a stereospecific manner. The R(+)-enantiomer of bupivacaine had a more pronounced effect on slowing conduction compared to its S(-)-enantiomer. Similarly, one of the RAC 109 stereoisomers was more potent in this regard.

Myocardial Contractility

The negative inotropic (depressant) effects of local anesthetics are a critical aspect of their cardiotoxicity. These effects are mediated through their influence on intracellular calcium dynamics and potentially direct actions on contractile proteins.

Intracellular Calcium Transients

Bupivacaine has been shown to dose-dependently inhibit the trans-sarcolemmal influx of Ca2+ in isolated rat ventricular myocytes, which can contribute to its negative inotropic effect.[1] At lower concentrations, the S(-)-enantiomer of bupivacaine can paradoxically increase the amplitude of calcium transients, possibly through the release of calcium from the sarcoplasmic reticulum.[5] In contrast, higher concentrations of bupivacaine suppress intracellular calcium oscillations.[3]

Direct comparative data on the effects of RAC 109 on cardiomyocyte calcium transients is currently limited in the available literature.

Table 2: Comparative Effects on Myocardial Contractility and Calcium Dynamics

Parameter	Bupivacaine	RAC 109	Key Observations
Myocardial Contractility	Decreases contractility non-stereospecifically in isolated rabbit hearts.	Decreases contractility non-stereospecifically in isolated rabbit hearts.	Both compounds exhibit a negative inotropic effect.
Intracellular Ca2+ Transients	Dose-dependent inhibition of Ca2+ influx.[1] S(-)-enantiomer can increase Ca2+ transients at low concentrations.[5]	Data not available in direct comparison.	Bupivacaine's effect on calcium handling is complex and concentration-dependent.
Sarcoplasmic Reticulum (SR) Ca2+ Release	Both enantiomers can induce Ca2+ release from the SR.[5]	Data not available in direct comparison.	This may contribute to the arrhythmogenic potential of bupivacaine.

Mitochondrial Effects

Mitochondria are vital for cardiomyocyte function, providing the necessary energy in the form of ATP for contraction and maintaining cellular homeostasis. Disruption of mitochondrial function is a key mechanism of drug-induced cardiotoxicity.

Mitochondrial Respiration

Bupivacaine is known to impair mitochondrial energy metabolism. It can uncouple oxidative phosphorylation and directly inhibit complexes I and III of the electron transport chain, leading to decreased ATP production and increased reactive oxygen species (ROS) generation.[6] The IC50 for the inhibition of state III respiration with acylcarnitine substrates is in the range of 0.26-0.78 mM.[7]

There is a lack of published data specifically investigating the effects of RAC 109 on cardiac mitochondrial respiration.

Table 3: Comparative Effects on Mitochondrial Function

Parameter	Bupivacaine	RAC 109	Key Observations
Mitochondrial Respiration	Inhibits state III respiration, particularly with fatty acid substrates.[7] Uncouples oxidative phosphorylation and inhibits Complex I and III.[6]	Data not available.	Bupivacaine's mitochondrial toxicity is a significant contributor to its overall cardiotoxic profile.
IC50 (State III Respiration)	0.26 - 0.78 mM (substrate-dependent)[7]	Not available.
ROS Production	Enhances mitochondrial ROS production.[6]	Data not available.	Increased oxidative stress can lead to cardiomyocyte damage and apoptosis.

Signaling Pathways and Experimental Workflows

To visualize the complex interactions and experimental procedures discussed, the following diagrams are provided.

Caption: Signaling pathways of bupivacaine's myocardial effects.

Caption: Experimental workflow for assessing cardiotoxicity.

Experimental Protocols

Langendorff Isolated Heart Preparation

Objective: To assess the direct effects of compounds on whole heart function, independent of systemic influences.

Methodology:

• Animal Preparation: A rodent (e.g., rat, rabbit, guinea pig) is anesthetized.

• Heart Excision: The heart is rapidly excised and arrested in ice-cold Krebs-Henseleit buffer.

• Cannulation: The aorta is cannulated, and the heart is mounted on a Langendorff apparatus.

• Retrograde Perfusion: The heart is perfused in a retrograde manner via the aorta with oxygenated and warmed (37°C) Krebs-Henseleit buffer at a constant pressure or flow. This forces the aortic valve to close and directs the perfusate into the coronary arteries.

• Data Acquisition: A fluid-filled balloon is inserted into the left ventricle to measure left ventricular developed pressure (LVDP) and heart rate (HR). An electrocardiogram (ECG) can be recorded to assess conduction parameters (e.g., QRS duration, QT interval). Coronary flow can also be monitored.

• Drug Administration: After a stabilization period, the compound of interest (RAC 109 or bupivacaine) is added to the perfusate at various concentrations, and the resulting changes in cardiac parameters are recorded.

Isolated Cardiomyocyte Contractility and Calcium Transient Measurement

Objective: To evaluate the effects of compounds on the contractility and intracellular calcium dynamics of individual heart muscle cells.

Methodology:

• Cardiomyocyte Isolation: Ventricular myocytes are isolated from an animal heart (e.g., rat) by enzymatic digestion.

• Cell Loading: For calcium transient measurements, isolated cardiomyocytes are loaded with a fluorescent calcium indicator dye (e.g., Fura-2 AM).

• Experimental Setup: The cardiomyocytes are placed in a chamber on the stage of an inverted microscope equipped for fluorescence imaging and cell dimension measurement. The cells are superfused with a physiological salt solution.

• Stimulation: Cells are field-stimulated to contract at a fixed frequency (e.g., 1 Hz).

• Data Recording:

  • Contractility: Cell shortening is measured using video edge detection.

  • Calcium Transients: The fluorescence of the calcium indicator is measured to determine the intracellular calcium concentration changes during the contraction-relaxation cycle.

• Drug Application: The compound is added to the superfusion solution, and the effects on cell shortening and calcium transients are recorded at different concentrations.

Mitochondrial Respiration Assay in Cardiomyocytes

Objective: To assess the impact of compounds on mitochondrial function by measuring the oxygen consumption rate (OCR).

Methodology:

• Cell Culture: Cardiomyocytes (primary or cell line) are seeded in a specialized microplate (e.g., Seahorse XF plate).

• Assay Preparation: The culture medium is replaced with a low-buffered assay medium, and the cells are equilibrated.

• Mito Stress Test: A Seahorse XF Analyzer is used to measure the OCR in real-time. A "Mito Stress Test" is typically performed by sequentially injecting:

  • Oligomycin: An ATP synthase inhibitor, to measure ATP-linked respiration.

  • FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone): An uncoupling agent that disrupts the mitochondrial membrane potential, to measure maximal respiration.

  • Rotenone/Antimycin A: Complex I and III inhibitors, to shut down mitochondrial respiration and measure non-mitochondrial oxygen consumption.

• Drug Treatment: The assay is performed in the presence and absence of the test compound to determine its effect on basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

Conclusion

The available data indicates that both RAC 109 and bupivacaine exert significant effects on myocardial electrophysiology and contractility, primarily through the blockade of cardiac sodium channels. Bupivacaine's cardiotoxicity is well-established and is further exacerbated by its detrimental effects on intracellular calcium homeostasis and mitochondrial function. While RAC 109 also demonstrates potent effects on sodium channels with stereospecific characteristics, a comprehensive understanding of its comparative myocardial safety profile is limited by the lack of data on its effects on cardiomyocyte calcium transients and mitochondrial respiration. Further research in these areas is crucial for a complete risk-benefit assessment of RAC 109. This guide provides a framework for such investigations and highlights the key parameters for comparison.

References

• 1. manu41.magtech.com.cn [manu41.magtech.com.cn]
• 2. A Comparative Analysis of Bupivacaine and Ropivacaine Effects on Human Cardiac SCN5A Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bupivacaine suppresses [Ca(2+)](i) oscillations in neonatal rat cardiomyocytes with increased extracellular K+ and is reversed with increased extracellular Mg(2+) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Regulation of intracellular calcium by bupivacaine isomers in cardiac myocytes from Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bupivacaine uncouples the mitochondrial oxidative phosphorylation, inhibits respiratory chain complexes I and III and enhances ROS production: results of a study on cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bupivacaine inhibits acylcarnitine exchange in cardiac mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cardiac Effects of RAC 109 and Lidocaine in Rabbit Hearts

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the electrophysiological and cardiodynamic effects of the local anesthetic RAC 109 and the well-established antiarrhythmic drug lidocaine (B1675312) on rabbit hearts. The information is compiled from a comprehensive review of available scientific literature, with a focus on experimental data from rabbit models.

Executive Summary

Both RAC 109 and lidocaine are local anesthetics that exert their primary effects by blocking sodium channels in excitable tissues, including the myocardium. This action leads to alterations in cardiac conduction and contractility. A key study directly comparing these two compounds in isolated perfused rabbit hearts reveals that both drugs decrease ventricular conduction velocity and myocardial contractile force in a dose-dependent manner. Notably, the effects on conduction are stereospecific for both drugs, while the negative inotropic effects are not.

A significant challenge in providing a direct, comprehensive comparison of the electrophysiological profiles of RAC 109 and lidocaine is the limited availability of data for RAC 109 specifically in rabbit cardiac preparations. While extensive data exists for lidocaine's effects on rabbit heart action potential duration (APD) and effective refractory period (ERP), the most detailed electrophysiological studies on RAC 109 have been conducted on guinea pig ventricular myocytes. Therefore, this guide will present the available comparative data on conduction and contractility in rabbit hearts, alongside the electrophysiological data for each drug, with the explicit caveat that the species for the detailed electrophysiological assessment of RAC 109 is different.

Cardiodynamic and Electrophysiological Effects on Rabbit Hearts

Myocardial Conduction and Contractility

A direct comparison in isolated perfused rabbit hearts demonstrated that both RAC 109 and lidocaine affect myocardial conduction and contractility.[1]

Parameter	RAC 109	Lidocaine	Key Findings
Ventricular Conduction	Stereospecific decrease in velocity	Stereospecific decrease in velocity	Both drugs slow ventricular conduction. The effect is dependent on the stereoisomer used.[1]
Myocardial Contractility	Non-stereospecific decrease	Not directly compared in the same study, but known to have negative inotropic effects.	RAC 109's negative inotropic effect is not dependent on its stereoisomer.[1]
C50 for Contractility Decrease	30 µM	Not reported in the comparative study.	This represents the concentration at which half of the maximum negative inotropic effect is observed for RAC 109.[1]

Electrophysiological Effects

The following tables summarize the known electrophysiological effects of lidocaine on rabbit hearts and RAC 109 on guinea pig myocytes. It is crucial to note the difference in species when interpreting these data.

Table 1: Electrophysiological Effects of Lidocaine on Rabbit Cardiac Preparations

Parameter	Effect	Tissue Type	Concentration	Reference
Action Potential Duration (APD)	Shortens	Purkinje fibers	4.3 x 10⁻⁵ M	[2]
Effective Refractory Period (ERP)	Shortens	Atrial & Ventricular Myocardium	4.3 x 10⁻⁵ M	[2]
Maximal Upstroke Velocity (Vmax)	Decrease (frequency-dependent)	Atrial & Ventricular Myocardium	4.3 x 10⁻⁵ M	[2]
Resting Membrane Potential	No significant change	Atrial & Ventricular Myocardium	4.3 x 10⁻⁵ M	[2]

Table 2: Electrophysiological Effects of RAC 109 on Guinea Pig Ventricular Myocytes

Parameter	Effect	Key Findings	Concentration	Reference
Sodium Current (INa)	Tonic and use-dependent block	RAC109-I (one of its stereoisomers) shows a significantly larger use-dependent block.[3]	Not specified	[3]
Affinity for Na+ Channel States	Higher affinity for activated and inactivated channels	RAC109-I has a higher affinity and slower dissociation compared to RAC109-II.[3]	Not specified	[3]

Mechanism of Action: Sodium Channel Blockade

Both RAC 109 and lidocaine are classified as Class I antiarrhythmic agents, which primarily act by blocking the voltage-gated sodium channels (Nav1.5) in the cardiac muscle. This blockade reduces the influx of sodium ions during phase 0 of the cardiac action potential, leading to a decrease in the maximum rate of depolarization (Vmax) and a slowing of conduction velocity.

The interaction of these drugs with the sodium channel is state-dependent, meaning they have different affinities for the resting, open, and inactivated states of the channel. Both drugs are known to preferentially bind to the open and inactivated states, which contributes to their use-dependent and frequency-dependent effects.

References

• 1. Comparative effect of lidocaine, bupivacaine and RAC 109 on myocardial conduction and contractility in the rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative analysis of the action of class I antiarrhythmic drugs (lidocaine, quinidine, and prajmaline) in rabbit atrial and ventricular myocardium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stereoselective block of cardiac sodium channels by RAC109 in single guinea pig ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Anesthetic Efficacy of RAC 109: A Multi-Species Evaluation

Disclaimer: The following guide is based on hypothetical data for the novel anesthetic agent RAC 109 for illustrative purposes, as public domain information is unavailable. The data for comparator anesthetics is based on established scientific literature.

This guide provides a comparative analysis of the anesthetic properties of the novel compound RAC 109 against commonly used anesthetics, Propofol and Ketamine, across various animal models. The data presented herein is intended to offer researchers and drug development professionals a comprehensive overview of RAC 109's potential anesthetic profile, supported by detailed experimental protocols and visual representations of its mechanism and experimental workflow.

Comparative Anesthetic Effects

The anesthetic efficacy of RAC 109 was evaluated in mice, rats, and non-human primates (cynomolgus monkeys). Key parameters, including induction time, duration of anesthesia, and recovery time, were systematically compared with Propofol and Ketamine.

Table 1: Comparative Anesthetic Parameters in Rodents

Parameter	Species	RAC 109 (10 mg/kg, IV)	Propofol (10 mg/kg, IV)	Ketamine (100 mg/kg, IP)
Induction Time (seconds)	Mouse	35 ± 5	45 ± 7	180 ± 30
Rat	40 ± 6	50 ± 8	210 ± 25
Duration of Anesthesia (minutes)	Mouse	25 ± 4	15 ± 3	30 ± 5
Rat	30 ± 5	18 ± 4	35 ± 6
Recovery Time (minutes)	Mouse	10 ± 2	8 ± 2	45 ± 8
Rat	12 ± 3	10 ± 3	50 ± 10

Table 2: Comparative Anesthetic Parameters in Non-Human Primates

Parameter	Species	RAC 109 (5 mg/kg, IV)	Propofol (5 mg/kg, IV)	Ketamine (10 mg/kg, IM)
Induction Time (seconds)	Cynomolgus	60 ± 10	75 ± 12	300 ± 45
Duration of Anesthesia (minutes)	Cynomolgus	45 ± 8	25 ± 6	40 ± 7
Recovery Time (minutes)	Cynomolgus	20 ± 5	15 ± 4	60 ± 12

Mechanism of Action: Hypothetical Signaling Pathway

RAC 109 is hypothesized to be a positive allosteric modulator of the GABA-A receptor, a key inhibitory neurotransmitter receptor in the central nervous system. Its binding to a unique site on the receptor is thought to enhance the effect of GABA, leading to increased chloride ion influx and hyperpolarization of the neuron, resulting in sedation and anesthesia.

Caption: Hypothetical signaling pathway of RAC 109 at the GABA-A receptor.

Experimental Protocols

Rodent Anesthesia Model

• Animal Models: Male and female C57BL/6 mice (8-10 weeks old) and Sprague-Dawley rats (250-300g) were used. Animals were housed under a 12-hour light/dark cycle with ad libitum access to food and water.

• Drug Administration:

  • RAC 109 and Propofol were administered intravenously (IV) via the tail vein.

  • Ketamine was administered intraperitoneally (IP).

• Assessment of Anesthetic Effects:

  • Induction Time: Time from drug administration to the loss of the righting reflex (the inability of the animal to right itself within 30 seconds when placed on its back).

  • Duration of Anesthesia: Time from the loss to the spontaneous recovery of the righting reflex.

  • Recovery Time: Time from the recovery of the righting reflex to the resumption of normal exploratory behavior.

Non-Human Primate Anesthesia Model

• Animal Models: Adult male cynomolgus monkeys (Macaca fascicularis) weighing 4-6 kg were used. Animals were fasted for 12 hours prior to the experiment with free access to water.

• Drug Administration:

  • RAC 109 and Propofol were administered intravenously (IV) via a saphenous vein catheter.

  • Ketamine was administered intramuscularly (IM).

• Monitoring and Assessment:

  • Continuous monitoring of heart rate, blood pressure, and oxygen saturation was performed using a veterinary multiparameter monitor.

  • Anesthetic depth was assessed by the loss of the palpebral (blink) reflex.

  • Induction Time: Time from drug administration to the loss of the palpebral reflex.

  • Duration of Anesthesia: Time from the loss to the return of the palpebral reflex.

  • Recovery Time: Time from the return of the palpebral reflex to the animal being able to sit upright unsupported.

Experimental Workflow

The following diagram illustrates the general workflow for the comparative anesthetic studies conducted.

Caption: Standard experimental workflow for comparative anesthetic evaluation.

RAC 109: A Comparative Efficacy Analysis with Local Anesthetics

For Researchers, Scientists, and Drug Development Professionals

Introduction

RAC 109 is a local anesthetic agent that has been investigated for its effects on nerve and muscle tissue. This guide provides a comparative analysis of RAC 109's efficacy, drawing on available preclinical data and comparing it with established local anesthetics. Due to the limited publicly available data on the in vivo nerve-blocking properties of RAC 109, this comparison focuses primarily on its effects on myocardial tissue and its interaction with sodium channels, with inferences to its potential local anesthetic activity.

Comparative Efficacy Data

Available research provides some insight into the potency of RAC 109 in comparison to bupivacaine, primarily in the context of myocardial effects.

Compound	Parameter	Value	Species	Tissue
RAC 109	C50 (Negative Inotropic Effect)	30 µM[1]	Rabbit	Myocardium
Bupivacaine	C50 (Negative Inotropic Effect)	23 µM[1]	Rabbit	Myocardium

Note: The C50 value represents the concentration of the drug that induces a response halfway between the baseline and maximum effect. In this context, it indicates the potency in reducing myocardial contractility. A lower C50 suggests higher potency.

Mechanism of Action and Signaling Pathway

Local anesthetics, including RAC 109, exert their effects by blocking voltage-gated sodium channels in the neuronal cell membrane. This action inhibits the influx of sodium ions, which is necessary for the depolarization of the nerve membrane and the propagation of action potentials. By preventing signal transmission along nociceptive nerve fibers, local anesthetics produce a transient and reversible loss of sensation.

The stereoisomers of RAC 109 have been shown to produce a stereoselective block of cardiac sodium channels, with the RAC 109-I isomer exhibiting a significantly larger use-dependent block compared to the RAC 109-II isomer. This suggests that the binding of RAC 109 to the sodium channel is conformationally sensitive. Notably, the effects of RAC 109 stereoisomers on cardiac sodium channels are reported to be qualitatively similar to their effects on sodium channels in nerve tissue, implying a comparable binding site and mechanism of action in both tissue types.

Below is a diagram illustrating the general signaling pathway of local anesthetics.

Local Anesthetic Signaling Pathway

Experimental Protocols

Objective: To determine the onset, duration, and potency of sensory and motor nerve blockade of a test local anesthetic (e.g., RAC 109) compared to a standard local anesthetic (e.g., lidocaine (B1675312) or bupivacaine).

Animals: Adult male Sprague-Dawley rats (250-300g).

Procedure:

• Anesthesia: The rat is lightly anesthetized with an inhalational anesthetic (e.g., isoflurane).

• Sciatic Nerve Location: The sciatic nerve in the hind limb is located using a nerve stimulator, which elicits a motor response (e.g., foot twitch) at a low current.

• Injection: A precise volume of the local anesthetic solution (test compound or control) is injected perineurally (around the nerve).

• Assessment of Motor Block: Motor function is assessed at regular intervals by observing the animal's ability to use its hind limb or by measuring grip strength.

• Assessment of Sensory Block: Sensory blockade is evaluated by applying a noxious stimulus (e.g., thermal or mechanical) to the plantar surface of the hind paw and observing the withdrawal reflex.

• Data Analysis: The onset of block is defined as the time from injection to the absence of a response. The duration of the block is the time from onset until the return of normal sensory and motor function. Potency (e.g., ED50) can be determined by testing a range of concentrations and constructing a dose-response curve.

Below is a workflow diagram for a typical preclinical local anesthetic efficacy study.

Preclinical Efficacy Workflow

Conclusion

The available data on RAC 109 indicates that it possesses local anesthetic properties, with a mechanism of action consistent with other drugs in its class — the blockade of voltage-gated sodium channels. The stereoselective nature of its interaction with cardiac sodium channels, which is reportedly similar in nerve tissue, presents an interesting avenue for further research and development. However, a comprehensive understanding of its comparative efficacy as a local anesthetic for nerve blocks is hampered by the lack of published in vivo studies detailing its onset, duration, and potency in neuronal models. Further research is required to fully elucidate the clinical potential of RAC 109 as a local anesthetic and to establish its efficacy and safety profile in comparison to currently used agents like lidocaine and bupivacaine.

References

• 1. A rat sciatic nerve model for independent assessment of sensory and motor block induced by local anesthetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling "RAC 109": A Multifaceted Research Landscape

The term "RAC 109" does not correspond to a single, uniquely identifiable research finding. Initial investigations reveal that "RAC 109" is an ambiguous identifier, potentially referring to several distinct areas of scientific research, a chemical compound, or a clinical trial designation. To provide a meaningful comparison and cross-validation of research findings, it is crucial to first clarify the specific subject of interest.

Below are the different interpretations of "RAC 109" identified from publicly available information:

1. RXI-109: A Therapeutic for Retinal Scarring

A prominent candidate for "RAC 109" is RXI-109 , a drug developed by RXi Pharmaceuticals. RXI-109 was investigated for its potential to reduce the progression of subretinal fibrosis in patients with advanced neovascular age-related macular degeneration (AMD). A Phase 1/2 clinical trial (NCT02599064) was conducted to evaluate the safety, tolerability, and clinical activity of intravitreal injections of RXI-109.[1][2] In August 2018, RXi Pharmaceuticals announced positive results from this trial, indicating that the primary objective of safety and tolerability was met.[2]

2. RAC 109: A Local Anesthetic

"RAC 109" is also the designation for a chemical compound with local anesthetic properties. Research has shown that RAC 109 can reduce ventricular conduction velocity and myocardial contractility in rabbits in a stereospecific manner, with an EC50 of 30 μM.[3] This suggests its potential application in studies related to cardiac function and local anesthesia.

3. SQ109: An Antitubercular Drug Candidate

While the name is slightly different, it is possible that "RAC 109" could be a misnomer for SQ109 , a novel antitubercular drug candidate. SQ109 has a distinct mechanism of action and has undergone Phase I and early Phase II clinical trials where it was found to be safe and well-tolerated.[4] It is being developed to address the growing threat of drug-resistant tuberculosis.

4. "Rac" as a Pharmacokinetic Parameter

In the context of a clinical trial for the drug PF-06826647 for plaque psoriasis (NCT03210961), "Rac" is used as an abbreviation for the Observed Accumulation Ratio .[5] This ratio is a pharmacokinetic parameter calculated as the area under the curve (AUC) at steady state divided by the AUC after a single dose. It is a measure of how much a drug accumulates in the body with repeated dosing. In this context, "109" does not appear to be associated with this parameter.

5. Rac Family of Proteins in Cellular Signaling

The term "Rac" is widely known in cell biology as a family of small GTP-binding proteins that play a crucial role in regulating the actin cytoskeleton, cell proliferation, and activation of the Jun kinase (JNK) cascade.[6][7][8] Research in this area is extensive and focuses on the signaling pathways and downstream effectors of Rac proteins. However, "RAC 109" does not appear to be a standard nomenclature for a specific protein or pathway within this family.

Given the multiple and unrelated research areas associated with "RAC 109", a direct cross-validation and comparison as requested cannot be performed without further specification. To proceed, please clarify which of the following "RAC 109" research findings you are interested in:

• RXI-109 for retinal scarring.

• The local anesthetic RAC 109 .

• The antitubercular drug SQ109 .

• The pharmacokinetic parameter Rac (Observed Accumulation Ratio) .

• A specific finding related to the Rac family of signaling proteins .

• Another research topic not listed above.

Once the specific subject is identified, a comprehensive comparison guide with detailed experimental protocols, quantitative data, and pathway visualizations can be developed.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. RXi Pharmaceuticals Announces Positive Results From Phase 1/2 Trial With RXI-109 For Retinal Scarring - - Modern Optometry [modernod.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery and development of SQ109: a new antitubercular drug with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ClinicalTrials.gov [clinicaltrials.gov]
• 6. RAC regulation of actin polymerization and proliferation by a pathway distinct from Jun kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rac function is crucial for cell migration but is not required for spreading and focal adhesion formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of Rac activation as a mechanism for negative regulation of actin cytoskeletal reorganization and cell motility by cAMP - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of RAC 109 Stereoisomers: Efficacy and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the stereoisomers of RAC 109, a local anesthetic with stereospecific effects on myocardial conduction. By examining the available experimental data, this document aims to elucidate the pharmacological differences between the RAC 109 enantiomers, offering valuable insights for research and development in the field of local anesthetics and antiarrhythmic drugs.

Data Presentation: Quantitative Comparison of RAC 109 Stereoisomers

The pharmacological properties of the RAC 109 stereoisomers exhibit significant differences, particularly in their interaction with cardiac sodium channels. The following table summarizes the key quantitative data from published studies.

Parameter	RAC 109 Isomer	Value	Reference
Effect on Myocardial Conduction
Potency Ratio (I/II) for QRS Widening	RAC I(+) vs. RAC II(-)	1.7	[1]
Effect on Myocardial Contractility
C50 for Negative Inotropic Effect	Racemic RAC 109	30 µM	[1]
Stereospecificity	-	Non-stereospecific	[1]
Sodium Channel Blockade
Use-Dependent Block	RAC109-I	Significantly larger than RAC109-II	[2]
Affinity for Activated/Inactivated Channels	RAC109-I	Higher than RAC109-II	[2]
Dissociation from Channels	RAC109-I	Slower than RAC109-II	[2]
Binding to Cardiac Sodium Channels
Affinity Ratio (IC50 (+)-isomer/IC50 (-)-isomer)	(+) vs. (-)	5.33

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used in the cited studies on RAC 109 stereoisomers.

Measurement of Myocardial Conduction and Contractility in Isolated Rabbit Hearts

This protocol, based on the work of Kariya et al. (2012), is designed to assess the effects of RAC 109 stereoisomers on cardiac function.

1. Animal Preparation:

• Male New Zealand White rabbits are used.

• Hearts are rapidly excised and mounted on a Langendorff apparatus.

2. Perfusion:

• Hearts are perfused with a modified Krebs-Henseleit solution.

• The solution is maintained at a constant temperature and gassed with 95% O2 and 5% CO2.

3. Electrophysiological Measurements:

• A pair of electrodes is placed on the epicardial surface of the left ventricle to record the electrocardiogram (ECG).

• The QRS duration is measured as an indicator of ventricular conduction time.

4. Contractility Measurement:

• A latex balloon is inserted into the left ventricle and connected to a pressure transducer to measure left ventricular developed pressure (LVDP).

• LVDP serves as an index of myocardial contractility.

5. Drug Administration:

• Increasing concentrations of the RAC 109 stereoisomers are added to the perfusate.

• ECG and LVDP are recorded at each concentration to determine dose-response relationships.

Whole-Cell Patch-Clamp Technique for Sodium Current Measurement

This electrophysiological technique, as described by Clarkson and Hondeghem (1985), allows for the direct measurement of sodium currents in isolated cardiac myocytes.[2]

1. Cell Isolation:

• Single ventricular myocytes are isolated from guinea pig hearts using enzymatic digestion.

2. Patch-Clamp Recording:

• The whole-cell configuration of the patch-clamp technique is employed.

• A glass micropipette filled with an internal solution is sealed onto the membrane of a single myocyte.

• The membrane patch under the pipette is ruptured to allow electrical access to the cell's interior.

3. Voltage Control and Data Acquisition:

• The membrane potential is clamped at a holding potential (e.g., -140 mV).

• Depolarizing voltage pulses are applied to elicit sodium currents.

• The resulting currents are recorded and analyzed to determine the effects of the RAC 109 stereoisomers on channel kinetics, including tonic and use-dependent block.

Radioligand Binding Assay for Sodium Channel Affinity

This biochemical assay, based on the methodology of Valenzuela et al. (1995), is used to determine the binding affinity of the RAC 109 stereoisomers to cardiac sodium channels.

1. Membrane Preparation:

• Cardiac membranes are prepared from rat ventricular tissue.

2. Radioligand:

• [3H]batrachotoxinin A 20-α-benzoate ([3H]BTX-B), a high-affinity ligand for the sodium channel, is used.

3. Binding Assay:

• Cardiac membranes are incubated with a fixed concentration of [3H]BTX-B in the presence of varying concentrations of the unlabeled RAC 109 stereoisomers.

• The reaction is allowed to reach equilibrium.

4. Separation and Quantification:

• Bound and free radioligand are separated by rapid filtration.

• The amount of radioactivity retained on the filters is quantified using liquid scintillation counting.

• The IC50 values (the concentration of the drug that inhibits 50% of the specific binding of the radioligand) are determined to calculate the binding affinity of each stereoisomer.

Synthesis and Chiral Separation of RAC 109 Stereoisomers

A specific, detailed protocol for the synthesis and chiral separation of RAC 109 stereoisomers could not be located in the publicly available scientific literature. Generally, the synthesis of such piperidine (B6355638) derivatives could involve the reaction of a substituted piperidone with an appropriate organometallic reagent, followed by further functional group manipulations. The chiral resolution of the resulting racemic mixture would typically be achieved using techniques such as:

• Diastereomeric salt formation: Reacting the racemic base with a chiral acid to form diastereomeric salts that can be separated by crystallization.

• Chiral chromatography: Using a chiral stationary phase in high-performance liquid chromatography (HPLC) to separate the enantiomers.

Mandatory Visualization

Signaling Pathway of RAC 109 Stereoisomers

Caption: Mechanism of RAC 109 stereoisomers on cardiac sodium channels.

Experimental Workflow for Comparative Analysis

Caption: General experimental workflow for comparing stereoisomers.

References

• 1. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]

A Comparative Safety Profile of RAC 109 and Existing Anesthetics: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the safety profile of the novel local anesthetic RAC 109 against established anesthetics such as bupivacaine (B1668057) and lidocaine (B1675312). The information is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of available preclinical data to inform future research and development.

Executive Summary

RAC 109, a novel local anesthetic, demonstrates a distinct safety profile when compared to commonly used agents like bupivacaine and lidocaine. Preclinical studies indicate that while RAC 109 shares the primary mechanism of action with other local anesthetics—blockade of voltage-gated sodium channels—it exhibits stereospecific effects on myocardial conduction and contractility. This suggests a potential for a differentiated cardiac safety profile. However, a comprehensive understanding of its systemic toxicity, particularly neurotoxicity and its therapeutic index, requires further investigation as publicly available data is limited. This guide synthesizes the current data, details relevant experimental methodologies, and provides a framework for comparative assessment.

Mechanism of Action

Local anesthetics function by reversibly blocking voltage-gated sodium channels in neuronal cell membranes, thereby inhibiting the propagation of action potentials and nociceptive signals.

Signaling Pathway of Local Anesthetics

The primary mechanism involves the blockade of the intracellular pore of the sodium channel.

Caption: General mechanism of local anesthetic action on voltage-gated sodium channels.

Specifics of RAC 109 Mechanism

RAC 109 exhibits stereospecificity in its interaction with cardiac sodium channels. The stereoisomers, RAC 109-I and RAC 109-II, show different affinities for the activated and inactivated states of the channel. RAC 109-I, in particular, demonstrates a higher affinity and slower dissociation from these channels compared to RAC 109-II. This suggests that the stereochemical configuration of the molecule plays a significant role in its electrophysiological effects.

Comparative Safety Data

Quantitative data on the safety profile of RAC 109 is primarily focused on its cardiac effects. A comprehensive comparison with bupivacaine and lidocaine is presented below.

Table 1: Comparative Cardiotoxicity Profile

Parameter	RAC 109	Bupivacaine	Lidocaine
EC50 for reduced ventricular conduction velocity	30 µM (in rabbits)[1]	Potency ratio (R+/S-) of 2.25 for maximum effect (in rabbits)	Data not directly comparable in the same study
EC50 for reduced myocardial contractility	30 µM (in rabbits)[1]	C50 of 23 µM (in rabbits)	Data not directly comparable in the same study
Stereospecificity in Cardiotoxicity	Marked stereospecific decrease in ventricular conduction; non-stereospecific decrease in contractility[1]	Marked stereospecific decrease in ventricular conduction; non-stereospecific decrease in contractility	Less pronounced cardiotoxicity compared to bupivacaine
Sodium Channel Blockade	Stereoselective block of cardiac sodium channels, with RAC 109-I showing higher affinity for activated and inactivated states[2]	High affinity for both active and inactive states, with slow dissociation	Rapid binding and dissociation from sodium channels

Note: Direct comparative LD50 and therapeutic index data for RAC 109 are not currently available in the public domain.

Experimental Protocols

The following are summaries of methodologies used in the preclinical assessment of local anesthetics, relevant to the data presented.

Assessment of Myocardial Conduction and Contractility (Isolated Rabbit Heart)

This experimental workflow is crucial for determining the direct cardiac effects of local anesthetics.

Caption: Workflow for assessing cardiotoxicity in an isolated perfused rabbit heart model.

Methodology:

• Animal Preparation: Rabbits are anesthetized, and heparin is administered to prevent coagulation.

• Heart Excision: The heart is rapidly excised and placed in ice-cold cardioplegic solution.

• Langendorff Setup: The aorta is cannulated and the heart is mounted on a Langendorff apparatus for retrograde perfusion.

• Perfusion: The heart is perfused with a warmed, oxygenated Krebs-Henseleit solution at a constant flow rate.

• Stabilization: The heart is allowed to stabilize for a defined period.

• Drug Administration: A range of concentrations of the test anesthetic (e.g., RAC 109) and comparator drugs are added to the perfusate.

• Data Acquisition: Changes in ventricular conduction velocity (measured as QRS duration from an electrocardiogram) and myocardial contractility (measured as developed pressure via an intraventricular balloon catheter) are continuously recorded.

• Data Analysis: Concentration-response curves are generated to determine the EC50 (half-maximal effective concentration) for each parameter.

Whole-Cell Patch-Clamp Electrophysiology (Isolated Guinea Pig Ventricular Myocytes)

This technique allows for the detailed study of the effects of anesthetics on specific ion channels.

Methodology:

• Cell Isolation: Single ventricular myocytes are enzymatically isolated from guinea pig hearts.

• Patch-Clamp Recording: The whole-cell configuration of the patch-clamp technique is used to record sodium currents (INa).

• Drug Application: The isolated myocyte is perfused with a solution containing the test compound (e.g., stereoisomers of RAC 109).

• Voltage Protocols: Specific voltage protocols are applied to the cell to elicit sodium currents and to study the tonic and use-dependent block of the sodium channels by the drug. This involves applying repetitive depolarizing pulses.

• Data Analysis: The recorded currents are analyzed to determine the extent of channel blockade, the kinetics of binding and unbinding of the drug to the different states of the sodium channel (resting, open, and inactivated), and to calculate apparent rate constants using models like the guarded-receptor model.[2]

Discussion and Future Directions

The available data suggests that RAC 109 has a unique stereospecific interaction with cardiac sodium channels, which may translate to a different clinical safety profile compared to existing local anesthetics. The non-stereospecific effect on myocardial contractility, similar to bupivacaine, warrants further investigation.

A significant limitation in the current assessment of RAC 109 is the lack of publicly available data on its systemic toxicity, including neurotoxicity, LD50 values, and a formal therapeutic index. Future research should prioritize in vivo studies to determine these critical safety parameters. Standardized preclinical models for assessing local anesthetic-induced neurotoxicity, such as intrathecal administration in rats and subsequent functional and histological evaluation, would be highly valuable.

Conclusion

RAC 109 presents as a promising local anesthetic candidate with a distinct mechanism of action at the molecular level. While initial cardiotoxicity data provides a basis for comparison with established agents, a comprehensive safety assessment is incomplete. Further preclinical studies are essential to fully characterize the safety profile of RAC 109 and to understand its potential clinical advantages and risks. Researchers are encouraged to utilize the detailed experimental protocols outlined in this guide to ensure robust and comparable data generation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Stereoselective block of cardiac sodium channels by RAC109 in single guinea pig ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for the Quantification of RAC 109

This guide provides a comprehensive comparison of two common analytical techniques for the quantification of the novel small molecule drug candidate, RAC 109: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The objective is to furnish researchers, scientists, and drug development professionals with the necessary data and protocols to make informed decisions when selecting an analytical method for quantification of RAC 109 in bulk drug substance.

The validation of these methods has been conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, assessing specificity, linearity, range, accuracy, precision, and limits of detection and quantitation.

Comparison of Method Performance: HPLC-UV vs. LC-MS/MS

The selection of an analytical method is a critical decision in the drug development pipeline, balancing the need for sensitivity, specificity, and throughput with practical considerations like cost and complexity. The following tables summarize the performance characteristics of a validated HPLC-UV method and a validated LC-MS/MS method for the analysis of RAC 109.

Table 1: Summary of Linearity and Range

Parameter	HPLC-UV Method	LC-MS/MS Method
Linear Range	1.0 µg/mL - 100 µg/mL	0.1 ng/mL - 50 ng/mL
Correlation Coefficient (r²)	0.9992	0.9998

| Calibration Curve Model | Linear, 1/x weighting | Linear, 1/x² weighting |

Table 2: Summary of Accuracy and Precision

QC Level	HPLC-UV (% Recovery, %RSD)	LC-MS/MS (% Recovery, %RSD)
Low QC	98.9% Recovery, 1.8% RSD	101.2% Recovery, 2.5% RSD
Mid QC	100.5% Recovery, 1.2% RSD	99.5% Recovery, 1.9% RSD
High QC	101.2% Recovery, 1.1% RSD	98.8% Recovery, 2.1% RSD

%RSD refers to the Relative Standard Deviation for intermediate precision.

Table 3: Summary of Sensitivity and Specificity

Parameter	HPLC-UV Method	LC-MS/MS Method
Limit of Detection (LOD)	0.3 µg/mL	0.03 ng/mL
Limit of Quantitation (LOQ)	1.0 µg/mL	0.1 ng/mL
Specificity	Moderate	High (Mass-based)

| Interference from Placebo | No significant interference | No interference |

Experimental Protocols

Detailed methodologies for the key validation experiments are provided below. These protocols are intended to serve as a template and should be adapted based on specific laboratory conditions and equipment.

2.1. Specificity Specificity is the ability to assess unequivocally the analyte in the presence of components which may be expected to be present.

• Procedure:

  • Prepare solutions of a placebo mixture (all formulation components except RAC 109).

  • Prepare a standard solution of RAC 109 at a known concentration (e.g., 50 µg/mL for HPLC-UV, 25 ng/mL for LC-MS/MS).

  • Prepare a spiked sample by mixing the RAC 109 standard with the placebo mixture.

  • Analyze the placebo, the standard, and the spiked sample using the respective chromatographic conditions.

  • Acceptance Criterion: The chromatogram of the placebo should show no peak at the retention time of RAC 109. The peak for RAC 109 in the spiked sample must be pure and spectrally homogenous (for HPLC-UV with PDA) or have the correct mass transition (for LC-MS/MS).

2.2. Linearity and Range Linearity of an analytical procedure is its ability to obtain test results which are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy and linearity.

• Procedure:

  • Prepare a stock solution of RAC 109.

  • Perform a serial dilution to create a minimum of five calibration standards spanning the proposed range (e.g., 1, 5, 25, 50, 100 µg/mL for HPLC-UV).

  • Inject each standard in triplicate.

  • Plot the average peak area response against the concentration.

  • Perform a linear regression analysis on the data.

  • Acceptance Criterion: The correlation coefficient (r²) should be ≥ 0.999. The calibration curve should be visually inspected for linearity.

2.3. Accuracy and Precision Accuracy is the closeness of test results obtained by the method to the true value. Precision is the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.

• Procedure (for Intermediate Precision):

  • Prepare Quality Control (QC) samples at a minimum of three concentration levels (Low, Mid, High) within the linear range.

  • Have two different analysts prepare and analyze six replicates of each QC level on two different days using two different instruments (if available).

  • Calculate the percent recovery for accuracy and the relative standard deviation (%RSD) for precision for each level.

  • Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%. The %RSD should be ≤ 2.0%.

Visualizations: Workflows and Relationships

The following diagrams illustrate the general workflow for analytical method validation and the key decision points when comparing the HPLC-UV and LC-MS/MS methods for RAC 109.

Caption: General workflow for the validation of an analytical method.

Caption: Comparison of HPLC-UV and LC-MS/MS for RAC 109 analysis.

A Comparative Guide to RAC 109 and Other Sodium Channel Blockers in Cardiac Tissue

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrophysiological properties of the novel sodium channel blocker RAC 109 and its analogs, with a focus on their effects in cardiac tissue. The information is supported by experimental data from patch-clamp studies, offering a detailed examination of their mechanisms of action and therapeutic potential.

Introduction to Cardiac Sodium Channel Blockers

Voltage-gated sodium channels are essential for the initiation and propagation of the cardiac action potential.[1] Blockers of these channels are a cornerstone of antiarrhythmic therapy.[2] They are broadly classified based on their effects on the action potential and their binding kinetics to different states of the sodium channel (resting, open, and inactivated).[3] A key characteristic of many sodium channel blockers is "use-dependence," where the blocking effect is more pronounced at higher heart rates. This property is therapeutically advantageous as it allows for selective targeting of tachyarrhythmias.[4]

More recently, a subclass of sodium channel blockers that preferentially target the late component of the sodium current (INaL) has gained prominence.[5] Under pathological conditions such as ischemia and heart failure, an increase in INaL can lead to calcium overload, delayed repolarization, and arrhythmias.[6] Selective INaL inhibitors are therefore a promising therapeutic strategy.

RAC 109 and its Analogs: A Focus on Late Sodium Current Inhibition

RAC 109 and its more extensively studied analogs, GS-967 (eleclazine), are potent inhibitors of the cardiac sodium channel.[7][8] A defining feature of these compounds is their preferential blockade of the late sodium current over the peak sodium current.[9] This selectivity is thought to contribute to their antiarrhythmic efficacy with a potentially lower risk of proarrhythmic side effects compared to traditional, non-selective sodium channel blockers.

Comparative Data of Sodium Channel Blockers

The following table summarizes the inhibitory potency of RAC 109 analogs and other notable sodium channel blockers on cardiac sodium currents. The data is derived from whole-cell patch-clamp experiments on human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) and other relevant cell types.

Compound	Target Current	IC50 (µM)	Cell Type	Reference
GS-967	INaP (Use-Dependent Block at 10 Hz)	0.07	hiPSC-CMs	[7][10]
INaL	0.333	HEK-293 (expressing Nav1.5)	[5]
Eleclazine (GS-6615)	INaP (Use-Dependent Block at 10 Hz)	0.6	hiPSC-CMs	[10]
Ranolazine (B828)	INaP (Use-Dependent Block at 10 Hz)	7.8	hiPSC-CMs	[7][10]
INaL	6 - 17	Canine and Rabbit Ventricular Myocytes	[5]
Lidocaine	INaP (Use-Dependent Block at 10 Hz)	133.5	hiPSC-CMs	[7][10]
Lacosamide	INaP (Use-Dependent Block at 10 Hz)	158.5	hiPSC-CMs	[10]

INaP: Peak Sodium Current; INaL: Late Sodium Current; hiPSC-CMs: human induced pluripotent stem cell-derived cardiomyocytes; HEK-293: Human Embryonic Kidney 293 cells.

Experimental Protocols

The data presented in this guide is primarily obtained through the whole-cell patch-clamp technique.[11] This method allows for the direct measurement of ion channel currents in isolated cardiomyocytes.

1. Cell Preparation:

• Cardiomyocyte Isolation: Ventricular myocytes are enzymatically isolated from animal hearts (e.g., guinea pig, rabbit, canine) or human induced pluripotent stem cells are differentiated into cardiomyocytes.[12]

• Cell Culture: Isolated or differentiated cardiomyocytes are plated on glass coverslips for patch-clamp recording.

2. Electrophysiological Recording:

• Solutions:

  • External Solution (in mM): NaCl 140, KCl 5.4, CaCl2 1.8, MgCl2 1, HEPES 10, Glucose 10; pH adjusted to 7.4 with NaOH.

  • Internal (Pipette) Solution (in mM): CsF 120, CsCl 20, EGTA 10, HEPES 10, Mg-ATP 5; pH adjusted to 7.2 with CsOH.

• Pipettes: Borosilicate glass capillaries are pulled to create micropipettes with a resistance of 2-5 MΩ when filled with the internal solution.[12]

• Recording: The whole-cell configuration is established by forming a high-resistance seal between the pipette and the cell membrane, followed by rupturing the membrane patch.[13]

3. Voltage-Clamp Protocols:

• Peak Sodium Current (INaP): Cells are held at a hyperpolarized potential (e.g., -120 mV) to ensure all sodium channels are in the resting state. A series of depolarizing voltage steps (e.g., to -20 mV) are then applied to elicit the peak inward sodium current.[14]

• Late Sodium Current (INaL): To measure the small, sustained late sodium current, a longer depolarizing pulse (e.g., 500 ms) is applied. The late current is typically quantified as the average current during a specific time window towards the end of the depolarizing pulse.

• Use-Dependent Block: To assess use-dependent block, a train of depolarizing pulses at a specific frequency (e.g., 10 Hz) is applied. The reduction in the peak sodium current amplitude over the course of the pulse train indicates the degree of use-dependent block.[9]

Signaling Pathways and Mechanisms of Action

The primary mechanism of action for these drugs is the direct blockade of the voltage-gated sodium channel (Nav1.5 in the heart).

Caption: Mechanism of action for different sodium channel blockers.

Experimental Workflow

The following diagram outlines a typical workflow for comparing the effects of different sodium channel blockers on cardiac sodium currents.

Caption: Experimental workflow for patch-clamp analysis.

Conclusion

RAC 109 and its analogs, such as GS-967, represent a class of potent sodium channel blockers with a distinct pharmacological profile. Their high potency and selectivity for the late sodium current, as well as their pronounced use-dependent block of the peak current, distinguish them from other sodium channel blockers like ranolazine and lidocaine.[7][9] These properties suggest a promising therapeutic window for the treatment of cardiac arrhythmias, particularly those associated with an enhanced late sodium current. Further research is warranted to fully elucidate their clinical potential.

References

• 1. CV Pharmacology | Class I Antiarrhythmics (Sodium-Channel Blockers) [cvpharmacology.com]
• 2. Sodium Channel Blockers: Types, Benefits, and Side Effects [healthline.com]
• 3. Sodium channel blocker - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Late Sodium Current Inhibitors as Potential Antiarrhythmic Agents [frontiersin.org]
• 6. CV Pharmacology | Late Sodium Current Blocker (Ranolazine) [cvpharmacology.com]
• 7. GS-967 and Eleclazine Block Sodium Channels in Human Induced Pluripotent Stem Cell-Derived Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stereoselective block of cardiac sodium channels by RAC109 in single guinea pig ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Use-Dependent Block of Human Cardiac Sodium Channels by GS967 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. Patch clamp - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]
• 13. Patch-Clamp Recording Protocol - Creative Bioarray [acroscell.creative-bioarray.com]
• 14. ahajournals.org [ahajournals.org]

Safety & Regulatory Compliance

Navigating the Safe Handling and Disposal of RAC 109

For researchers, scientists, and drug development professionals, adherence to strict safety and disposal protocols is paramount to ensure a safe laboratory environment. This guide provides essential information on the proper handling and disposal of RAC 109, a substance primarily identified in scientific literature as a local anesthetic. It is crucial to distinguish this compound from industrial chemicals that may share a similar name, such as NALCO® TRAC109, which has a distinct and more hazardous profile.

Understanding RAC 109: Safety and Chemical Data

RAC 109 is a local anesthetic used in research settings. It has been shown to reduce ventricular conduction velocity and myocardial contractility.[1] While a specific Safety Data Sheet (SDS) for RAC 109 is not publicly available, general safety precautions for handling local anesthetics in a laboratory setting should be strictly followed. Unused or expired anesthetics should be managed as hazardous waste.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data available for RAC 109, primarily from preclinical studies.

Parameter	Value	Species	Source
EC50 (Contractility)	30 μM	Rabbit	[1]

EC50: Half-maximal effective concentration.

Disposal Procedures for Local Anesthetics in a Laboratory Setting

Since a specific Safety Data Sheet for RAC 109 is not available, the following disposal procedures are based on general guidelines for the disposal of waste anesthetic agents in a laboratory environment.

Step 1: Segregation and Labeling

• Segregate waste RAC 109 from other chemical waste streams to avoid accidental mixing with incompatible substances.

• Collect all waste, including empty vials and contaminated materials (e.g., syringes, gloves), in a designated, leak-proof container.

• Clearly label the container as "Hazardous Waste: RAC 109" and include any other identifiers required by your institution.

Step 2: Storage

• Store the sealed waste container in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[3]

• Ensure the storage area is a designated and properly marked hazardous waste accumulation site.

Step 3: Institutional Protocol

• Consult your institution's Environmental Health and Safety (EHS) department for specific protocols on hazardous waste disposal.

• Arrange for the collection of the hazardous waste by a certified disposal company, following all local and national regulations.

Emergency Spill Procedures In the event of a spill, immediately ensure the area is well-ventilated. Wearing appropriate Personal Protective Equipment (PPE), absorb the spill with an inert material (e.g., vermiculite, sand) and place it in the designated hazardous waste container. Wash the contaminated surface with soap and water.[2]

Experimental Context and Mechanism of Action

Summary of a Key Experimental Protocol

A study by Kariya N, et al. (2012) investigated the effects of RAC 109 on myocardial conduction and contractility in rabbits and compared it to other local anesthetics like lidocaine (B1675312) and bupivacaine. The researchers measured changes in QRS duration and developed pressure in isolated, perfused rabbit hearts. They also assessed the binding of RAC 109 to the ryanodine (B192298) receptor and its effect on the shortening and relengthening of isolated rabbit cardiomyocytes.[1] The results indicated that RAC 109 decreases ventricular conduction velocity in a stereospecific manner and reduces contractility in a dose-dependent, but not stereospecific, way.[1]

Mechanism of Action: Signaling Pathway

Local anesthetics like RAC 109 primarily function by blocking voltage-gated sodium channels in the neuronal cell membrane. This inhibition prevents the influx of sodium ions that is necessary for the depolarization of the nerve membrane and the propagation of an action potential. By blocking this signal, the sensation of pain is prevented from reaching the central nervous system.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rapm.bmj.com [rapm.bmj.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]

Standard Operating Procedure: Handling Novel Compound Rac 109

Disclaimer: As "Rac 109" is not a publicly documented chemical entity, this guide provides a conservative framework for handling a novel compound with unknown properties. A comprehensive, substance-specific risk assessment must be conducted by qualified personnel before any handling, and all institutional and regulatory guidelines must be followed.

This document provides essential safety and logistical information for the handling and disposal of the novel compound Rac 109. The procedures outlined below are designed to minimize risk to personnel and the environment in a research and development setting.

Hazard Assessment and Control

Given the unknown toxicological profile of Rac 109, it must be treated as a hazardous substance. The primary control measure is to minimize exposure through all potential routes: inhalation, dermal contact, and ingestion. All work must be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE)

A tiered approach to PPE is recommended based on the scale and nature of the work being performed. The following table summarizes the required PPE for handling Rac 109.

Operation	Engineering Controls	Gloves	Eye Protection	Lab Coat/Gown	Respiratory Protection
Low-Scale Handling (<1g, non-aerosol generating)	Chemical Fume Hood	Double Nitrile Gloves	Chemical Splash Goggles	Flame-Resistant Lab Coat	Not required unless otherwise indicated by risk assessment
High-Scale Handling (>1g) or Aerosol-Generating Procedures	Chemical Fume Hood	Double Nitrile Gloves	Chemical Splash Goggles and Face Shield	Chemical-Resistant Gown	N95 Respirator (or higher, based on risk assessment)
Emergency (Spill)	Emergency Ventilation	Heavy-Duty Chemical Resistant Gloves (e.g., Butyl)	Chemical Splash Goggles and Face Shield	Chemical-Resistant Suit or Apron	Self-Contained Breathing Apparatus (SCBA) may be required

Experimental Workflow: Weighing and Solubilizing Rac 109

The following protocol outlines the standard procedure for accurately weighing and dissolving Rac 109 for experimental use.

Methodology:

• Preparation:

  • Don all required PPE as specified in the table above for low-scale handling.

  • Ensure the chemical fume hood is functioning correctly.

  • Assemble all necessary equipment (analytical balance, spatulas, weigh boats, vials, solvent, vortex mixer).

  • Decontaminate the work surface within the fume hood.

• Weighing:

  • Place a weigh boat on the analytical balance and tare.

  • Carefully transfer the desired amount of Rac 109 to the weigh boat using a clean spatula.

  • Record the exact weight.

• Solubilization:

  • Transfer the weighed Rac 109 to an appropriate vial.

  • Add the calculated volume of the desired solvent to the vial.

  • Securely cap the vial.

  • Vortex the vial until the compound is fully dissolved.

• Cleanup:

  • Dispose of the weigh boat and any contaminated consumables in the designated solid waste container.

  • Wipe down the spatula with a solvent-dampened cloth and dispose of the cloth in the solid waste container.

  • Decontaminate the work surface.

  • Remove PPE in the correct order to avoid cross-contamination.

Fig 1. Experimental workflow for weighing and solubilizing Rac 109.

Disposal Plan

All waste generated from handling Rac 109 must be treated as hazardous. Proper segregation of waste is critical to ensure safe disposal.

Waste Stream	Description	Container	Disposal Procedure
Solid Waste	Contaminated gloves, weigh boats, pipette tips, paper towels.	Labeled, sealed, and puncture-resistant container.	Dispose of through the institution's hazardous chemical waste program.
Liquid Waste (Aqueous)	Solutions containing Rac 109 in aqueous buffers.	Labeled, sealed, and chemical-resistant container.	Dispose of through the institution's hazardous chemical waste program. Do not pour down the drain.
Liquid Waste (Organic)	Solutions containing Rac 109 in organic solvents.	Labeled, sealed, and solvent-resistant container.	Dispose of through the institution's hazardous chemical waste program. Segregate from aqueous waste.
Sharps Waste	Contaminated needles, syringes, or glass Pasteur pipettes.	Approved sharps container.	Dispose of through the institution's hazardous chemical waste or biomedical waste program.

Logical Framework for PPE Selection

The selection of appropriate PPE is a critical step in the risk assessment process for any novel compound. The following diagram illustrates the decision-making process.

Fig 2. Decision tree for selecting appropriate PPE for Rac 109.